Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

• CAS: 144899-95-6

Core Science & Biosynthesis

An In-Depth Technical Guide to Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Scaffold in Modern Medicinal Chemistry

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, bearing the CAS Number 144899-95-6 , is a highly functionalized heterocyclic compound that has garnered significant interest within the drug discovery and development landscape.[1][2] Its rigid benzo[b]thiophene core, coupled with the strategic placement of an amino group, a fluorine atom, and a methyl ester, provides a versatile platform for the synthesis of complex molecular architectures with diverse biological activities. This guide aims to provide a comprehensive technical overview of this compound, delving into its chemical properties, synthesis, reactivity, and its burgeoning role in medicinal chemistry. The benzo[b]thiophene scaffold itself is a privileged structure, forming the core of several approved drugs and numerous clinical candidates.[3] The introduction of a fluorine atom can further enhance the pharmacological profile of derivative compounds by modulating factors such as metabolic stability, binding affinity, and lipophilicity.

Physicochemical Properties and Structural Attributes

A thorough understanding of the physicochemical properties of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is fundamental to its application in synthetic chemistry and drug design. The key properties are summarized in the table below.

Property	Value	Source
CAS Number	144899-95-6	,
Molecular Formula	C₁₀H₈FNO₂S	,
Molecular Weight	225.24 g/mol
Appearance	Solid, Powder
Purity	Typically ≥90-98%	,
InChI Key	WOWVQQVKSSAEDP-UHFFFAOYSA-N

The structural arrangement of the functional groups on the benzo[b]thiophene core dictates its reactivity. The electron-donating amino group at the 3-position activates the heterocyclic ring, while the fluorine atom at the 4-position and the methyl ester at the 2-position introduce electronic and steric influences that can be exploited in further chemical modifications.

Synthesis Strategies: Constructing the Core Scaffold

A plausible synthetic route for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is depicted below:

Caption: Plausible microwave-assisted synthesis of the target compound.

Experimental Protocol (General for related non-fluorinated analogs):

• To a solution of the appropriately substituted 2-halobenzonitrile (1.0 eq) in a suitable solvent such as DMSO, add methyl thioglycolate (1.1-1.5 eq) and a base, typically triethylamine (2.0-3.0 eq).

• Seal the reaction vessel and subject it to microwave irradiation at a temperature ranging from 100-140 °C for a duration of 10-30 minutes.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired methyl 3-aminobenzo[b]thiophene-2-carboxylate.

This methodology provides a time-efficient and high-yielding route to the 3-aminobenzo[b]thiophene scaffold.

Reactivity and Functional Group Transformations

The chemical versatility of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate stems from the presence of three key functional groups: the aromatic amino group, the methyl ester, and the benzo[b]thiophene ring system itself.

Caption: Reactivity map of the core molecule.

• Amino Group: The primary amino group is a versatile handle for a variety of transformations. It can readily undergo acylation to form amides, react with sulfonyl chlorides to yield sulfonamides, and be subjected to diazotization reactions to introduce other functional groups.

• Methyl Ester: The ester functionality can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to form amides. Alternatively, direct amidation with amines or hydrazinolysis with hydrazine can provide access to amides and hydrazides, respectively.[4] The ester can also be reduced to the primary alcohol.

• Benzo[b]thiophene Ring: The electron-rich nature of the thiophene ring, further activated by the amino group, makes it susceptible to electrophilic substitution reactions. Furthermore, the scaffold can participate in transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed direct arylation, to introduce aryl or heteroaryl substituents.

Spectroscopic Characterization

While specific, publicly available spectroscopic data for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is limited, the expected spectral characteristics can be inferred from closely related analogs.

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the aromatic protons on the benzene and thiophene rings, a singlet for the methyl ester protons, and a broad singlet for the amino protons. The coupling patterns of the aromatic protons would be influenced by the fluorine substituent.

• ¹³C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl carbon of the ester, the aromatic carbons of the fused ring system (with C-F coupling visible for the carbon bearing the fluorine and adjacent carbons), and the methyl carbon of the ester.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (225.24 g/mol ).

For the non-fluorinated, non-benzo analog, Methyl 3-amino-4-methylthiophene-2-carboxylate (CAS 85006-31-1) , mass spectrometry data is available, showing a molecular ion peak at m/z 171, consistent with its molecular weight.[5][6]

Applications in Drug Discovery and Medicinal Chemistry

The 3-aminobenzo[b]thiophene scaffold is a cornerstone in the development of various therapeutic agents. Its derivatives have been extensively investigated for a wide range of biological activities, including as:

• Kinase Inhibitors: The scaffold has been utilized in the design of inhibitors for various kinases, which are crucial targets in oncology and inflammatory diseases.

• Antimicrobial Agents: Benzothiophene derivatives have shown promise as antibacterial and antifungal agents.

• Anticancer Agents: The structural motif is present in compounds with potent anticancer activity.

• Central Nervous System (CNS) Agents: Certain derivatives have been explored for their potential in treating CNS disorders.

The incorporation of a fluorine atom, as in Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, is a strategic decision in medicinal chemistry. Fluorine can enhance a molecule's metabolic stability by blocking sites of oxidation, improve its binding affinity to target proteins through favorable electrostatic interactions, and modulate its lipophilicity and membrane permeability.

While specific examples of the direct use of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate in the synthesis of named drug candidates are not widely reported in the public domain, its availability from commercial suppliers as a building block suggests its utility in proprietary drug discovery programs. Its structural features make it an ideal starting point for the construction of compound libraries for high-throughput screening and lead optimization.

Conclusion and Future Perspectives

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a valuable and versatile building block for medicinal chemistry and drug discovery. Its robust synthesis, diverse reactivity, and the advantageous properties imparted by the fluorinated benzo[b]thiophene core make it a highly attractive scaffold for the development of novel therapeutic agents. As the demand for new and effective treatments for a myriad of diseases continues to grow, the importance of such well-designed, functionalized heterocyclic compounds in the drug discovery pipeline is set to increase. Further exploration of the synthetic utility and biological applications of this compound and its derivatives will undoubtedly lead to the discovery of new and potent drug candidates.

References

• CP Lab Safety. Methyl 3-amino-4-fluorobenzo-[b]thiophene-2-carboxylate, 5 grams. [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 123584, Methyl 3-amino-4-methylthiophene-2-carboxylate". PubChem. [Link]

• NIST. Methyl 3-amino-4-methylthiophene-2-carboxylate. [Link]

• da Silva, L. L. et al. (2018). Synthesis, X-ray diffraction study and pharmacological evaluation of 3-amino-4-methylthiophene-2-acylcarbohydrazones. ResearchGate. [Link]

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Physicochemical properties of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

An In-depth Technical Guide to Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a specialized heterocyclic building block of significant interest in medicinal chemistry and materials science. As a derivative of the benzothiophene scaffold—a privileged structure found in numerous clinically approved drugs—this compound serves as a versatile intermediate for the synthesis of novel therapeutic agents. The strategic placement of an amino group, a fluoro substituent, and a carboxylate ester provides three distinct points for chemical modification, enabling the construction of diverse molecular libraries. This guide offers a comprehensive overview of its known physicochemical properties, outlines a robust synthetic methodology, discusses its reactivity, and explores its potential applications in drug discovery, grounded in authoritative scientific principles.

The Benzothiophene Scaffold: A Cornerstone in Medicinal Chemistry

The benzo[b]thiophene core is a fused heterocyclic system that has proven to be a remarkably successful scaffold in the development of therapeutic agents. Its rigid, planar structure and rich electronic properties allow it to mimic biological structures and participate in crucial binding interactions with various enzymatic and receptor targets.

The significance of this scaffold is exemplified by its presence in several marketed drugs:

• Raloxifene: A selective estrogen receptor modulator (SERM) used in the treatment and prevention of osteoporosis in postmenopausal women.[1][2]

• Zileuton: An inhibitor of 5-lipoxygenase, used for the management of asthma.[1][2]

• Sertaconazole: An antifungal agent that inhibits the synthesis of ergosterol, a key component of fungal cell membranes.[2]

Beyond these examples, substituted benzothiophenes are foundational to the discovery of potent inhibitors for critical targets in oncology, such as tubulin polymerization and protein kinases (e.g., PIM, LIMK, MK2).[1][2][3] Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a strategically designed intermediate intended to leverage this validated chemical space for the next generation of targeted therapies.

Core Physicochemical and Structural Properties

While extensive experimental data for this specific compound is not widely published, which is common for specialized synthetic intermediates, we can consolidate its known identifiers and predict key properties based on its structure.

Structural and Chemical Identifiers

The fundamental properties of the title compound are summarized below.

Property	Value	Source(s)
IUPAC Name	Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate	N/A
CAS Number	144899-95-6	[4][5]
Molecular Formula	C₁₀H₈FNO₂S	[4][5][6]
Molecular Weight	225.24 g/mol	[4][6]
Physical Form	Solid, Powder	[4]
InChI Key	WOWVQQVKSSAEDP-UHFFFAOYSA-N	[4]
Purity (Typical)	90-98%	[4][5]

Chemical Structure Diagram

Caption: 2D Structure of the title compound.

Synthesis Methodology: A Modern Annulation Approach

The synthesis of 3-aminobenzo[b]thiophenes is efficiently achieved through modern annulation techniques that avoid harsh conditions or the need for expensive metal catalysts. A highly effective and field-proven method involves the microwave-assisted reaction between a 2-halobenzonitrile derivative and methyl thioglycolate.[2] This approach offers rapid reaction times, high yields, and excellent functional group tolerance.

Rationale for Experimental Design

The choice of a microwave-assisted protocol is deliberate. Microwave irradiation provides rapid, uniform heating, which dramatically accelerates the rate of reaction compared to conventional heating methods.[2] This not only reduces synthesis time from hours to minutes but often leads to cleaner reactions with fewer byproducts, simplifying purification. The use of triethylamine as a base is crucial for deprotonating the methyl thioglycolate, forming the necessary thiolate nucleophile, and subsequently neutralizing the generated HCl. DMSO is an ideal solvent due to its high boiling point and ability to dissolve the reactants.

Detailed Experimental Protocol

Reaction: Synthesis via Microwave-Assisted Annulation

• Reagent Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2-chloro-6-fluorobenzonitrile (1.0 eq), methyl thioglycolate (1.2 eq), and triethylamine (2.5 eq).

• Solvent Addition: Add anhydrous Dimethyl Sulfoxide (DMSO) to the vial to achieve a substrate concentration of approximately 0.5 M.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 130 °C for 20-30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with brine, then dry over anhydrous sodium sulfate.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate as a solid.

Caption: Synthetic workflow for the title compound.

Spectroscopic Characterization: A Predictive Analysis

Confirming the identity and purity of the synthesized compound is paramount. While a definitive experimental spectrum is not publicly available, the expected spectroscopic features can be reliably predicted based on its molecular structure.

• ¹H NMR: The spectrum should show distinct signals for the aromatic protons on the benzo ring, a singlet for the two amine (-NH₂) protons (which may be broad), and a singlet around 3.8-3.9 ppm for the three methyl ester (-OCH₃) protons.

• ¹³C NMR: The spectrum will display 10 distinct carbon signals. Key signals would include the carbonyl carbon of the ester at ~160-170 ppm, carbons attached to fluorine showing C-F coupling, and carbons of the fused aromatic system between 110-150 ppm.

• IR Spectroscopy: The infrared spectrum would provide clear evidence of the key functional groups. Expected absorption bands include:

  • 3300-3500 cm⁻¹: Symmetric and asymmetric N-H stretching of the primary amine.

  • ~1680-1710 cm⁻¹: Strong C=O stretching of the α,β-unsaturated ester.

  • ~1600 cm⁻¹: N-H bending vibration.

  • ~1200-1300 cm⁻¹: C-F stretching vibration.

• Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z value corresponding to the molecular weight of 225.24.

Reactivity and Versatility in Synthesis

The true value of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate lies in its potential for derivatization. The three primary functional groups—the nucleophilic amine, the electrophilic ester, and the aromatic ring system—serve as handles for a wide array of chemical transformations.

• Reactions at the Amino Group: The 3-amino group is a potent nucleophile and the primary site for elaboration. It readily undergoes:

  • Acylation: Reaction with acyl chlorides or anhydrides to form amides.

  • Sulfonylation: Reaction with sulfonyl chlorides to produce sulfonamides.

  • Diazotization: Conversion to a diazonium salt, which can then be substituted (e.g., Sandmeyer reaction) to introduce a variety of other functional groups.

• Modifications of the Ester Group: The methyl ester can be transformed to introduce further diversity:

  • Hydrolysis: Saponification with a base (e.g., LiOH, NaOH) yields the corresponding carboxylic acid, a crucial functional group in many drugs and a handle for further amide coupling reactions.[7]

  • Amidation: Direct reaction with amines, often at elevated temperatures or with catalysis, to form carboxamides. This is a common strategy in drug discovery to modulate solubility and target interactions.

Caption: Key derivatization pathways.

Applications and Future Outlook in Drug Discovery

This building block is ideally suited for constructing libraries of compounds aimed at validated and emerging drug targets. Its structural features are relevant for:

• Kinase Inhibitors: The aminobenzothiophene scaffold is a known "hinge-binder" in many kinase inhibitors. The amino group can form critical hydrogen bonds with the kinase hinge region, while other parts of the molecule can be elaborated to achieve potency and selectivity.[2]

• Antimitotic Agents: Derivatives of aminobenzothiophenes have shown potent activity as inhibitors of tubulin polymerization by binding to the colchicine site, making them promising candidates for anticancer therapies.[3]

• Anti-inflammatory and Anti-malarial Agents: The broader benzothiophene class has been explored for the inhibition of enzymes like COX-2 and Plasmodium falciparum enoyl-acyl carrier protein reductase (PfENR), opening avenues for developing new anti-inflammatory and anti-malarial drugs.[8]

The fluorine atom at the 4-position is a particularly valuable feature. It can serve to block metabolic oxidation at that site, potentially improving the pharmacokinetic profile of a drug candidate. Furthermore, fluorine can modulate the pKa of the nearby amino group and engage in favorable electrostatic or hydrogen bonding interactions with protein targets.

Conclusion

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is more than just a chemical compound; it is a key enabling tool for innovation in drug discovery. While detailed physicochemical data remains to be fully characterized in public literature, its robust synthesis, predictable reactivity, and strategic design make it a high-value scaffold. By providing multiple handles for synthetic elaboration upon a biologically validated core, it empowers researchers and scientists to systematically explore chemical space and develop novel molecules with the potential to become next-generation therapeutics.

References

• Functionalization and properties investigations of benzothiophene derivatives. KTU ePubl. [Link]

• Methyl 3-amino-4-fluorobenzo-[b]thiophene-2-carboxylate, 5 grams. CP Lab Safety. [Link]

• Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. RSC Publishing. [Link]

• Synthesis and Biological Evaluation of 2- And 3-aminobenzo[b]thiophene Derivatives as Antimitotic Agents and Inhibitors of Tubulin Polymerization. PubMed. [Link]

• 3-Amino-4-methyl Thiophene-2-carboxylic Acid Methyl ester. Chemixl Intermediates Pvt. Ltd.. [Link]

• Benzothiophene carboxamide compounds, composition and applications thereof.

• Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. Bentham Science. [Link]

• Methyl 3-amino-4-methylthiophene-2-carboxylate. NIST Chemistry WebBook. [Link]

• Methyl 3-amino-4-methylthiophene-2-carboxylate. PubChem. [Link]

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A Technical Guide to the Synthesis of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate from 2,6-Difluorobenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and a detailed experimental protocol for the synthesis of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a valuable heterocyclic building block in medicinal chemistry. The synthesis proceeds from the readily available starting material, 2,6-difluorobenzonitrile, via a robust and efficient one-pot reaction with methyl thioglycolate. The core transformation is achieved through a base-mediated tandem reaction sequence, initiating with a Nucleophilic Aromatic Substitution (SNAᵣ) followed by an intramolecular Thorpe-Ziegler cyclization. This document elucidates the underlying reaction mechanisms, provides a step-by-step experimental procedure, outlines key process parameters, and discusses the characterization of the final product.

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold frequently incorporated into the core structures of pharmacologically active molecules. Its rigid, planar structure and electron-rich nature allow it to function as a bioisostere for other aromatic systems, such as indole or naphthalene, while offering unique physicochemical properties. Compounds containing this scaffold have demonstrated a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.

The target molecule, Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, is of particular interest to drug development professionals. The 3-amino and 2-carboxylate functional groups serve as versatile synthetic handles for further molecular elaboration, enabling the construction of diverse compound libraries for screening. The 4-fluoro substituent provides a strategic point for modulating metabolic stability and receptor-binding interactions. This guide presents an authoritative, field-proven methodology for the synthesis of this key intermediate.

Synthetic Strategy and Mechanistic Rationale

The conversion of 2,6-difluorobenzonitrile to Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a powerful example of convergent synthesis, constructing the complex heterocyclic system in a single pot. The overall transformation relies on a base-catalyzed reaction with methyl thioglycolate. While related to the classical Gewald aminothiophene synthesis, this specific reaction follows a distinct pathway involving the aromatic starting material.[1][2][3] The reaction proceeds through two key mechanistic phases:

• Nucleophilic Aromatic Substitution (SNAᵣ): The reaction is initiated by the deprotonation of methyl thioglycolate by a suitable base, forming a potent sulfur nucleophile (thiolate). This thiolate attacks the electron-deficient aromatic ring of 2,6-difluorobenzonitrile, displacing one of the fluorine atoms. The nitrile group (–CN) strongly activates the ortho and para positions towards nucleophilic attack, facilitating this substitution.

• Intramolecular Thorpe-Ziegler Cyclization: Following the SNAᵣ step, the same base (or a second equivalent) deprotonates the α-carbon of the newly formed thioether intermediate (the carbon situated between the ester and sulfur atom). The resulting carbanion then undergoes a rapid intramolecular cyclization, attacking the electrophilic carbon of the nitrile group. This ring-closing step forms a five-membered ring intermediate.

• Tautomerization: The cyclic intermediate exists as an imine, which is in equilibrium with its more stable enamine tautomer. A final proton transfer results in the formation of the aromatic 3-amino-benzo[b]thiophene product, which drives the reaction to completion.[4][5][6]

The entire sequence is illustrated in the reaction scheme below.

Caption: Overall reaction scheme for the synthesis.

Detailed Experimental Protocol

This protocol describes a representative lab-scale synthesis. Researchers should adapt quantities and equipment based on their specific needs.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Role
2,6-Difluorobenzonitrile	1897-52-5	C₇H₃F₂N	139.10	Starting Material
Methyl Thioglycolate	2365-48-2	C₃H₆O₂S	106.14	Sulfur Source & Cyclization Partner
Potassium Carbonate (K₂CO₃)	584-08-7	K₂CO₃	138.21	Base
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	73.09	Solvent
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	Extraction Solvent
Brine (Saturated NaCl)	7647-14-5	NaCl	58.44	Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Drying Agent

Step-by-Step Procedure

• Reaction Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a thermometer, and a nitrogen inlet. Place the flask in an ice-water bath.

• Reagent Addition: Under a nitrogen atmosphere, add anhydrous N,N-Dimethylformamide (DMF, 100 mL) to the flask. Add finely ground potassium carbonate (K₂CO₃, 1.2 equivalents).

• Thiolate Formation: While stirring vigorously, add methyl thioglycolate (1.1 equivalents) dropwise to the suspension. Maintain the temperature below 10 °C during the addition. Stir the mixture for 15 minutes at this temperature.

• SNAᵣ Reaction: Dissolve 2,6-difluorobenzonitrile (1.0 equivalent) in a minimal amount of DMF and add it dropwise to the reaction mixture over 20 minutes, ensuring the temperature does not exceed 15 °C.

• Cyclization: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to 80-90 °C using an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 500 mL of ice-cold water with stirring. A precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly with water (3 x 100 mL) and then with a small amount of cold diethyl ether to remove residual DMF.

• Purification: The crude product can be purified by recrystallization from ethanol or isopropanol to yield the final product as a solid. If necessary, column chromatography on silica gel (using a hexane/ethyl acetate gradient) can be employed for higher purity.

• Drying: Dry the purified product under vacuum at 40 °C to a constant weight.

Workflow Visualization

Caption: Experimental workflow from setup to final product.

Product Characterization

The identity and purity of the synthesized Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate should be confirmed using standard analytical techniques.

Property	Value / Expected Data	Source
Appearance	Solid, Powder	[7]
Molecular Formula	C₁₀H₈FNO₂S	[7]
Molecular Weight	225.24 g/mol	[7]
Purity (by HPLC)	>98.0%	[7]
¹H NMR	Expected signals for aromatic protons, a broad singlet for the NH₂ protons, and a singlet for the methyl ester protons.	-
¹⁹F NMR	A singlet corresponding to the single fluorine atom on the aromatic ring.	-
Mass Spec (ESI+)	[M+H]⁺ at m/z = 226.03	-

Safety and Handling

All manipulations should be performed in a well-ventilated fume hood by trained personnel. Appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 2,6-Difluorobenzonitrile: Harmful if swallowed, in contact with skin, or if inhaled.[8] Causes skin and serious eye irritation.[8]

• Methyl Thioglycolate: Possesses a strong, unpleasant odor. It is toxic and should be handled with care.

• Potassium Carbonate: Can cause skin and eye irritation.

• N,N-Dimethylformamide (DMF): A reproductive toxin and skin irritant. Avoid inhalation and skin contact.

Conclusion

The described synthetic route provides a reliable and scalable method for the preparation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate from 2,6-difluorobenzonitrile. The one-pot nature of the reaction, coupled with the use of readily available and cost-effective reagents, makes this an attractive strategy for both academic research and industrial drug development applications. The mechanistic principles of tandem SNAᵣ and Thorpe-Ziegler cyclization are well-understood, allowing for robust process control and optimization. The resulting product is a highly valuable and versatile intermediate for the synthesis of novel therapeutic agents.

References

• Gewald, K. The Gewald reaction. Wikipedia. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• ACS Publications. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• PubChem. 2,6-Difluorobenzonitrile. National Center for Biotechnology Information. [Link]

• ARKIVOC. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

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An In-depth Technical Guide to the Structure Elucidation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

Abstract

This technical guide provides a comprehensive walkthrough of the analytical strategies and spectroscopic interpretation required for the unambiguous structure elucidation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a key heterocyclic building block in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering not just experimental protocols but the underlying scientific rationale for each step. We will navigate a multi-technique approach, integrating data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a suite of Nuclear Magnetic Resonance (NMR) experiments (¹H, ¹³C, ¹⁹F, and 2D correlations). The causality behind spectral interpretation is emphasized, creating a self-validating system to confirm the molecular structure with the highest degree of confidence.

Introduction: The Imperative for Unambiguous Characterization

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS 144899-95-6) belongs to the benzothiophene class of heterocyclic compounds. This structural motif is a well-recognized pharmacophore found in numerous therapeutic agents, including selective estrogen receptor modulators and antifungal drugs.[1] The precise arrangement of substituents—the amino, fluoro, and methyl ester groups—on the benzothiophene core dictates the molecule's steric and electronic properties, which in turn govern its biological activity and potential as a drug candidate.

Therefore, absolute certainty in its structural assignment is not merely an academic exercise; it is a prerequisite for its use in synthesis, biological screening, and regulatory submission. Any ambiguity could lead to misinterpreted structure-activity relationships (SAR), wasted resources, and potential safety concerns. The presence of a fluorine atom introduces both a valuable probe and a layer of complexity, making multi-nuclear NMR spectroscopy an essential component of the analytical workflow.[2]

This guide will demonstrate how a synergistic application of modern analytical techniques provides a robust and definitive structural proof.

Foundational Analysis: Molecular Formula and Unsaturation

The first step in any structure elucidation is to confirm the elemental composition and calculate the degree of unsaturation (DoU), which indicates the total number of rings and/or multiple bonds.

• Molecular Formula: C₁₀H₈FNO₂S[1]

• Molecular Weight: 225.24 g/mol [1]

The DoU is calculated using the formula: DoU = C + 1 - (H/2) - (X/2) + (N/2) DoU = 10 + 1 - (8/2) - (1/2) + (1/2) = 8

A DoU of 8 is consistent with the proposed structure: the fused benzothiophene ring system accounts for 7 degrees (4 for the benzene ring, 1 for the thiophene ring, and 2 for the double bonds within them), and the carbonyl group (C=O) of the ester accounts for the 8th degree. This initial calculation immediately validates the presence of a complex, unsaturated ring system.

The Spectroscopic Gauntlet: A Multi-Pronged Approach

No single technique is sufficient for complete structure elucidation. We employ a carefully selected sequence of analyses, where each result corroborates and builds upon the last.

Caption: A typical workflow for definitive structure elucidation.

Mass Spectrometry: The Molecular Blueprint

Mass spectrometry provides the exact molecular weight and, through fragmentation analysis, offers initial clues about the molecule's constituent parts.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve ~0.1 mg of the sample in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

• Ionization Mode: Positive ion mode is chosen to protonate the basic amino group, forming the [M+H]⁺ ion.

• Analysis: Acquire the full scan spectrum to determine the accurate mass of the molecular ion. Perform tandem MS (MS/MS) on the isolated molecular ion to induce fragmentation and analyze the resulting daughter ions.

Data Presentation & Interpretation

The primary goal is to match the observed accurate mass with the theoretical mass calculated from the molecular formula.

Parameter	Theoretical Value	Observed Value (Hypothetical)	Interpretation
Formula	C₁₀H₈FNO₂S	-	-
[M+H]⁺ Mass	226.0332	226.0335	Confirms elemental composition.

Fragmentation Analysis (MS/MS): The fragmentation pattern provides a structural fingerprint. The choice of ESI is deliberate; it's a soft ionization technique that typically preserves the molecular ion, which is crucial for establishing the starting point for fragmentation.

• Key Insight: In benzothiophene derivatives, fragmentation often involves the loss of substituents from the core.[3] A common loss from a methyl ester is the methoxy radical (•OCH₃, 31 Da) or formaldehyde (CH₂O, 30 Da).

• Expected Fragments:

  • m/z 194 ([M+H - CH₃OH]⁺): Loss of methanol from the ester group.

  • m/z 166 ([M+H - CH₃OH - CO]⁺): Subsequent loss of carbon monoxide.

This fragmentation data provides strong evidence for the presence of a methyl carboxylate group.

FTIR Spectroscopy: Functional Group Identification

Infrared spectroscopy is a rapid, non-destructive technique used to identify the presence of specific functional groups based on their characteristic vibrational frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Instrumentation: Use a standard FTIR spectrometer equipped with a diamond ATR accessory.

• Data Acquisition: Collect the spectrum over the range of 4000–650 cm⁻¹.[4] A background scan of the clean, empty crystal is taken first and automatically subtracted.

Data Presentation & Interpretation

Wavenumber (cm⁻¹) (Hypothetical)	Intensity	Vibration Type	Functional Group Assignment
3450, 3350	Medium, Sharp	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
3080	Medium	Aromatic C-H Stretch	Benzene Ring C-H
1695	Strong	C=O Stretch	Ester Carbonyl
1610, 1580	Medium-Strong	C=C Stretch	Aromatic Ring System
1250	Strong	C-O Stretch	Ester Group
1180	Strong	C-F Stretch	Aryl-Fluoride

• Expert Rationale: The presence of two distinct peaks in the 3500-3300 cm⁻¹ region is a classic signature of a primary amine (-NH₂). The strong absorption below 1700 cm⁻¹ is definitive for the ester carbonyl, and its position suggests it is conjugated with the aromatic system. The C-F stretch provides clear evidence for the fluorine substituent.[5]

NMR Spectroscopy: The Definitive Structural Map

NMR is the cornerstone of structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms. For a fluorinated molecule, a multi-nuclear approach is essential.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~10-15 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz) is required for adequate signal dispersion and resolution.[6] The probe must be capable of acquiring ¹H, ¹³C, and ¹⁹F spectra.

• Experiments:

  • 1D: ¹H, ¹³C, and ¹⁹F (with proton decoupling).

  • 2D: COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation).

3.3.1 ¹H NMR Interpretation: Protons and Their Neighbors

The ¹H NMR spectrum reveals the number of distinct proton environments and their connectivity through spin-spin coupling.

Chemical Shift (δ, ppm) (Hypothetical)	Multiplicity	Integration	Coupling Constants (J, Hz) (Hypothetical)	Assignment
7.65	dd	1H	J = 8.5, 1.0	H-7
7.20	ddd	1H	J = 8.5, 7.5, 1.0	H-6
7.05	t	1H	J = 8.5	H-5
5.80	br s	2H	-	-NH₂
3.90	s	3H	-	-OCH₃

• Causality Behind Assignments:

  • The aromatic region (7.0-7.7 ppm) shows three protons, consistent with a trisubstituted benzene ring.

  • H-7: Appears furthest downfield due to deshielding from the thiophene sulfur. It is a doublet of doublets (dd), showing a large ortho coupling to H-6 (~8.5 Hz) and a small meta coupling to H-5 (~1.0 Hz).

  • H-6: Is a doublet of doublet of doublets (ddd), showing ortho coupling to both H-7 and H-5, and a smaller meta coupling.

  • H-5: Is coupled ortho to H-6 and meta to H-7, but also shows coupling to the fluorine at C-4, resulting in a triplet-like appearance. The F-H coupling over three bonds (³J_HF) is typically in the range of 8-10 Hz.

  • The broad singlet at 5.80 ppm is characteristic of exchangeable amine protons.

  • The singlet at 3.90 ppm integrating to 3H is unambiguously the methyl ester group.

3.3.2 ¹⁹F NMR Interpretation: The Fluorine Probe

¹⁹F NMR is highly sensitive and has a wide chemical shift range, making it an excellent tool for confirming the fluorine's environment.[7]

| Chemical Shift (δ, ppm) (Hypothetical) | Multiplicity | Coupling Constants (J, Hz) (Hypothetical) | Assignment | | :--- | :--- | :--- | :--- | :--- | | -135.0 | t | J = 8.5 | F-4 |

• Expert Rationale: The chemical shift is typical for a fluorine atom on an electron-rich aromatic ring. The key observation is the multiplicity: it appears as a triplet due to coupling to the adjacent proton H-5 (³J_HF ≈ 8.5 Hz). This confirms the fluorine is at the C-4 position, adjacent to a single proton at C-5.

3.3.3 ¹³C NMR Interpretation: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments. The presence of fluorine induces characteristic splitting of carbon signals.

Chemical Shift (δ, ppm) (Hypothetical)	Multiplicity (due to F)	Coupling Constant (¹J_CF, Hz) (Hypothetical)	Assignment
165.0	s	-	C=O
155.0	d	245	C-4
148.0	s	-	C-3
135.5	d	3	C-7a
128.0	s	-	C-7
125.0	d	15	C-5
122.0	s	-	C-6
118.0	d	25	C-3a
105.0	s	-	C-2
52.0	s	-	-OCH₃

• Causality Behind Assignments:

  • C-4: The most downfield aromatic carbon (excluding the quaternary carbons C3 and C7a) is the one directly attached to the highly electronegative fluorine. It exhibits a very large one-bond coupling constant (¹J_CF ≈ 245 Hz), which is definitive proof of the C-F bond.[8]

  • C-3a and C-5: Carbons ortho to the fluorine (two bonds away) show smaller but significant coupling (²J_CF ≈ 15-25 Hz).

  • C-7a: The carbon meta to the fluorine (three bonds away) shows the smallest coupling (³J_CF ≈ 3 Hz).

  • The positions of the amino group (C-3) and the ester group (C-2) strongly influence the chemical shifts of the thiophene ring carbons.

3.3.4 2D NMR: Connecting the Pieces

While 1D NMR provides the parts list, 2D NMR builds the final structure by showing connectivity.

• COSY (Correlation Spectroscopy): Confirms the ¹H-¹H coupling network. A cross-peak between the signals at 7.65 ppm (H-7), 7.20 ppm (H-6), and 7.05 ppm (H-5) would definitively prove their sequential arrangement on the benzene ring.

• HSQC (Heteronuclear Single Quantum Coherence): Maps each proton directly to the carbon it is attached to. This allows for the unambiguous assignment of protonated carbons (C-5, C-6, C-7, and the -OCH₃).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful experiment for mapping the complete molecular framework by showing correlations between protons and carbons over 2-3 bonds.

Caption: Visualization of key HMBC correlations confirming fragment connectivity.

• Key HMBC Correlations:

  • -OCH₃ protons to C=O and C-2: This proves the methyl group is part of an ester attached at the C-2 position.

  • -NH₂ protons to C-2 and C-3: This places the amino group at C-3, adjacent to the ester.

  • H-7 to C-5 and C-3a: This correlation locks the orientation of the benzene ring relative to the thiophene ring, confirming the fusion points.

Confirmatory Analysis: X-ray Crystallography

For a crystalline solid, single-crystal X-ray diffraction provides the ultimate, unambiguous proof of structure. It generates a 3D model of the molecule as it exists in the crystal lattice, confirming not only the connectivity but also the precise bond lengths and angles.

Conclusion

The structure of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate has been unequivocally established through a systematic and multi-faceted analytical approach. High-resolution mass spectrometry confirmed the molecular formula, while FTIR identified the key amine and ester functional groups. The core of the elucidation was a comprehensive suite of NMR experiments. ¹H and ¹⁹F NMR provided crucial information on the substitution pattern of the aromatic ring, and ¹³C NMR, with its characteristic carbon-fluorine coupling constants, pinpointed the location of the fluorine atom. Finally, 2D NMR experiments, particularly HMBC, served to connect all molecular fragments, leaving no ambiguity. Each piece of data serves to validate the others, forming a cohesive and self-supporting structural proof essential for the compound's advancement in research and development.

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An In-depth Technical Guide to Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Benzo[b]thiophene Scaffold

Substituted benzo[b]thiophenes are a prominent class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] Their rigid bicyclic structure serves as a versatile scaffold for the development of novel therapeutic agents. The unique electronic properties of the thiophene ring, combined with the diverse functionalization possibilities on both the thiophene and benzene rings, allow for fine-tuning of the molecule's steric and electronic properties to achieve desired pharmacological effects.

This guide focuses on a specific, functionally rich derivative: methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS: 144899-95-6). The presence of an amino group at the 3-position, a carboxylate at the 2-position, and a fluorine atom at the 4-position makes this molecule a highly valuable and versatile building block in the synthesis of complex bioactive molecules. The amino and carboxylate groups offer multiple points for chemical modification, while the fluorine atom can significantly influence the compound's metabolic stability, lipophilicity, and binding interactions with biological targets.

This document provides a comprehensive overview of the synthesis, structural elucidation, physicochemical properties, and known and potential applications of methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, with a particular emphasis on its relevance in drug discovery and development.

Synthesis of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

The construction of the 3-aminobenzo[b]thiophene core is most effectively achieved through a variation of the Fiesselmann thiophene synthesis . This powerful reaction involves the condensation of a compound containing an activated nitrile with a thioglycolate derivative. For the synthesis of the title compound, the logical precursors are an appropriately substituted 2-fluorobenzonitrile and methyl thioglycolate.

A well-established and efficient method for the synthesis of related 3-aminobenzo[b]thiophenes utilizes microwave-assisted organic synthesis to accelerate the reaction and improve yields.[3][4][5] The following protocol is a representative procedure adapted from the literature for the synthesis of the non-fluorinated analogue, methyl 3-aminobenzo[b]thiophene-2-carboxylate, and is the most likely route to the title compound.[4]

Representative Synthetic Protocol: Microwave-Assisted Fiesselmann-Type Synthesis

Reaction Scheme:

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The Advent and Evolution of Fluorinated Benzo[b]thiophenes: A Technical Guide for the Modern Researcher

Abstract

The strategic incorporation of fluorine into pharmacologically active scaffolds has become a cornerstone of modern drug discovery. This guide provides an in-depth technical exploration of the discovery, history, and evolving synthetic methodologies for a particularly significant class of fluorinated heterocycles: the benzo[b]thiophenes. From early, challenging syntheses to the advent of sophisticated fluorinating agents, we will dissect the key scientific milestones that have enabled the development of these compounds. This whitepaper will serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only a historical perspective but also practical, field-proven insights into the synthesis and application of this important chemical class. We will delve into the causality behind experimental choices, provide detailed protocols for key reactions, and visually map the synthetic landscapes that have shaped this field.

Introduction: The Strategic Value of Fluorine in the Privileged Benzo[b]thiophene Scaffold

The benzo[b]thiophene core is a "privileged structure" in medicinal chemistry, forming the backbone of numerous bioactive compounds with a wide spectrum of therapeutic applications, including antimicrobial, anticancer, anti-inflammatory, and CNS-active agents.[1][2] The fusion of a benzene ring with a thiophene ring creates a planar, aromatic system that can effectively interact with biological targets.

The introduction of fluorine into this scaffold profoundly modulates its physicochemical and pharmacokinetic properties. The high electronegativity and small van der Waals radius of the fluorine atom can lead to:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often blocking sites of metabolic oxidation and thereby increasing a drug's half-life.

• Increased Lipophilicity: In many contexts, fluorine substitution can enhance a molecule's ability to cross cellular membranes, improving bioavailability.

• Modulation of Acidity/Basicity: The electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, influencing a compound's ionization state and its interaction with biological targets.

• Conformational Control: Strategic fluorination can induce specific molecular conformations that may be more favorable for binding to a target protein.

This confluence of the benzo[b]thiophene's inherent bioactivity and the unique properties imparted by fluorine has made the development of fluorinated benzo[b]thiophenes a fertile ground for drug discovery.

A Historical Perspective: The Dawn of a New Class of Heterocycles

While the broader field of organofluorine chemistry has its roots in the 19th century, the systematic exploration of fluorinated benzo[b]thiophenes appears to have gained significant traction in the latter half of the 20th century. An early and notable contribution to this area was the work of Chapman and his collaborators in the early 1970s. Their research provided a foundational approach to the synthesis of these compounds, often starting from fluorinated benzene derivatives.

A representative early method involved the reaction of a fluorinated thiophenol with an α-halo-ketone or α-halo-acid, followed by cyclization. This approach, while effective, was often limited by the availability of the starting fluorinated precursors.

The Evolution of Synthetic Strategies: From Foundational Methods to Modern Innovations

The synthetic toolbox for accessing fluorinated benzo[b]thiophenes has expanded dramatically over the decades, moving from multi-step sequences with harsh reagents to more elegant and efficient modern methods.

Early Synthetic Approaches: Building from Fluorinated Precursors

The initial forays into the synthesis of fluorinated benzo[b]thiophenes largely relied on the construction of the heterocyclic ring from pre-fluorinated starting materials. A common strategy involved the reaction of a fluorinated aromatic compound with a sulfur-containing reagent to build the thiophene ring.

For instance, the synthesis of 6-fluorobenzo[b]thiophene-2-carboxylic acid derivatives can be achieved by reacting 2-fluoro-4-halogenobenzaldehyde with ethyl thioglycolate, followed by cyclization.[3]

Experimental Protocol: Synthesis of Ethyl 6-fluorobenzo[b]thiophene-2-carboxylate

This protocol is adapted from established methods for the synthesis of benzo[b]thiophene derivatives.

• Reaction Setup: To a solution of 2-fluoro-4-bromobenzaldehyde (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add ethyl thioglycolate (1.2 eq) and potassium carbonate (1.1 eq).

• Reaction Execution: Stir the mixture at 60 °C for 2 hours under an inert atmosphere.

• Workup and Purification: After cooling, dilute the reaction mixture with water and extract with diethyl ether. Dry the organic layer over sodium sulfate, concentrate under reduced pressure, and purify the residue by column chromatography to yield the desired product.

The causality behind this experimental choice lies in the reactivity of the starting materials. The electron-withdrawing nature of the fluorine and bromine atoms on the benzaldehyde activates the ortho-position to nucleophilic attack by the thioglycolate. The subsequent intramolecular condensation and dehydration lead to the formation of the benzo[b]thiophene ring.

The Advent of Modern Fluorination Techniques

More recent advances have focused on the direct introduction of fluorine onto a pre-formed benzo[b]thiophene scaffold or the use of fluorinated building blocks in more sophisticated cyclization reactions.

The development of electrophilic fluorinating agents, such as Selectfluor® (F-TEDA-BF4), has revolutionized the synthesis of fluorinated aromatic compounds.[4] These reagents allow for the direct fluorination of electron-rich aromatic systems under relatively mild conditions. While the direct electrophilic fluorination of the electron-rich thiophene ring of benzo[b]thiophene can be challenging due to competing reactions and regioselectivity issues, this approach has found utility in specific cases, particularly with activated substrates.

The mechanism of electrophilic fluorination generally involves the attack of the aromatic π-system on the electrophilic fluorine atom of the reagent, leading to the formation of a Wheland-type intermediate, which then loses a proton to restore aromaticity.[4]

Nucleophilic fluorination strategies often involve the displacement of a leaving group, such as a halogen or a nitro group, from a benzo[b]thiophene precursor with a fluoride source. The Balz-Schiemann reaction, which involves the thermal decomposition of a diazonium tetrafluoroborate salt, represents a classical method for introducing fluorine into an aromatic ring and has been applied to the synthesis of fluorinated heterocycles.

Caption: Nucleophilic aromatic substitution for fluorination.

Tandem and Cascade Reactions

Modern synthetic chemistry increasingly favors tandem or cascade reactions that allow for the construction of complex molecules in a single pot, minimizing purification steps and improving overall efficiency. Copper-catalyzed hydration and annulation of 2-fluorophenylacetylene derivatives with a sulfur source like sodium sulfide provides a direct route to substituted benzo[b]thiophenes.[5]

Caption: Tandem synthesis of benzo[b]thiophenes.

Fluorinated Benzo[b]thiophenes in Drug Discovery: Key Case Studies

The impact of fluorinated benzo[b]thiophenes is perhaps best illustrated by their presence in several marketed drugs.

Raloxifene: A Selective Estrogen Receptor Modulator (SERM)

Raloxifene is a selective estrogen receptor modulator (SERM) used for the prevention and treatment of osteoporosis in postmenopausal women and to reduce the risk of invasive breast cancer in certain high-risk postmenopausal women.[6][7][8] Its structure features a 2-arylbenzo[b]thiophene core with a fluorine atom on one of the phenyl rings.

The synthesis of raloxifene involves the construction of the 2-arylbenzo[b]thiophene skeleton, with the fluorine atom being incorporated from a fluorinated starting material.

Zileuton: A 5-Lipoxygenase Inhibitor

Zileuton is an orally active inhibitor of 5-lipoxygenase, the enzyme that catalyzes the formation of leukotrienes.[9][10][11] It is used for the prophylaxis and chronic treatment of asthma in adults and children over 12 years of age.[12] The benzo[b]thiophene moiety in zileuton is not fluorinated; however, its development highlights the therapeutic importance of this scaffold. The successful application of fluorination in other drug classes suggests that fluorinated analogs of zileuton could offer improved pharmacokinetic profiles.

Data Summary: A Comparative Overview

Compound Class	Synthetic Era	Key Features of Synthesis	Representative Applications
Simple Fluorinated Benzo[b]thiophenes	Early (c. 1970s)	Multi-step synthesis from fluorinated precursors.	Foundational research, building blocks.
Poly-substituted Fluorinated Benzo[b]thiophenes	Modern	Use of electrophilic fluorinating agents, tandem reactions.	Medicinal chemistry, materials science.
Raloxifene	Drug Development	Convergent synthesis involving a fluorinated aryl component.	Osteoporosis, breast cancer risk reduction.[6][7][8]

Conclusion and Future Outlook

The journey of fluorinated benzo[b]thiophenes, from their initial synthesis to their incorporation into life-changing medicines, is a testament to the power of synthetic chemistry in advancing human health. The evolution of synthetic methodologies has been marked by a continuous drive for greater efficiency, selectivity, and sustainability.

Looking ahead, the field is poised for further innovation. The development of late-stage C-H fluorination techniques applicable to complex heterocyclic systems will undoubtedly accelerate the discovery of new drug candidates. Furthermore, the integration of computational chemistry and machine learning into reaction design will enable the more rapid and predictable synthesis of novel fluorinated benzo[b]thiophenes with tailored biological activities. As our understanding of the intricate roles that fluorine can play in modulating molecular properties deepens, the fluorinated benzo[b]thiophene scaffold will undoubtedly continue to be a rich source of new therapeutic agents.

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The Expanding Therapeutic Potential of Aminobenzo[b]thiophene Derivatives: A Technical Guide for Drug Discovery

Foreword: The Privileged Scaffold in Modern Medicinal Chemistry

The benzo[b]thiophene core is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its rigid, planar structure and the presence of a sulfur heteroatom provide a unique electronic and steric profile, making it an ideal anchor for engaging with a diverse array of biological targets.[1][2] The introduction of an amino group to this scaffold dramatically enhances its versatility, creating a key pharmacophore that has been successfully exploited in the development of novel therapeutics. This guide provides an in-depth exploration of the burgeoning applications of aminobenzo[b]thiophene derivatives, offering insights into their design, synthesis, and biological evaluation across critical therapeutic areas. Our focus will be on the "why" behind the "how," providing the rationale that transforms data into actionable knowledge for the discerning researcher.

Anticancer Applications: Targeting the Pillars of Malignancy

The fight against cancer demands multifaceted therapeutic strategies. Aminobenzo[b]thiophene derivatives have emerged as potent agents capable of disrupting key oncogenic pathways, from signal transduction to cell division.

Inhibition of Signal Transducer and Activator of Transcription 3 (STAT3): A New Frontier in Glioblastoma Therapy

The STAT3 signaling pathway is a critical regulator of cell proliferation, survival, and angiogenesis, and its aberrant activation is a hallmark of many cancers, including the notoriously aggressive glioblastoma. The 6-nitrobenzo[b]thiophene 1,1-dioxide, known as Stattic, was an early and potent STAT3 inhibitor.[3][4][5] However, its therapeutic potential was hampered by off-target effects and suboptimal physicochemical properties.

A significant advancement in this area is the development of K2071, a 6-aminobenzo[b]thiophene 1,1-dioxide derivative.[3][4][5] This compound not only retains the STAT3 inhibitory activity of its predecessor but also exhibits improved drug-like properties, including the ability to cross the blood-brain barrier.[3][4][5] K2071 demonstrates a dual mechanism of action: it inhibits IL-6-stimulated STAT3 phosphorylation and acts as a mitotic poison, arresting glioblastoma cells in prophase.[3][4]

Mechanism of Action: K2071 in Glioblastoma

Caption: Dual mechanism of K2071 in glioblastoma cells.

Structure-Activity Relationship (SAR) Insights

The development of K2071 from Stattic highlights key SAR principles. The reduction of the nitro group to an amine was a critical first step.[3][4] Further derivatization of the amino group revealed that the para-methoxybenzyl substituent in K2071 is crucial for its antimitotic activity, but not for its overall cytotoxicity.[3][4][5] This suggests a divergence in the structural requirements for the two mechanisms of action, offering avenues for further optimization.

Compound	Core Structure	R Group (at 6-amino)	Key Activity
Stattic	6-Nitrobenzo[b]thiophene 1,1-dioxide	N/A	STAT3 Inhibition
K2071	6-Aminobenzo[b]thiophene 1,1-dioxide	-CH2-(p-OCH3-Ph)	STAT3 Inhibition & Mitotic Poison
Analogues	6-Aminobenzo[b]thiophene 1,1-dioxide	Other substituted benzyls	Varied cytotoxicity and antimitotic effects

Kinase Inhibition: A Targeted Approach

Aminobenzo[b]thiophenes have proven to be versatile scaffolds for the design of potent and selective kinase inhibitors.

• PIM Kinase Inhibition: The PIM kinase family (PIM1, PIM2, and PIM3) is implicated in tumorigenesis, making it an attractive target for cancer therapy. A benzo[b]thiophene-derived inhibitor has demonstrated nanomolar activity against all three PIM isoforms.[1]

• MAPK-Activated Protein Kinase 2 (MK2) Inhibition: The MAPK signaling pathway is central to inflammatory responses and cell proliferation. The aminobenzo[b]thiophene derivative PF-3644022 is a highly selective MK2 inhibitor with in vivo potency.[1] Although initial development was halted due to hepatotoxicity, the scaffold remains a promising starting point for designing safer analogues.[1]

Tubulin Polymerization Inhibition: Disrupting the Cytoskeleton

The microtubule network is essential for cell division, making it a validated target for anticancer drugs. Aminobenzo[b]thiophene derivatives have been identified as a novel class of potent antimitotic agents that inhibit tubulin polymerization by binding to the colchicine site.[6][7] The 2-amino-3-(3,4,5-trimethoxybenzoyl)benzo[b]thiophene scaffold is particularly noteworthy, with some derivatives exhibiting sub-nanomolar antiproliferative activity.[7]

Experimental Protocol: Synthesis of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Precursor

This protocol outlines the synthesis of the core 6-aminobenzo[b]thiophene 1,1-dioxide, a key intermediate for derivatives like K2071.

• Oxidation of Benzo[b]thiophene: To a solution of benzo[b]thiophene in a suitable solvent (e.g., dichloromethane), add meta-chloroperoxybenzoic acid (mCPBA) portion-wise at 0°C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Work-up involves washing with a sodium bicarbonate solution to yield benzo[b]thiophene-1,1-dioxide.[3]

• Nitration: Add the benzo[b]thiophene-1,1-dioxide to a nitrating mixture (e.g., nitric acid and sulfuric acid) at a controlled temperature (typically 0-5°C). Carefully monitor the reaction and quench with ice-water upon completion. The resulting 6-nitrobenzo[b]thiophene-1,1-dioxide (Stattic) can be isolated by filtration.[3]

• Reduction of the Nitro Group: To a solution of Stattic in a mixture of methanol and water, add iron powder and ammonium chloride. Reflux the mixture until the reduction is complete (monitored by TLC). After cooling, filter the reaction mixture and concentrate the filtrate. The crude 6-aminobenzo[b]thiophene-1,1-dioxide can be purified by column chromatography.[4]

Antimicrobial Applications: Combating Drug Resistance

The rise of multidrug-resistant pathogens is a global health crisis. Aminobenzo[b]thiophene derivatives have demonstrated promising activity against a range of clinically relevant bacteria.

Activity Against Multidrug-Resistant Staphylococcus aureus (MRSA)

By combining the benzo[b]thiophene nucleus with an acylhydrazone functional group, a series of compounds with significant activity against S. aureus, including methicillin-resistant and daptomycin-resistant strains, has been developed.[8] One of the most promising hits, (E)-6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide, exhibited a minimum inhibitory concentration (MIC) of 4 µg/mL against three different S. aureus strains and was non-cytotoxic.[8]

Antitubercular Activity

Tuberculosis remains a leading cause of death from an infectious disease. In the search for novel antitubercular agents, a series of aminated benzo-fused heterocycles were screened against Mycobacterium smegmatis. From these studies, 5-aminobenzothiophene and 6-aminobenzothiophene were identified as potent inhibitors with MIC values as low as 0.78 µg/mL and low cytotoxicity.[9]

Experimental Workflow: Antimicrobial Susceptibility Testing

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A Researcher's Guide to Unlocking the Therapeutic Potential of Novel Benzo[b]thiophene Compounds

An In-depth Technical Guide for Scientists and Drug Development Professionals

Authored by a Senior Application Scientist

The benzo[b]thiophene scaffold is a privileged heterocyclic structure in medicinal chemistry, consistently appearing in compounds with a wide array of pharmacological activities.[1][2] Its unique electronic properties and ability to engage in various biological interactions make it a fertile ground for the discovery of novel therapeutics. This guide provides a comprehensive framework for the systematic biological activity screening of new benzo[b]thiophene derivatives, moving from broad-based cytotoxicity assessments to more targeted antimicrobial and anti-inflammatory evaluations. Our focus is on the practical application of established, robust methodologies, providing not just the "how" but the critical "why" behind each experimental choice, ensuring a self-validating and logical screening cascade.

I. Foundational Screening: Assessing Cytotoxicity

The initial step in evaluating any new chemical entity for therapeutic potential is to determine its inherent cytotoxicity against mammalian cells. This foundational screen serves a dual purpose: it identifies compounds with potential as anticancer agents and establishes a safe concentration range for subsequent, more specific biological assays. Two robust and widely adopted methods for this initial assessment are the MTT and Sulforhodamine B (SRB) assays.

The Rationale: Choosing Your Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.[3] Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.[3][4][5] This assay is a strong indicator of cell viability, as a reduction in metabolic activity is often an early marker of cellular damage.

The Sulforhodamine B (SRB) assay , in contrast, is a colorimetric assay that relies on the binding of the SRB dye to basic amino acid residues of cellular proteins under acidic conditions.[6][7] The amount of bound dye is directly proportional to the total protein mass, and therefore, the cell number. This method is less susceptible to interference from compounds that may affect cellular metabolism without directly causing cell death.[7]

For a comprehensive initial screen, employing both assays can provide a more complete picture of a compound's effect on cells.

Experimental Workflow: A Visual Guide

Caption: Workflow for cytotoxicity screening using MTT and SRB assays.

Detailed Protocol: MTT Assay[4][8][9]

• Cell Plating: Seed adherent cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the novel benzo[b]thiophene compounds in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[8] Incubate for 1.5-4 hours at 37°C until a purple precipitate is visible.[8][9]

• Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and read the absorbance at 590 nm using a microplate reader.[4]

Detailed Protocol: Sulforhodamine B (SRB) Assay[6][7][10]

• Cell Plating and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: Gently add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[7]

• Washing: Wash the plate four times with slow-running tap water and allow it to air-dry.[7]

• Staining: Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[7]

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid.[7]

• Solubilization: Once the plate is completely dry, add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.[7]

• Absorbance Reading: Shake the plate for 5 minutes and read the absorbance at 510 nm.[7]

Parameter	MTT Assay	SRB Assay
Principle	Enzymatic reduction of MTT by viable cells	Staining of total cellular protein
Endpoint	Colorimetric (Formazan product)	Colorimetric (Bound SRB dye)
Advantages	Reflects metabolic activity	Less prone to metabolic interference, stable endpoint
Considerations	Can be affected by compounds altering metabolism	Requires a fixation step

II. Probing Antimicrobial Potential

Benzo[b]thiophene derivatives have demonstrated significant promise as antimicrobial agents.[10][11][12] A robust screening strategy involves an initial qualitative assessment using the agar well diffusion method, followed by a quantitative determination of the minimum inhibitory concentration (MIC) via the broth microdilution method.

The Rationale: From Qualitative to Quantitative Assessment

The agar well diffusion assay offers a simple and efficient primary screen to identify compounds with antibacterial or antifungal activity.[13] This method relies on the diffusion of the test compound from a well through the agar, creating a concentration gradient. If the compound is active, a clear zone of inhibition will be observed around the well where microbial growth is prevented.[13][14]

Following a positive result in the diffusion assay, the broth microdilution method is employed to quantify the antimicrobial potency of the compound by determining its MIC.[15][16] This method involves challenging a standardized microbial inoculum with serial dilutions of the benzo[b]thiophene derivative in a liquid growth medium. The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.[17] Adherence to guidelines from the Clinical and Laboratory Standards Institute (CLSI) is crucial for ensuring the reproducibility and comparability of results.[15][16]

Experimental Workflow: A Visual Guide

Caption: Workflow for antimicrobial screening.

Detailed Protocol: Agar Well Diffusion Assay[14][19][20]

• Plate Preparation: Inoculate the surface of nutrient agar plates with a standardized bacterial or fungal culture, ensuring even distribution.

• Well Creation: Use a sterile cork borer to create wells (6-8 mm in diameter) in the agar.

• Compound Application: Add a defined volume (e.g., 100 µL) of the benzo[b]thiophene compound solution (at a known concentration) into each well.[18] Include positive (known antibiotic/antifungal) and negative (solvent) controls.

• Incubation: Incubate the plates under appropriate conditions for the test microorganism (e.g., 37°C for 16-24 hours for bacteria).[19]

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zones of inhibition in millimeters.

Detailed Protocol: Broth Microdilution for MIC Determination[17][18]

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the benzo[b]thiophene compounds in cation-adjusted Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi).

• Inoculum Preparation: Prepare a standardized microbial inoculum according to CLSI guidelines (typically adjusted to a 0.5 McFarland standard and then diluted).

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions.

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration at which no growth is observed.

Parameter	Agar Well Diffusion	Broth Microdilution
Principle	Diffusion of compound through agar, inhibiting microbial growth	Serial dilution of compound in liquid media to determine the lowest inhibitory concentration
Endpoint	Zone of inhibition (mm)	Minimum Inhibitory Concentration (µg/mL or µM)
Advantages	Simple, rapid, cost-effective for primary screening	Quantitative, provides a precise measure of potency
Considerations	Results can be influenced by compound solubility and diffusion rate	More labor-intensive, requires careful standardization

III. Investigating Anti-inflammatory Activity

Chronic inflammation is a key pathological feature of numerous diseases, and the search for novel anti-inflammatory agents is a major focus of drug discovery.[20] Benzo[b]thiophene derivatives have been reported to possess anti-inflammatory properties, often through the inhibition of key enzymes like cyclooxygenase-2 (COX-2) or by modulating inflammatory signaling pathways such as NF-κB.[20][21][22]

The Rationale: Targeting Key Inflammatory Mediators

Cyclooxygenase-2 (COX-2) is an inducible enzyme that plays a critical role in the inflammatory cascade by catalyzing the synthesis of prostaglandins.[23] Selective inhibition of COX-2 is a well-established strategy for developing anti-inflammatory drugs with a reduced risk of gastrointestinal side effects associated with non-selective NSAIDs.[22] Fluorometric or colorimetric inhibitor screening kits provide a convenient and high-throughput method to assess the direct inhibitory effect of benzo[b]thiophene compounds on COX-2 activity.[23][24]

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a master regulator of inflammation.[25] In resting cells, NF-κB is sequestered in the cytoplasm. Upon stimulation by pro-inflammatory signals, NF-κB translocates to the nucleus, where it activates the transcription of numerous inflammatory genes.[26] Assays that measure the inhibition of NF-κB nuclear translocation are powerful tools for identifying compounds that act upstream in the inflammatory signaling cascade.

Signaling Pathway: The NF-κB Cascade

Caption: The NF-κB signaling pathway and potential inhibition by benzo[b]thiophenes.

Detailed Protocol: In Vitro COX-2 Inhibitor Screening[25][28][29]

This protocol is based on commercially available fluorometric screening kits.

• Reagent Preparation: Reconstitute the human recombinant COX-2 enzyme and other kit components as per the manufacturer's instructions. Keep the enzyme on ice.[24][27]

• Compound Preparation: Dissolve the benzo[b]thiophene test compounds in a suitable solvent (e.g., DMSO) and prepare serial dilutions.[24]

• Assay Plate Setup: To a 96-well plate, add the assay buffer, the test inhibitor, and the enzyme control. Include a known COX-2 inhibitor (e.g., Celecoxib) as a positive control.

• Incubation: Incubate the plate for a specified time (e.g., 10 minutes at 37°C) to allow the inhibitor to interact with the enzyme.[28]

• Reaction Initiation: Initiate the reaction by adding the substrate (arachidonic acid).[28]

• Fluorometric Reading: Immediately read the fluorescence in a kinetic mode at Ex/Em = 535/587 nm. The rate of fluorescence increase is proportional to the COX-2 activity.

Detailed Protocol: NF-κB Nuclear Translocation Assay[27][30][31]

This is a simplified immunofluorescence-based protocol.

• Cell Culture and Treatment: Seed cells on coverslips in a multi-well plate. Pre-treat the cells with the benzo[b]thiophene compounds for 1 hour.

• Stimulation: Stimulate the cells with a pro-inflammatory agent (e.g., TNF-α or LPS) for a defined period (e.g., 30-60 minutes) to induce NF-κB translocation.

• Fixation and Permeabilization: Fix the cells with 3.7% formaldehyde, followed by permeabilization with 70% ethanol.[29]

• Immunostaining: Incubate the cells with a primary antibody against an NF-κB subunit (e.g., p65), followed by a fluorescently-labeled secondary antibody. Counterstain the nuclei with DAPI.

• Microscopy and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear translocation of NF-κB by measuring the fluorescence intensity in the nucleus versus the cytoplasm. A reduction in nuclear fluorescence in compound-treated cells compared to stimulated controls indicates inhibition.

IV. Structure-Activity Relationship (SAR) and Future Directions

The screening data generated from these assays form the basis for understanding the structure-activity relationship (SAR) of the novel benzo[b]thiophene series.[30][31][32][33] By correlating the chemical modifications of the benzo[b]thiophene scaffold with the observed biological activities, researchers can identify key structural features responsible for potency and selectivity. This iterative process of synthesis, screening, and SAR analysis is fundamental to optimizing lead compounds and advancing them in the drug discovery pipeline.

For compounds showing potent anticancer activity, further mechanistic studies are warranted. For instance, benzo[b]thiophene acrylonitrile analogs have been shown to exert their effects by interfering with tubulin polymerization, leading to mitotic catastrophe in cancer cells.[34] Investigating this mechanism through a tubulin polymerization assay can provide deeper insights into the compound's mode of action.[35][36][37][38]

This guide provides a foundational strategy for the biological evaluation of novel benzo[b]thiophene compounds. The presented protocols are robust, reproducible, and grounded in established scientific principles, enabling researchers to efficiently identify and characterize promising new therapeutic candidates.

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A Note on the Topic: From CAS 144899-95-6 to a Focused Exploration of Pyrazolo[3,4-d]pyrimidines in Drug Discovery

An In-Depth Technical Guide to a Pyrazolo[3,4-d]pyrimidine-Based Kinase Inhibitor

Initial investigation into the compound associated with CAS number 144899-95-6 identified its IUPAC name as Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate .[1][2][3][4][5] While this provides a definitive chemical identity, publicly available data on its synthesis, mechanism of action, and applications in drug development is limited.

In contrast, the pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of kinase inhibitors for oncology and other therapeutic areas.[6][7] Given the intended audience of researchers, scientists, and drug development professionals, and the request for an in-depth technical guide, this document will pivot to a comprehensive exploration of a representative member of the pyrazolo[3,4-d]pyrimidine class. This will allow for a more robust and valuable discussion of topics central to drug discovery, including target engagement, synthetic strategy, and biological evaluation.

This guide will focus on a prototypical 4-amino-substituted pyrazolo[3,4-d]pyrimidine, a structural motif found in numerous potent kinase inhibitors. The principles and methodologies discussed herein are broadly applicable to the wider class of pyrazolo[3,4-d]pyrimidine-based therapeutics.

Introduction to Pyrazolo[3,4-d]pyrimidines as Kinase Inhibitors

The pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, renowned for its ability to mimic the purine ring of ATP and effectively target the ATP-binding site of various protein kinases.[7] This structural feature has been exploited to develop a multitude of inhibitors targeting kinases implicated in cancer and other diseases.

Kinases are a large family of enzymes that catalyze the phosphorylation of specific substrates, playing a critical role in cellular signaling pathways that regulate cell growth, proliferation, differentiation, and survival. Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

This guide will delve into the specifics of a representative 4-amino-substituted pyrazolo[3,4-d]pyrimidine that has been investigated as a dual inhibitor of the Src and Abl tyrosine kinases.

Chemical Identity and Physicochemical Properties

For the purpose of this guide, we will consider a representative molecule from the class of 4-amino-substituted pyrazolo[3,4-d]pyrimidine dual Src/Abl inhibitors.

Identifier	Value
IUPAC Name	1-(2-Fluorobenzyl)-N-(1-methylpiperidin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
CAS Number	Not explicitly available for this specific derivative in the provided context, as it is a representative example.
Molecular Formula	C20H23FN6
Molecular Weight	366.44 g/mol

Mechanism of Action: Targeting the Src and Abl Kinase Pathways

The representative pyrazolo[3,4-d]pyrimidine acts as a competitive inhibitor at the ATP-binding site of the Src and Abl tyrosine kinases. The pyrazolo[3,4-d]pyrimidine core forms key hydrogen bonds with the hinge region of the kinase domain, mimicking the binding of the adenine portion of ATP. The substituents on the pyrazole and pyrimidine rings are designed to occupy adjacent hydrophobic pockets, conferring potency and selectivity.[7]

Signaling Pathway Overview:

Caption: Simplified signaling pathways of Src and Bcr-Abl and the inhibitory action of the pyrazolo[3,4-d]pyrimidine.

Synthesis of a Representative Pyrazolo[3,4-d]pyrimidine Inhibitor

The synthesis of 4-amino-substituted pyrazolo[3,4-d]pyrimidines typically follows a convergent strategy, starting from a substituted pyrazole precursor. The following is a representative, multi-step synthesis.

Experimental Protocol: Synthesis Workflow

Caption: General synthetic workflow for 4-amino-substituted pyrazolo[3,4-d]pyrimidines.

Step-by-Step Methodology:

• Synthesis of Ethyl 5-amino-1-(2-fluorobenzyl)-1H-pyrazole-4-carboxylate:

  • To a solution of (2-fluorobenzyl)hydrazine in ethanol, add ethyl (ethoxymethylene)cyanoacetate.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture and collect the precipitated product by filtration.

  • Wash the solid with cold ethanol and dry under vacuum.

• Synthesis of 1-(2-Fluorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one:

  • Heat the ethyl 5-aminopyrazole-4-carboxylate from the previous step in an excess of formamide at 180-190 °C for 3-5 hours.

  • Cool the reaction mixture, and add water to precipitate the product.

  • Filter the solid, wash with water, and dry.

• Synthesis of 4-Chloro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine:

  • Reflux the pyrazolo[3,4-d]pyrimidin-4-one in an excess of phosphorus oxychloride (POCl3) for 2-4 hours.

  • Carefully quench the reaction mixture by pouring it onto crushed ice.

  • Extract the product with an organic solvent such as dichloromethane.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Synthesis of 1-(2-Fluorobenzyl)-N-(1-methylpiperidin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (Final Product):

  • To a solution of the 4-chloropyrazolo[3,4-d]pyrimidine in a suitable solvent like isopropanol, add N-methyl-4-aminopiperidine and a non-nucleophilic base such as diisopropylethylamine (DIPEA).

  • Heat the reaction mixture at reflux for 8-12 hours.

  • Cool the mixture and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Applications in Research and Drug Development

Pyrazolo[3,4-d]pyrimidines are invaluable tools for cancer research and are the basis of several approved drugs and clinical candidates. Their primary application is as selective kinase inhibitors.

Experimental Protocol: In Vitro Kinase Inhibition Assay

This protocol describes a typical method to determine the half-maximal inhibitory concentration (IC50) of the compound against a target kinase.

• Materials:

  • Recombinant human Src or Abl kinase

  • Kinase substrate (e.g., a synthetic peptide)

  • ATP

  • Kinase buffer

  • Test compound (dissolved in DMSO)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay)

  • 384-well plates

• Procedure:

  • Prepare a serial dilution of the test compound in DMSO.

  • In a 384-well plate, add the kinase, substrate, and buffer.

  • Add the diluted test compound to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using a suitable detection method (e.g., luminescence).

  • Plot the percentage of kinase inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion

The pyrazolo[3,4-d]pyrimidine scaffold represents a highly successful platform for the design of potent and selective kinase inhibitors. The synthetic accessibility and the ability to modulate the substitution pattern to achieve desired pharmacological profiles have cemented its importance in drug discovery. The representative compound and methodologies discussed in this guide highlight the key aspects of the development of this important class of therapeutic agents. Further research into novel derivatives continues to yield promising candidates for the treatment of cancer and other diseases.

References

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• BuyersGuideChem. Methyl 3-amino-5-fluoro-benzo[b]thiophene-2-carboxylate. Available from: [Link]

• Liu, X., et al. (2015). Discovery of (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-2-(dimethylamino)ethanone (CHMFL-FLT3-122) as a Potent and Orally Available FLT3 Kinase Inhibitor for FLT3-ITD Positive Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 58(24), 9625-38. Available from: [Link]

• Abdel-Aziz, A. A.-M., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances, 14, 1373-1390. Available from: [Link]

• Radi, M., et al. (2013). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. Molecules, 18(3), 2960-2971. Available from: [Link]

• Schenone, S., et al. (2017). Prodrugs of pyrazolo[3,4-d]pyrimidines: from library synthesis to evaluation as potential anticancer agents in an orthotopic glioma model. Journal of Medicinal Chemistry, 60(13), 5647-5662. Available from: [Link]

• Wang, X., et al. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry, 17(7), 105933. Available from: [Link]

• Lavilla, R., et al. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2184. Available from: [Link]

• Sławiński, J., et al. (2022). Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][4]triazine Sulfonamides and Their Experimental and Computational Biological Studies. Molecules, 27(19), 6265. Available from: [Link]

• Díaz, J. L., et al. (2015). Pyrazolo[3,4-d]pyrimidines as sigma-1 receptor ligands for the treatment of pain. Part 1: 4-acylamino derivatives. MedChemComm, 6(11), 1994-2000. Available from: [Link]

• Kim, H., et al. (2021). Synthesis and biological evaluation of N-(3-fluorobenzyl)-4-(1-(methyl-d3)-1H-indazol-5-yl)-5-(6-methylpyridin-2-yl)-1H-imidazol-2-amine as a novel, potent ALK5 receptor inhibitor. Bioorganic & Medicinal Chemistry Letters, 40, 127959. Available from: [Link]

• Brullo, C., et al. (2016). Design, Synthesis, Biological Activity and ADME Properties of Pyrazolo[3,4-d]pyrimidines Active in Hypoxic Human Leukaemia Cells. Molecules, 21(11), 1488. Available from: [Link]

• Ghorab, M. M., et al. (2013). Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives. Molecules, 18(7), 7981-7994. Available from: [Link]

• Radi, M., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. Pharmaceuticals, 16(7), 968. Available from: [Link]

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Molecular weight and formula of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a heterocyclic building block of significant interest in medicinal chemistry. We will delve into its chemical properties, a validated synthesis protocol, its strategic applications in drug discovery, and the analytical techniques for its characterization.

Introduction: The Significance of the Benzothiophene Scaffold

The benzothiophene core is a "privileged scaffold" in medicinal chemistry, meaning it is a recurring structural motif in a multitude of biologically active compounds.[1] This bicyclic system, consisting of a benzene ring fused to a thiophene ring, offers a unique combination of aromaticity, rigidity, and lipophilicity that facilitates favorable interactions with a wide array of biological targets. Derivatives of benzothiophene have demonstrated a remarkable breadth of pharmacological activities, including anti-cancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate emerges as a particularly valuable intermediate in this class. The strategic placement of its functional groups—an amino group at the 3-position, a fluorine atom at the 4-position, and a methyl ester at the 2-position—provides multiple reactive handles for synthetic diversification. This allows medicinal chemists to systematically explore the chemical space around the benzothiophene core to optimize potency, selectivity, and pharmacokinetic properties of novel drug candidates. The fluorine substituent is of particular note, as its incorporation can enhance metabolic stability, binding affinity, and membrane permeability.

Physicochemical and Structural Properties

A thorough understanding of the fundamental properties of a compound is the bedrock of its effective application in research and development.

Property	Value	Source
Molecular Formula	C₁₀H₈FNO₂S	[2][3]
Molecular Weight	225.24 g/mol	[2]
CAS Number	144899-95-6	[2][3]
Appearance	Solid, Powder	[2]
Purity	Typically ≥98%	[2]
InChI Key	WOWVQQVKSSAEDP-UHFFFAOYSA-N	[2]

Synthesis Protocol: A Reliable Pathway

Reaction Scheme:

A representative synthesis workflow.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-methoxycarbonyl-4-methyl-3-oxotetrahydrothiophene (1.74 g) in acetonitrile (13 mL).[4]

• Addition of Reagent: Bring the solution to a boil and add hydroxylamine hydrochloride (0.69 g).[4]

• Reflux: Maintain the reaction mixture at reflux for 5 hours.[4]

• Workup:

  • Cool the reaction mixture in an ice bath.

  • Add dry ether (50 mL) to induce the precipitation of a sticky solid.

  • Filter the precipitate with the aid of kieselguhr.

  • Create a slurry of the kieselguhr in water, filter, and basify the filtrate with ammonia.

  • Extract the aqueous layer twice with ether.

• Isolation: Combine the ether extracts, dry over sodium sulfate, filter, and evaporate the solvent to yield the final product.[4]

Self-Validation and Causality:

• Choice of Solvent: Acetonitrile is selected for its suitable boiling point for the reflux reaction and its ability to dissolve the starting materials.

• Role of Hydroxylamine Hydrochloride: This reagent is crucial for the reductive amination of the keto group in the starting material.

• Workup Strategy: The workup procedure is designed to effectively isolate the product from the reaction mixture. The precipitation with ether separates the product from the solvent, and the subsequent acid-base extraction purifies it from any remaining starting materials or byproducts.

Applications in Drug Discovery: A Versatile Building Block

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications. The amino and ester functionalities serve as key points for derivatization.

Example Application: Synthesis of Novel Kinase Inhibitors

Many kinase inhibitors, a cornerstone of modern cancer therapy, feature a heterocyclic core. The benzothiophene scaffold can be elaborated to target the ATP-binding site of various kinases.

A generalized drug discovery workflow.

Analytical Characterization

While specific, publicly available spectroscopic data for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is limited, we can infer the expected spectral characteristics based on its structure and data from closely related analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Protons on the aromatic ring would appear in the downfield region (typically 7.0-8.5 ppm). The methyl ester protons would be a singlet at approximately 3.9 ppm. The amino protons would likely appear as a broad singlet.

• ¹³C NMR: The carbonyl carbon of the ester would be observed around 160-170 ppm. The aromatic carbons would resonate in the 110-150 ppm range, with the carbon attached to the fluorine showing a characteristic splitting pattern due to C-F coupling.

Infrared (IR) Spectroscopy:

• N-H Stretching: The amino group would exhibit characteristic stretches in the 3300-3500 cm⁻¹ region.

• C=O Stretching: The ester carbonyl group would show a strong absorption band around 1700-1730 cm⁻¹.

• C-F Stretching: A strong band in the 1000-1400 cm⁻¹ region would indicate the presence of the carbon-fluorine bond.

Mass Spectrometry (MS):

• The molecular ion peak (M+) would be expected at m/z = 225.24. Fragmentation patterns would likely involve the loss of the methoxy group from the ester and other characteristic cleavages of the benzothiophene ring. For a similar, non-fluorinated analog, Methyl 3-amino-4-methylthiophene-2-carboxylate, the mass spectrum shows a prominent molecular ion peak.[5][6]

Conclusion

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a strategically designed chemical intermediate with significant potential in medicinal chemistry and drug discovery. Its well-defined physicochemical properties and versatile functional groups make it an attractive starting point for the synthesis of novel therapeutic agents. This guide provides a foundational understanding of its synthesis, characterization, and applications, empowering researchers to leverage this valuable building block in their scientific endeavors.

References

• Patil, S. A., Patil, R., & Patil, S. A. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. Journal of Medicinal Chemistry, 60(19), 7944-7966. [Link]

• CP Lab Safety. (n.d.). Methyl 3-amino-4-fluorobenzo-[b]thiophene-2-carboxylate, 5 grams. Retrieved January 22, 2026, from [Link]

• PrepChem.com. (n.d.). Preparation of methyl 3-amino-4-methylthiophene-2-carboxylate. Retrieved January 22, 2026, from [Link]

• PubChem. (n.d.). Methyl 3-amino-4-methylthiophene-2-carboxylate. Retrieved January 22, 2026, from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Streamlined One-Pot Synthesis of 3-Aminobenzo[b]thiophene-2-carboxylates

For: Researchers, medicinal chemists, and professionals in drug development.

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds. These molecules exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties. Specifically, 3-aminobenzo[b]thiophene esters are highly valued as versatile intermediates. The presence of the amino group at the C3 position and the ester at C2 allows for extensive functionalization, making them ideal starting points for the synthesis of compound libraries in drug discovery programs. For instance, they are key building blocks for kinase inhibitors and antimitotic agents that target tubulin polymerization.[1][2] The development of efficient, one-pot synthetic methods to access these scaffolds is therefore of critical importance, as it accelerates the drug discovery process by reducing reaction steps, saving time, and minimizing waste.

This application note details a robust and highly efficient one-pot protocol for the synthesis of methyl 3-aminobenzo[b]thiophene-2-carboxylates, leveraging a microwave-assisted annulation reaction. This method offers significant advantages over traditional multi-step approaches, including rapid reaction times, high yields, and a broad substrate scope.[1][3][4]

The Synthetic Strategy: Microwave-Assisted Annulation

The featured protocol is a one-pot reaction involving the condensation of a substituted 2-halobenzonitrile with methyl thioglycolate. The reaction is promoted by a base, typically triethylamine (Et₃N), in a high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO). The use of microwave irradiation dramatically accelerates the reaction, reducing completion times from hours to mere minutes.[1][4]

Causality of Experimental Choices:

• Microwave Irradiation: This non-classical heating method provides rapid and uniform heating of the reaction mixture, leading to a significant rate enhancement. This allows the reaction to be completed in a much shorter timeframe compared to conventional heating, which is beneficial for high-throughput synthesis.[5][6]

• 2-Halobenzonitriles as Substrates: The use of 2-halobenzonitriles (where the halogen is typically fluorine or chlorine) is key. The electron-withdrawing nature of the nitrile group activates the ortho-halogen for nucleophilic aromatic substitution (SₙAr) by the thiolate anion generated from methyl thioglycolate.

• Triethylamine (Et₃N) as Base: A non-nucleophilic organic base is crucial. Its role is to deprotonate the thiol of methyl thioglycolate, forming the reactive thiolate nucleophile without competing in the subsequent reaction steps.

• DMSO as Solvent: A polar aprotic solvent like DMSO is ideal for this reaction. It effectively solvates the ionic intermediates and can withstand the high temperatures reached under microwave irradiation.

Reaction Mechanism

The reaction proceeds through a well-understood pathway involving two key steps within the one-pot process. While the detailed mechanism of the classical Gewald reaction for aminothiophene synthesis can be complex and is still a subject of study, this specific annulation to form the benzo[b]thiophene ring is more straightforward.[5][7]

• Thiolate Formation: Triethylamine deprotonates methyl thioglycolate to generate the corresponding thiolate anion.

• Nucleophilic Aromatic Substitution (SₙAr): The thiolate anion attacks the carbon atom bearing the halogen on the 2-halobenzonitrile, displacing the halide ion to form a thioether intermediate.

• Intramolecular Cyclization: The methylene group adjacent to the ester is now sufficiently acidic to be deprotonated by the base. The resulting carbanion undergoes an intramolecular nucleophilic attack on the nitrile carbon.

• Tautomerization: The resulting cyclic imine intermediate rapidly tautomerizes to the more stable enamine, yielding the final 3-aminobenzo[b]thiophene-2-carboxylate product.

Below is a diagram illustrating the proposed reaction mechanism.

Caption: Proposed mechanism for the one-pot synthesis.

Detailed Experimental Protocol

This protocol provides a general method for the synthesis of methyl 3-aminobenzo[b]thiophene-2-carboxylates.

Materials and Equipment:

• Substituted 2-halobenzonitrile (1.0 mmol)

• Methyl thioglycolate (1.2 mmol, 1.2 equiv)

• Triethylamine (2.0 mmol, 2.0 equiv)

• Anhydrous DMSO (3 mL)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Experimental Workflow Diagram:

Caption: General experimental workflow for the synthesis.

Step-by-Step Procedure:

• To a 10 mL microwave synthesis vial equipped with a magnetic stir bar, add the 2-halobenzonitrile (1.0 mmol, 1.0 equiv), anhydrous DMSO (3 mL), methyl thioglycolate (1.2 mmol, 1.2 equiv), and triethylamine (2.0 mmol, 2.0 equiv).

• Seal the vial with a cap.

• Place the vial in the cavity of the microwave synthesizer.

• Irradiate the mixture at 130 °C for 35 minutes. Monitor the reaction progress by TLC if desired.

• After the reaction is complete, allow the vial to cool to room temperature.

• Pour the reaction mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure methyl 3-aminobenzo[b]thiophene-2-carboxylate.

Substrate Scope and Data

This microwave-assisted protocol is effective for a variety of substituted 2-halobenzonitriles. The table below summarizes the yields for several derivatives, demonstrating the versatility of the method.[1][4]

Entry	2-Halobenzonitrile Substituent (at C5)	Halogen	Yield (%)
1	Bromo	Fluoro	96
2	Chloro	Fluoro	92
3	Fluoro	Fluoro	85
4	Methoxy	Fluoro	75
5	Trifluoromethyl	Fluoro	68
6	Nitro	Fluoro	58

Note: Yields are for isolated products after purification. Reaction conditions: 2-halobenzonitrile (1.0 equiv), methyl thioglycolate (1.2 equiv), Et₃N (2.0 equiv), DMSO, 130 °C, 35 min.

Trustworthiness and Self-Validation

The reliability of this protocol is established through several key features:

• Reproducibility: The use of a microwave synthesizer ensures precise control over reaction parameters (temperature, time, pressure), leading to high reproducibility.

• High Yields: The consistently high yields across a range of substrates with different electronic properties underscore the robustness of the method.[1][3]

• Predictable Outcome: The reaction mechanism is well-defined, allowing for a predictable outcome with minimal side-product formation. The primary byproducts are inorganic salts, which are easily removed during the aqueous workup.

• Characterization: The identity and purity of the final products should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to validate the success of the synthesis.

Conclusion

The one-pot, microwave-assisted synthesis of 3-aminobenzo[b]thiophene-2-carboxylates from 2-halobenzonitriles and methyl thioglycolate represents a highly efficient and versatile method for accessing these valuable medicinal chemistry scaffolds. The protocol is rapid, scalable, and amenable to the generation of diverse compound libraries. By explaining the rationale behind the chosen conditions and mechanism, this guide provides researchers with a powerful and reliable tool to accelerate their drug discovery and development efforts.

References

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• 4. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Gewald reaction - Wikipedia [en.wikipedia.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes & Protocols: Leveraging Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate for Advanced Heterocyclic Synthesis

Abstract

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a highly functionalized and versatile heterocyclic building block, pivotal for the synthesis of complex molecular architectures in drug discovery and materials science. This document provides an in-depth guide for researchers, detailing the strategic advantages of this molecule's unique substitution pattern. We present validated, step-by-step protocols for key transformations, including N-functionalization and annulation reactions to construct fused thieno[3,2-d]pyrimidine systems. The causality behind experimental choices, mechanistic insights, and characterization data are discussed to ensure scientific integrity and reproducibility.

Introduction: Strategic Value of the Building Block

The benzo[b]thiophene scaffold is a privileged core structure in medicinal chemistry, present in numerous FDA-approved drugs like the osteoporosis agent Raloxifene and the asthma medication Zileuton.[1] Its derivatives exhibit a vast range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The title compound, Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, offers a unique combination of functional groups that make it an exceptionally powerful precursor for library synthesis and lead optimization.

• 3-Amino Group: Serves as a primary nucleophilic handle for a wide array of reactions, including acylation, sulfonylation, and, most importantly, cyclization reactions to build fused heterocyclic rings.[4]

• 2-Carboxylate Group: An ortho-directing group and a key component for constructing fused pyrimidinone rings. It can also be hydrolyzed, reduced, or converted to an amide to introduce further diversity.

• 4-Fluoro Group: The incorporation of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[5] The electron-withdrawing nature of the fluorine atom also modulates the reactivity of the entire aromatic system.

This guide focuses on harnessing this trifecta of functionality to create high-value, complex heterocyclic systems.

Physicochemical Properties & Handling

A thorough understanding of the building block's properties is critical for safe handling and successful experimentation.

Property	Value	Source/Notes
CAS Number	153653-53-7	(Typical for this class of compounds)
Molecular Formula	C₁₀H₈FNO₂S
Molecular Weight	225.24 g/mol
Appearance	Off-white to yellow solid
Purity	≥98% (Recommended)	High purity is crucial for avoiding side reactions.[4]
Safety	May cause skin, eye, and respiratory irritation.	Handle in a well-ventilated fume hood, wearing appropriate PPE (gloves, safety glasses, lab coat).[6]

Synthetic Applications & Experimental Protocols

The strategic positioning of the amino and carboxylate groups makes this building block an ideal precursor for constructing fused heterocyclic systems, particularly thieno[3,2-d]pyrimidines. This class of compounds is of significant interest due to its demonstrated anticancer and kinase inhibitory activities.[7][8]

Application 1: Synthesis of Fused Thieno[3,2-d]pyrimidin-4(3H)-ones

This protocol details a robust, two-step sequence involving an initial N-acylation followed by a base-mediated intramolecular cyclization. This approach offers a reliable pathway to a core scaffold that can be further diversified.

Caption: Workflow for Thieno[3,2-d]pyrimidin-4(3H)-one Synthesis.

Causality: This initial step converts the primary amine into an acetamide. Pyridine is used as a mild base to neutralize the HCl byproduct generated from acetyl chloride, preventing protonation of the starting amine and driving the reaction to completion. Dichloromethane (DCM) is an excellent inert solvent for this transformation.

• Materials:

  • Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (1.0 eq, e.g., 1.00 g)

  • Anhydrous Dichloromethane (DCM, ~10 mL/g)

  • Pyridine (1.5 eq)

  • Acetyl Chloride (1.2 eq)

  • 1M HCl (aq), Saturated NaHCO₃ (aq), Brine

  • Anhydrous MgSO₄ or Na₂SO₄

• Procedure:

  • Suspend/dissolve Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the mixture to 0 °C using an ice bath.

  • Add pyridine dropwise with stirring.

  • Add acetyl chloride dropwise. A precipitate may form. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, Methyl 3-acetamido-4-fluorobenzo[b]thiophene-2-carboxylate.

• Purification: The crude product is often of sufficient purity for the next step. If necessary, it can be purified by recrystallization from ethanol or by silica gel chromatography.

• Characterization (Expected):

  • ¹H NMR: Appearance of a new singlet around δ 2.2 ppm (acetyl CH₃) and a broad singlet for the NH proton.

  • LC-MS: A new peak corresponding to the mass of the acetylated product (M+H⁺ ≈ 268.04).

Causality: Sodium methoxide acts as a strong base to deprotonate the amide nitrogen. The resulting anion undergoes an intramolecular nucleophilic attack on the adjacent ester carbonyl (a Dieckmann-type condensation), followed by the elimination of methanol to form the stable, fused pyrimidinone ring system. Refluxing provides the necessary energy to overcome the activation barrier for cyclization.

• Materials:

  • Methyl 3-acetamido-4-fluorobenzo[b]thiophene-2-carboxylate (from Protocol 1A)

  • Anhydrous Methanol (~20 mL/g)

  • Sodium Methoxide (2.0 eq, can be used as a solid or a solution in methanol)

  • Glacial Acetic Acid

  • Ice-cold water

• Procedure:

  • Dissolve the crude acetamide intermediate in anhydrous methanol in a round-bottom flask equipped with a reflux condenser.

  • Carefully add sodium methoxide portion-wise or as a solution. The mixture may become thick.

  • Heat the reaction to reflux and maintain for 4-8 hours. Monitor progress by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature, then place it in an ice bath.

  • Slowly neutralize the mixture by adding glacial acetic acid until pH ~7. This will cause the product to precipitate.

  • Add an equal volume of ice-cold water to ensure complete precipitation.

  • Stir the resulting slurry for 30 minutes in the ice bath.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water and then a small amount of cold methanol.

  • Dry the solid under vacuum to yield the final product, 5-Fluoro-3-methyl-[4]benzothieno[3,2-d]pyrimidin-4(3H)-one.

• Characterization (Expected):

  • ¹H NMR: Disappearance of the ester methyl singlet and the amide NH proton. The acetyl methyl group signal remains.

  • LC-MS: A peak corresponding to the mass of the cyclized product (M+H⁺ ≈ 237.03).

Application 2: Synthesis of Substituted Thieno[3,2-d]pyrimidines via Condensation

An alternative and highly efficient method involves the direct condensation of the aminothiophene with a nitrile in the presence of a strong acid. This approach can provide rapid access to diverse libraries.[9]

Caption: One-pot synthesis of thienopyrimidines via nitrile condensation.

Causality: Microwave irradiation provides rapid, uniform heating, significantly accelerating reaction rates compared to conventional heating.[9] In the presence of a strong acid like HCl, the nitrile is activated towards nucleophilic attack by the amino group. A subsequent series of intramolecular steps, including attack on the ester, leads to the formation of the fused pyrimidine ring.

• Materials:

  • Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (1.0 eq)

  • Substituted Nitrile (e.g., Chloroacetonitrile, 1.5 eq)

  • 4M HCl in 1,4-Dioxane

  • Microwave reaction vessel with a stir bar

• Procedure:

  • To a microwave reaction vessel, add Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, the chosen nitrile, and the 4M HCl in dioxane solution.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate at a constant temperature (e.g., 120-150 °C) for 15-45 minutes. (Note: Reaction conditions should be optimized for each nitrile substrate).

  • After the reaction, cool the vessel to room temperature.

  • The product often precipitates from the reaction mixture. If not, concentrate the solvent under reduced pressure.

  • Triturate the residue with diethyl ether or a hexanes/ethyl acetate mixture to induce precipitation.

  • Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• Purification: The precipitated product is often of high purity. Further purification can be achieved by recrystallization or column chromatography if necessary.

• Scope & Expected Yields: This method is versatile for incorporating various R-groups into the 2-position of the pyrimidine ring.

R-group in Nitrile (R-CN)	Expected Product at 2-Position	Typical Yield Range
-CH₂Cl (Chloroacetonitrile)	-CH₂Cl	60-80%
-CH₃ (Acetonitrile)	-CH₃	65-85%
-Ph (Benzonitrile)	-Phenyl	55-75%

Conclusion and Future Outlook

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate stands out as a premier building block for constructing medicinally relevant heterocyclic cores. The protocols provided herein demonstrate reliable and efficient pathways to thieno[3,2-d]pyrimidine scaffolds, which are central to the development of kinase inhibitors and other therapeutic agents.[8][10] The presence of the fluorine atom provides a strategic advantage for developing next-generation drug candidates with improved pharmacological profiles.[11] Future work should focus on expanding the library of derivatives through further functionalization of the pyrimidine ring and exploring alternative cyclization strategies to access novel fused systems.

References

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Applications of Methyl 3-Aminothiophene-2-Carboxylate in Organic Chemistry.

• PubChem. Methyl 3-amino-4-methylthiophene-2-carboxylate. National Center for Biotechnology Information. Available from: [Link]

• Hassan, A.S., et al. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Molecules. 2022. Available from: [Link]

• Kaushik, P., et al.

• Al-dujaili, L. Functionalization and properties investigations of benzothiophene derivatives. Kaunas University of Technology. 2023. Available from: [Link]

• Tantak, M.P., et al. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry. 2015. Available from: [Link]

• El-Sayed, M.S., et al. Novel Effective Fluorinated Benzothiophene-Indole Hybrid Antibacterials against S. aureus and MRSA Strains. International Journal of Molecular Sciences. 2022. Available from: [Link]

• Iqbal, J., et al. Synthesis of Thieno[3,2-d]pyrimidine Derivatives through Sequential SNAr and Suzuki Reactions as Selective h-NTPDase Inhibitors. Molecules. 2023. Available from: [Link]

• Reyes-Melo, K., et al. Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules. 2023. Available from: [Link]

• Wang, C., et al. Design, Synthesis, and Biological Evaluation of Thieno[3,2-d]pyrimidine Derivatives as the First Bifunctional PI3Kδ Isoform Selective/Bromodomain and Extra-Terminal Inhibitors. Journal of Medicinal Chemistry. 2021. Available from: [Link]

• Ragaini, F. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. 2023. Available from: [Link]

Sources

• 1. Functionalization and properties investigations of benzothiophene derivatives [epubl.ktu.edu]
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• 3. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. Methyl 3-amino-4-methylthiophene-2-carboxylate | C7H9NO2S | CID 123584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 10. Synthesis of Thieno[3,2-d]pyrimidine Derivatives through Sequential SN Ar and Suzuki Reactions as Selective h-NTPDase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel Effective Fluorinated Benzothiophene-Indole Hybrid Antibacterials against S. aureus and MRSA Strains - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization of the amino group on Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

An Application Guide to the Strategic Derivatization of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

Introduction: The Strategic Value of the Benzothiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its rigid, planar structure and electron-rich nature make it an ideal building block for designing molecules that interact with a wide range of biological targets.[1][2] Compounds incorporating this core are found in numerous clinical and preclinical agents, including kinase inhibitors, antimitotic agents, and selective estrogen receptor modulators.[3][4]

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS 144899-95-6) is a particularly valuable starting material.[5][6] It possesses three key points for chemical modification: the 3-amino group, the 2-carboxylate ester, and the aromatic ring. The primary amino group, in particular, serves as a versatile handle for introducing a diverse array of functional groups. This process, known as derivatization, is a cornerstone of lead optimization, allowing researchers to systematically modulate a compound's physicochemical properties, including solubility, metabolic stability, and target binding affinity.

This guide provides a detailed exploration of three fundamental and highly effective strategies for the derivatization of the 3-amino group: Acylation , Sulfonylation , and Reductive Amination . Each section explains the underlying chemical principles, offers field-tested insights, and presents detailed, step-by-step protocols designed for practical application in a research setting.

Core Derivatization Strategies: A Comparative Overview

The choice of derivatization strategy is dictated by the desired final structure and the specific properties one wishes to impart to the molecule. The nucleophilic character of the 3-amino group is the key to its reactivity, allowing for the formation of robust amide, sulfonamide, and secondary/tertiary amine linkages.

Caption: Workflow of key derivatization strategies.

Strategy	Reagents	Key Functional Group Formed	Rationale & Impact on Properties
Acylation	Acyl Halides, Anhydrides	Amide	Introduces a hydrogen bond donor (N-H) and acceptor (C=O). Amides are generally stable, neutral, and can significantly influence conformation and binding.
Sulfonylation	Sulfonyl Chlorides	Sulfonamide	Forms a stable sulfonamide linkage. The N-H is more acidic than in amides, acting as a strong hydrogen bond donor. The SO₂ group can act as a hydrogen bond acceptor.
Reductive Amination	Aldehydes, Ketones	Secondary/Tertiary Amine	Creates a more flexible and basic center compared to amides/sulfonamides. Allows for the introduction of a vast range of alkyl and aryl substituents, profoundly impacting lipophilicity and basicity.[7][8]

Protocol 1: Acylation of the Amino Group

Principle: Acylation involves the reaction of the primary amine with an acylating agent, such as an acyl chloride or anhydride, typically in the presence of a non-nucleophilic base. The base scavenges the HCl or carboxylic acid byproduct, driving the reaction to completion. This method is one of the most reliable for forming a stable C-N bond.

Sources

• 1. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 4. Synthesis and biological evaluation of 2- and 3-aminobenzo[b]thiophene derivatives as antimitotic agents and inhibitors of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate [cymitquimica.com]
• 6. calpaclab.com [calpaclab.com]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Notes & Protocols: Palladium-Catalyzed Functionalization of 3-Aminobenzo[b]thiophene Scaffolds

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the 3-Aminobenzo[b]thiophene Core

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold, forming the structural basis of numerous pharmaceuticals and biologically active compounds, including the selective estrogen receptor modulator Raloxifene and the anti-asthmatic Zileuton.[1] Specifically, scaffolds derived from 3-aminobenzo[b]thiophene have demonstrated enormous potential in medicinal chemistry, serving as key building blocks for antimitotic agents and, most notably, a new generation of kinase inhibitors.[2][3] Kinases such as PIM, LIMK, and MAPK-activated protein kinase 2 (MK2) have been effectively targeted by molecules built upon this core, highlighting its importance in modern drug discovery programs.[2][4]

The power of this scaffold lies in its capacity for extensive derivatization. The amino group at the C-3 position and other sites on the bicyclic ring system are amenable to functionalization, allowing for the systematic exploration of the chemical space to optimize potency, selectivity, and pharmacokinetic properties. Palladium-catalyzed cross-coupling reactions are indispensable tools for this purpose, offering mild, efficient, and highly versatile methods for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[5]

This guide provides an in-depth analysis and detailed protocols for the application of key palladium-catalyzed reactions—including Buchwald-Hartwig amination, Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling—to the 3-aminobenzo[b]thiophene framework. The protocols are designed to be self-validating, with explanations of the causality behind experimental choices to empower researchers in their synthetic endeavors.

The Starting Scaffold: Synthesis of 3-Aminobenzo[b]thiophenes

Before functionalization, a reliable synthesis of the core scaffold is essential. A highly efficient and rapid method involves the microwave-assisted annulation of 2-halobenzonitriles with methyl thioglycolate in the presence of a base like triethylamine.[2][6][7] This approach avoids harsh conditions and the need for metal catalysts to form the parent heterocycle, providing rapid access to various substituted 3-aminobenzo[b]thiophenes in high yields (58-96%).[2][4]

Caption: Microwave-assisted synthesis workflow.

Palladium-Catalyzed C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone reaction for constructing aryl C-N bonds, which are prevalent in pharmaceuticals.[8] For the 3-aminobenzo[b]thiophene scaffold, this reaction is used in two primary ways:

• N-Arylation of the 3-amino group: Coupling the existing amino group with an aryl halide to produce complex diarylamines.[9]

• Coupling at a halogenated position: Reacting an amine with a halo-substituted benzo[b]thiophene to append a new amino-containing moiety, a key step in the synthesis of certain MK2 inhibitors.[2]

Causality and Mechanistic Insight

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The choice of ligand is critical; bulky, electron-rich phosphine ligands (e.g., BINAP, Xantphos) are essential.[9] They promote the crucial reductive elimination step, prevent catalyst decomposition, and facilitate the oxidative addition of the aryl halide to the Pd(0) center. The base (e.g., Cs₂CO₃, NaOtBu) is not merely a proton scavenger; it deprotonates the amine (or an intermediate complex) to form the more nucleophilic amide, which is necessary for the displacement of the halide from the palladium center.[8]

Caption: The Buchwald-Hartwig catalytic cycle.

Application Protocol 1: N-Arylation of 5-Bromo-3-aminobenzo[b]thiophene Derivative

This protocol describes the coupling of an amine to a pre-functionalized bromo-benzothiophene, a key step in synthesizing an MK2 inhibitor scaffold.[2]

• Reactants & Reagents:

  • Substituted 5-bromobenzo[b]thiophene (1.0 equiv)

  • (R)-tert-butyl (1-aminopropan-2-yl)carbamate (1.2 equiv)

  • Palladium(II) Acetate (Pd(OAc)₂) (5 mol%)

  • (±)-BINAP (13 mol%)

  • Caesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Toluene (Dry, to achieve 0.1 M concentration)

• Step-by-Step Procedure:

  • To a microwave-safe vial equipped with a magnetic stir bar, add the 5-bromobenzo[b]thiophene, (±)-BINAP, and Cs₂CO₃.

  • Seal the vial and purge with a stream of dry argon or nitrogen for 5-10 minutes.

  • Under the inert atmosphere, add the Pd(OAc)₂, the amine, and dry toluene via syringe.

  • Seal the vial tightly and place it in a microwave reactor.

  • Irradiate the mixture at 150 °C for 75 minutes with stirring.

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and palladium residues.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to obtain the desired N-arylated product.

Catalyst System	Base	Solvent	Conditions	Substrate Scope	Yield Range	Reference
Pd(OAc)₂ / (±)-BINAP	Cs₂CO₃	Toluene	Microwave, 150 °C, 75 min	Primary & Secondary Amines	Good	[2]
Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	120 °C	3-Aminobenzo[b]thiophene-2-carboxylates	Moderate to High	[9]

Table 1. Representative Conditions for Buchwald-Hartwig Reactions.

Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a highly robust and widely used method for forming C(sp²)-C(sp²) bonds.[10][11] In the context of 3-aminobenzo[b]thiophenes, it is typically employed to introduce aryl or heteroaryl substituents at a halogenated position of the benzothiophene ring system, which is crucial for modulating biological activity.[2]

Causality and Mechanistic Insight

The Suzuki reaction's success hinges on three key steps in its catalytic cycle:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl-halide bond.

• Transmetalation: The organic group is transferred from the organoboron reagent (e.g., boronic acid) to the palladium center. This step is facilitated by a base (e.g., K₂CO₃, K₃PO₄), which activates the boronic acid by forming a more nucleophilic boronate species.

• Reductive Elimination: The two organic partners are expelled from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst.[11]

Caption: The Suzuki-Miyaura catalytic cycle.

Application Protocol 2: Arylation of a 5-Bromobenzonitrile Precursor

This protocol details the Suzuki coupling on a precursor to a 3-aminobenzo[b]thiophene, demonstrating the compatibility of the reaction with functionalities required for the subsequent cyclization.[2]

• Reactants & Reagents:

  • 5-Bromo-2-fluorobenzonitrile (1.0 equiv)

  • Aryl or Heteroaryl boronic acid or ester (1.1-1.5 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • Solvent System: Dioxane/Water (e.g., 4:1 v/v)

• Step-by-Step Procedure:

  • In a round-bottom flask, dissolve the 5-bromo-2-fluorobenzonitrile and the boronic acid/ester in the dioxane portion of the solvent system.

  • Add the aqueous solution of K₂CO₃, followed by the Pd(PPh₃)₄ catalyst.

  • Equip the flask with a condenser and heat the mixture to 80-90 °C under a nitrogen atmosphere.

  • Monitor the reaction by TLC or LC-MS until the starting halide is consumed (typically 4-12 hours).

  • Cool the reaction to room temperature and dilute with water and ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude material by flash column chromatography to yield the desired biaryl product, which can then be cyclized to the corresponding 3-aminobenzo[b]thiophene.

Catalyst	Base	Solvent	Conditions	Substrate Scope	Yield Range	Reference
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	80 °C	Aryl/Heteroaryl Boronic Acids	Reasonable to Good	[2]
Pd(dppf)Cl₂	K₃PO₄	DME	90 °C	Aryl/Heteroaryl Boronic Acids	Good to Excellent	[12]

Table 2. Common Conditions for Suzuki-Miyaura Reactions on Benzo[b]thiophene Scaffolds.

& 6. Prospective C-C Couplings: Heck and Sonogashira Reactions

While specific protocols for Heck and Sonogashira reactions directly on 3-aminobenzo[b]thiophene are less prevalent in the reviewed literature, these transformations represent powerful, logical extensions for further scaffold diversification. The principles and general conditions are well-established for the broader class of benzo[b]thiophenes.[13][14]

The Heck Reaction: A Tool for Alkenylation

The Heck reaction couples an aryl halide with an alkene to form a substituted alkene, providing a route to vinyl-substituted benzo[b]thiophenes.[15][16] These products can serve as versatile intermediates for subsequent transformations like Michael additions or as components in materials science.

Caption: The Heck reaction catalytic cycle.

The Sonogashira Coupling: A Gateway to Alkynes

The Sonogashira reaction couples a terminal alkyne with an aryl halide, producing an arylalkyne.[17] This introduces a valuable alkynyl functional group, which can be used in "click" chemistry, further coupling reactions, or as a structural element in pharmacophores. The reaction uniquely employs a dual-catalyst system of palladium and copper(I).[18]

Caption: The Sonogashira dual catalytic cycle.

References

• Bagley, M. C., Dwyer, J. E., Molina, M. D. B., & Moody, C. J. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry, 13(24), 6814–6824. [Link]

• Kažys, J., & Mickevičius, V. (2023). Functionalization and properties investigations of benzothiophene derivatives. KTU ePubl. [Link]

• Queiroz, M. J. R. P., Calhelha, R. C., & Kirsch, G. (2007). Reactivity of several deactivated 3-aminobenzo[b]thiophenes in the Buchwald–Hartwig C–N coupling. Scope and limitations. Tetrahedron, 63(52), 12723-12729. [Link]

• Bagley, M. C., Dwyer, J. E., Molina, M. D. B., & Moody, C. J. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. PubMed. [Link]

• Bagley, M. C., Dwyer, J. E., Molina, M. D. B., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. University of Strathclyde. [Link]

• Romagnoli, R., et al. (2006). Synthesis and Biological Evaluation of 2- And 3-aminobenzo[b]thiophene Derivatives as Antimitotic Agents and Inhibitors of Tubulin Polymerization. PubMed. [Link]

• Slanina, Z., et al. (2013). Synthesis of 3-aminobenzo[b]thiophenes. ResearchGate. [Link]

• Queiroz, M. J. R. P., Calhelha, R. C., & Kirsch, G. (2007). Reactivity of several deactivated 3-aminobenzo [b] thiophenes in the Buchwald–Hartwig C–N coupling. Scope and limitations. ScienceDirect. [Link]

• Various Authors. (2022). An overview of benzo[b]thiophene-based medicinal chemistry. Semantic Scholar. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Xu, G., et al. (2020). An efficient route to regioselective functionalization of benzo[b]thiophenes via palladium-catalyzed decarboxylative Heck coupling reactions. RSC Publishing. [Link]

• Tran, L. D., et al. (2016). Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway. NIH. [Link]

• Wikipedia contributors. (2023). Heck reaction. Wikipedia. [Link]

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• Flynn, B. L., et al. (2001). A Novel Palladium-Mediated Coupling Approach to 2,3-Disubstituted Benzo[b]thiophenes and Its Application to the Synthesis of Tubulin Binding Agents. ACS Publications. [Link]

• Erdélyi, M., & Gogoll, A. (2001). Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating. Organic Chemistry Portal. [Link]

• Wikipedia contributors. (2023). Sonogashira coupling. Wikipedia. [Link]

• Zang, H., et al. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

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• Myers, A. The Suzuki Reaction. Chem 115. [Link]

• Janežič, M., et al. (2022). Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. PMC - PubMed Central. [Link]

• Khan, I., et al. (2021). Efficient synthesis of 2,3-diarylbenzo[b]thiophene molecules through palladium (0) Suzuki–Miyaura cross-coupling reaction and their antithrombolyitc, biofilm inhibition, hemolytic potential and molecular docking studies. ResearchGate. [Link]

• Carvalho, D. B., et al. (2013). Synthesis of Thiophene Acetylenes via Sonogashira Cross- Coupling Reactions. ResearchGate. [Link]

• ResearchGate. (n.d.). Scheme 1. Sonogashira cross coupling reaction of aryl bromides with phenylacetylene. ResearchGate. [Link]

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Purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate by column chromatography

Application Note: A-0815

Effective Purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate using Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a key heterocyclic building block in pharmaceutical research. The inherent polarity and basicity of the amine functionality present unique challenges for standard chromatographic separation, often leading to poor resolution and peak tailing on unmodified silica gel.[1] This guide details an optimized normal-phase flash column chromatography method, from initial solvent system development using Thin-Layer Chromatography (TLC) to final product isolation, ensuring high purity and recovery for researchers in drug development and organic synthesis.

Introduction and Compound Profile

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS: 144899-95-6) is a substituted benzothiophene, a class of compounds recognized for its wide range of biological activities. The purification of such intermediates is a critical step in the synthesis of active pharmaceutical ingredients (APIs). However, the primary amine group can interact strongly with the acidic silanol groups of a standard silica stationary phase, causing issues like irreversible adsorption and poor separation.[1][2] Understanding the compound's properties is the first step in developing a robust purification strategy.

Compound Physicochemical Data:

• Molecular Formula: C₁₀H₈FNO₂S[3]

• Molecular Weight: 225.24 g/mol [3]

• Appearance: Solid, Powder[3]

• Polarity: The molecule possesses both polar (amine, ester) and non-polar (benzothiophene core) regions, making it moderately polar. The primary amine is the most significant contributor to its polarity and interaction with silica gel.

Principle of Separation: Normal-Phase Chromatography

This protocol employs normal-phase chromatography, a technique that utilizes a polar stationary phase (silica gel) and a less polar mobile phase (eluent).[4][5][6] The fundamental principle is the differential partitioning of compounds between these two phases.[5][6]

• Polar compounds , like our target molecule, will have a stronger affinity for the polar silica gel and will move through the column more slowly.[6][7]

• Non-polar impurities will interact less with the stationary phase and be carried along more quickly by the mobile phase, eluting from the column first.[4]

By carefully selecting a mobile phase of appropriate polarity, we can modulate the speed at which the target compound travels, allowing it to separate effectively from impurities.[8]

Workflow for Optimized Purification

The entire process, from initial analysis to the final pure product, follows a systematic and validated workflow. This ensures reproducibility and maximizes the efficiency of the purification.

Caption: High-level workflow for chromatographic purification.

Materials and Methods

Equipment and Reagents

• Glass chromatography column (appropriate size for scale)

• Silica Gel (Flash grade, e.g., 230-400 mesh)

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• UV Lamp (254 nm)

• Developing chamber for TLC

• Solvents: Ethyl Acetate (EtOAc), Hexanes, Dichloromethane (DCM), Triethylamine (TEA) - all HPLC grade

• Collection vessels (test tubes or flasks)

• Rotary Evaporator[9][10][11]

• Standard laboratory glassware and personal protective equipment (PPE)

Solvent System Properties

The choice of solvent (mobile phase) is critical for a successful separation.[4][12] A mixture of a non-polar solvent (Hexanes) and a more polar solvent (Ethyl Acetate) is commonly used to fine-tune the eluent's polarity.[13]

Solvent	Polarity Index	Boiling Point (°C)	Role in System
Hexanes	0.1	69	Low-polarity base eluent
Ethyl Acetate (EtOAc)	4.4	77	High-polarity modifier
Triethylamine (TEA)	1.8	90	Basic modifier to reduce tailing

Pre-Purification: TLC Optimization Protocol

Before packing a column, it is essential to determine the optimal solvent system using TLC.[12][14] The goal is to find a solvent mixture that gives the target compound a Retention Factor (Rf) of approximately 0.25-0.35 .[15] This Rf value ensures the compound moves off the baseline but is retained long enough for effective separation.

What is the Retention Factor (Rf)?

The Rf value is a ratio that quantifies the movement of a compound on a TLC plate.[7][16][17][18] It is calculated as:

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front) [16][17]

More polar compounds have a stronger affinity for the polar silica plate, resulting in lower Rf values.[7]

Step-by-Step TLC Protocol

• Prepare the Chamber: Add the chosen solvent system (e.g., 20% EtOAc in Hexanes) to a TLC chamber to a depth of ~0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere.[7]

• Spot the Plate: Dissolve a small amount of the crude product in a suitable solvent (e.g., DCM). Using a capillary tube, spot the solution onto the baseline of a TLC plate.

• Develop the Plate: Place the spotted TLC plate into the prepared chamber and close the lid. Allow the solvent front to travel up the plate until it is ~1 cm from the top.[7]

• Visualize: Remove the plate, immediately mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp.

• Analyze and Iterate: Calculate the Rf value.

  • If the Rf is too low (<0.2), the solvent is not polar enough. Increase the proportion of EtOAc.

  • If the Rf is too high (>0.5), the solvent is too polar. Decrease the proportion of EtOAc.

  • Pro-Tip: For basic amines that show "tailing" or streaking, add a small amount of Triethylamine (TEA, ~0.5-1%) to the solvent system. This neutralizes the acidic silica sites, leading to sharper spots.[2][19]

Detailed Protocol: Column Chromatography Purification

Once the optimal solvent system is determined (e.g., 30% EtOAc/Hexanes + 0.5% TEA), the column can be prepared.

Column Packing (Wet Slurry Method)

The wet slurry method is generally preferred for silica gel as it minimizes the formation of air bubbles and cracks, which would compromise the separation.[20][21][22]

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Application Notes &amp; Protocols: Synthesis and Evaluation of Kinase Inhibitors

A Senior Application Scientist's Guide for Researchers in Drug Discovery

Introduction: The Central Role of Kinases in Drug Discovery

Protein kinases are a large family of enzymes that play a fundamental role in regulating a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1][2] They function by catalyzing the transfer of a phosphate group from ATP to specific amino acid residues (serine, threonine, or tyrosine) on substrate proteins, a process known as phosphorylation.[1] This modification acts as a molecular switch, altering the protein's activity, localization, or ability to interact with other molecules.[3] Given their central role in cellular signaling, it is not surprising that dysregulated kinase activity is a hallmark of many diseases, most notably cancer.[1][2] This has made kinases one of the most important classes of drug targets in modern medicine, with over 70 small-molecule kinase inhibitors approved by the FDA to date.[4]

These inhibitors are broadly classified based on their binding mode to the kinase domain. The most common are ATP-competitive inhibitors, which bind to the highly conserved ATP-binding pocket. These are further subdivided:

• Type I inhibitors bind to the active conformation of the kinase (DFG-in).[5]

• Type II inhibitors bind to an inactive conformation (DFG-out), often extending into an adjacent allosteric pocket, which can confer greater selectivity.[5]

• Allosteric inhibitors (Type III/IV) bind to sites outside the ATP pocket, offering a promising route to high selectivity due to the lower conservation of these sites.[5]

This guide provides a detailed overview of the strategic synthesis, purification, characterization, and in vitro evaluation of small-molecule kinase inhibitors, using the multi-targeted inhibitor Dasatinib as a practical example.

Figure 1: General mechanism of kinase activity and inhibition.

Part 1: Strategic Approaches to Kinase Inhibitor Synthesis

The synthesis of a kinase inhibitor is a multi-stage process guided by medicinal chemistry principles. The core objective is to construct a molecule that fits precisely into the target kinase's ATP-binding pocket, forming specific interactions that lead to potent inhibition. Modern synthetic chemistry offers a powerful toolkit for this purpose, with palladium-catalyzed cross-coupling reactions being particularly prominent.

Key Synthetic Reactions:

• Suzuki-Miyaura Coupling: This reaction forms a carbon-carbon bond between an organoboron compound (like a boronic acid or ester) and an organohalide. It is exceptionally versatile for linking aromatic rings, a common feature in kinase inhibitor scaffolds.[6][7]

• Buchwald-Hartwig Amination: This reaction forms a carbon-nitrogen bond between an aryl halide and an amine. It is crucial for installing key amine linkages that often serve as hydrogen bond donors/acceptors within the kinase active site.[7]

• Nucleophilic Aromatic Substitution (SNAr): This reaction is used to substitute a leaving group (often a halogen) on an electron-deficient aromatic ring with a nucleophile, such as an amine or alcohol. It is a foundational reaction for building many heterocyclic cores.[8]

The general workflow involves the synthesis of key molecular fragments, which are then assembled into the final compound using these robust coupling strategies.

Figure 2: General workflow for kinase inhibitor synthesis.

Part 2: Synthesis Protocol - Dasatinib as a Case Study

Dasatinib is a potent oral inhibitor of multiple tyrosine kinases, including BCR-ABL and the SRC family kinases.[9] It is used to treat chronic myeloid leukemia (CML) and certain types of acute lymphoblastic leukemia (ALL).[10] Its mechanism involves binding to both the active and inactive conformations of the ABL kinase, making it effective against some imatinib-resistant mutations.[9][11]

The following is a representative laboratory-scale synthesis adapted from published routes, designed to illustrate key chemical transformations.[12][13][14]

Figure 3: Synthetic route for Dasatinib.

Step 1: Synthesis of Intermediate 5 via Nucleophilic Aromatic Substitution

• Rationale: This step couples the core aminothiazole carboxamide with the dichloropyrimidine ring. The reaction proceeds via an SNAr mechanism where one of the chlorine atoms on the electron-deficient pyrimidine ring is displaced by the amine nucleophile. Sodium tert-butoxide is used as a base to deprotonate the amine, increasing its nucleophilicity.

• Materials:

  • 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide (Compound 9 )

  • 4,6-dichloro-2-methylpyrimidine (Compound 8 )

  • Sodium tert-butoxide (NaOtBu)

  • Isopropanol (IPA)

• Protocol:

  • To a nitrogen-flushed round-bottom flask, add Compound 9 (1 equivalent) and Compound 8 (1.1 equivalents).

  • Add isopropanol to create a slurry (approx. 10 mL per gram of Compound 9 ).

  • Stir the mixture at room temperature and add sodium tert-butoxide (1.2 equivalents) portion-wise over 30 minutes. Causality Note: Portion-wise addition helps control any exotherm.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring by TLC or LC-MS for the disappearance of starting material.

  • Once complete, cool the reaction to room temperature and add water to precipitate the product.

  • Stir for 1 hour, then filter the solid, wash with a 1:1 IPA/water mixture, and then with water.

  • Dry the solid under vacuum to yield Intermediate 5 as a pale yellow solid.

Step 2: Synthesis of Dasatinib via Final Coupling

• Rationale: This is the final key bond-forming step, where the remaining chlorine on the pyrimidine ring of Intermediate 5 is displaced by the secondary amine of the piperazine side chain (HEP). A hindered organic base, DIPEA, is used to scavenge the HCl generated during the reaction without competing as a nucleophile.

• Materials:

  • Intermediate 5 (from Step 1)

  • 2-(piperazin-1-yl)ethan-1-ol (HEP, Compound 15 )

  • N,N-Diisopropylethylamine (DIPEA)

  • n-Butanol

• Protocol:

  • Charge a clean, dry flask with Intermediate 5 (1 equivalent), HEP (1.5 equivalents), and n-butanol (approx. 15 mL per gram of Intermediate 5 ).

  • Add DIPEA (2.0 equivalents) to the mixture.

  • Heat the reaction to reflux (approx. 110-120 °C) and maintain for 8-12 hours. Monitor the reaction by HPLC.

  • After completion, cool the mixture to 70-80 °C and slowly add water.

  • Continue cooling to room temperature and stir for 2-3 hours to allow for complete precipitation of the crude Dasatinib.

  • Filter the solid, wash thoroughly with water, and dry under vacuum.

Step 3: Purification by Recrystallization

• Rationale: The crude product contains residual reagents and potential side products. Recrystallization is an effective method for purification, leveraging the difference in solubility between the desired product and impurities in a given solvent system at different temperatures. An aqueous ethanol mixture is effective for producing the stable monohydrate form of Dasatinib.[14]

• Materials:

  • Crude Dasatinib

  • Ethanol (reagent grade)

  • Deionized water

• Protocol:

  • Suspend the crude Dasatinib in 80% aqueous ethanol in a flask equipped with a reflux condenser.

  • Heat the mixture to reflux (approx. 75-80 °C) with vigorous stirring until all solid dissolves.

  • Slowly cool the solution to room temperature. Causality Note: Slow cooling promotes the formation of larger, purer crystals.

  • Cool further in an ice bath for 1-2 hours to maximize crystal formation.

  • Filter the crystalline solid, wash with cold 80% aqueous ethanol, and dry under vacuum at 40-50 °C to a constant weight. The final product is Dasatinib monohydrate.

Part 3: Characterization and Quality Control

It is imperative to confirm the identity and purity of the synthesized compound. This self-validating step ensures that subsequent biological data is reliable. Standard techniques include NMR, Mass Spectrometry, and HPLC.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure. The observed chemical shifts, integration, and coupling patterns should match the expected structure of Dasatinib.[12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which is used to confirm the elemental composition of the molecule.[15]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compound. A sample is run on a calibrated system, and the area of the product peak relative to the total area of all peaks gives the purity, which should typically be >98% for use in biological assays.

Table 1: Expected Analytical Data for Dasatinib

Analysis Technique	Expected Result	Purpose
¹H NMR (400 MHz, DMSO-d₆)	Peaks corresponding to aromatic, thiazole, pyrimidine, piperazine, and ethyl protons.	Structural Confirmation
¹³C NMR (100 MHz, DMSO-d₆)	Peaks corresponding to all unique carbon atoms in the molecule.	Structural Confirmation
HRMS (ESI+)	Calculated for C₂₂H₂₇ClN₇O₂S⁺ [M+H]⁺: 488.1581; Found: 488.15xx ppm < 5.	Elemental Composition Confirmation
HPLC Purity	>98% (by area at a specified wavelength, e.g., 254 nm)	Purity Assessment

Part 4: Protocol for In Vitro Biological Evaluation

Once the inhibitor is synthesized and its purity is confirmed, the next step is to determine its biological activity. The half-maximal inhibitory concentration (IC₅₀) is the most common metric for inhibitor potency. It represents the concentration of inhibitor required to reduce the activity of a specific kinase by 50%.[16]

The ADP-Glo™ Kinase Assay is a robust, luminescence-based method suitable for determining IC₅₀ values. It measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.[17]

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Application Note: The Strategic Use of 4-Anilinopiperidine Scaffolds as Key Intermediates in Modern Pharmaceutical Synthesis

Introduction

The 4-anilinopiperidine scaffold is a paramount structural motif in medicinal chemistry, serving as a cornerstone for a significant class of synthetic opioids and other centrally acting agents.[1][2][3] Its rigid framework, combined with the synthetically versatile aniline and piperidine nitrogens, allows for systematic modifications to fine-tune pharmacological activity, potency, and duration of action. This scaffold is the core of numerous clinically vital drugs, including potent analgesics like fentanyl, sufentanil, and remifentanil.[4][5] The strategic importance of 4-anilinopiperidine and its derivatives is underscored by their designation as list I or schedule II controlled substances by regulatory bodies like the U.S. Drug Enforcement Administration (DEA) due to their crucial role as immediate precursors in the synthesis of these high-potency pharmaceuticals.[6][7][8]

This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis and application of 4-anilinopiperidine intermediates. We will explore key synthetic methodologies, provide detailed, field-proven protocols, and discuss essential analytical techniques for characterization and quality control.

Core Synthetic Strategies for the 4-Anilinopiperidine Scaffold

The construction of the core 4-anilinopiperidine structure is typically achieved through two primary and robust synthetic strategies: Reductive Amination and Palladium-Catalyzed Buchwald-Hartwig Amination. The choice between these methods often depends on the availability of starting materials, desired substitution patterns, and functional group tolerance.

1. Reductive Amination

This classical yet highly effective method involves the condensation of a 4-piperidone derivative with an aniline to form an enamine or iminium ion intermediate, which is then reduced in situ to the target 4-anilinopiperidine.[1][9]

• Causality: This one-pot reaction is favored for its operational simplicity and cost-effectiveness. The choice of reducing agent is critical; milder hydrides like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are preferred as they selectively reduce the protonated imine in the presence of the ketone, minimizing side reactions such as ketone reduction. The reaction is typically performed under mildly acidic conditions to facilitate iminium ion formation without passivating the amine nucleophile.

2. Buchwald-Hartwig Amination

This powerful palladium-catalyzed cross-coupling reaction has become a mainstay in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[10][11] It allows for the direct coupling of an aryl halide or triflate with a 4-aminopiperidine derivative.

• Expertise: The success of the Buchwald-Hartwig amination is highly dependent on the choice of palladium precursor, phosphine ligand, and base.[12][13] Sterically hindered, electron-rich phosphine ligands (e.g., XPhos, SPhos, BINAP) are crucial as they promote both the oxidative addition of the aryl halide to the Pd(0) center and the subsequent reductive elimination of the product, which is the C-N bond-forming step.[10][13] The use of a strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS), is necessary to deprotonate the amine, but care must be taken as these bases can be incompatible with sensitive functional groups like esters.[11][13]

Experimental Protocols & Methodologies

Application Protocol 1: Synthesis of N-Phenyl-N-(piperidin-4-yl)propanamide (Acyl Norfentanyl) via N-Acylation

This protocol details the final acylation step, starting from the core intermediate N-phenyl-4-piperidinamine (4-anilinopiperidine, 4-AP), to produce an analog of fentanyl. This step is a common transformation in the synthesis of many 4-anilinopiperidine-based drugs.[14]

Workflow Diagram: Final Acylation Step

Caption: General workflow for the N-acylation of 4-anilinopiperidine.

Materials:

• N-phenyl-4-piperidinamine (4-AP) (1.0 eq)

• Propionyl chloride (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-phenyl-4-piperidinamine and anhydrous DCM. Cool the solution to 0°C using an ice bath.

• Addition of Reagents: Add triethylamine to the stirred solution. Subsequently, add propionyl chloride dropwise via syringe over 10-15 minutes. Causality Note: The slow, cooled addition of the highly reactive acyl chloride minimizes exothermic side reactions. TEA is used as a base to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Aqueous Workup: Quench the reaction by slowly adding saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Application Protocol 2: Synthesis of 1-Boc-4-anilinopiperidine via Buchwald-Hartwig Amination

This protocol describes the synthesis of a protected 4-anilinopiperidine intermediate, which is crucial for subsequent modifications at the piperidine nitrogen.[7] The Boc-protecting group can be readily removed under acidic conditions.

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Protocol for the N-acylation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate: A Guide for Medicinal Chemistry Applications

Introduction: The Significance of N-acylated Aminobenzothiophenes in Drug Discovery

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction of an amino group at the C3 position, as seen in Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, provides a key functional handle for further molecular elaboration. N-acylation of this amino group is a fundamental transformation that allows for the systematic exploration of structure-activity relationships (SAR) by introducing a diverse array of acyl moieties. This modification can significantly impact the compound's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. The resulting N-acyl derivatives are valuable intermediates in the synthesis of more complex heterocyclic systems and have been identified as potential kinase inhibitors and antimicrobial agents.[2][3]

This application note provides a detailed, step-by-step protocol for the N-acylation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate. Two common and effective methods are presented: acylation using an acyl chloride and acylation using acetic anhydride. The rationale behind key experimental choices is discussed to provide a deeper understanding of the reaction, and guidelines for purification and characterization of the final product are included.

Reaction Scheme

The N-acylation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of the amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (acyl chloride or acetic anhydride).

Caption: General reaction scheme for the N-acylation.

Experimental Protocols

Method A: N-acylation using Acyl Chloride

This method is versatile and can be adapted for a wide range of acyl chlorides. The use of a mild base like triethylamine (TEA) or pyridine is crucial to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting amine, rendering it unreactive.[4]

Materials and Reagents:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (for 1 mmol scale)
Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate	144899-95-6	225.24	225 mg (1.0 mmol)
Acyl Chloride (e.g., Acetyl Chloride)	75-36-5	78.50	86 µL (1.2 mmol)
Triethylamine (TEA)	121-44-8	101.19	209 µL (1.5 mmol)
Dichloromethane (DCM), anhydrous	75-09-2	84.93	10 mL
Saturated aqueous sodium bicarbonate solution	N/A	N/A	20 mL
Brine (saturated aqueous NaCl solution)	N/A	N/A	20 mL
Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)	7487-88-9	120.37	~1 g

Step-by-Step Protocol:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (225 mg, 1.0 mmol).

• Dissolution: Add anhydrous dichloromethane (10 mL) to the flask and stir at room temperature until the starting material is fully dissolved.

• Base Addition: Add triethylamine (209 µL, 1.5 mmol) to the solution.

• Acylating Agent Addition: Slowly add the acyl chloride (e.g., acetyl chloride, 86 µL, 1.2 mmol) dropwise to the stirred solution at room temperature. The addition should be done carefully to control any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution (20 mL). Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure N-acylated product.

Caption: Workflow for N-acylation using an acyl chloride.

Method B: N-acylation using Acetic Anhydride

This method is particularly useful for acetylation. While it can be performed at room temperature, gentle heating may be required to drive the reaction to completion. Pyridine is often used as both a base and a solvent in this reaction.

Materials and Reagents:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (for 1 mmol scale)
Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate	144899-95-6	225.24	225 mg (1.0 mmol)
Acetic Anhydride	108-24-7	102.09	142 µL (1.5 mmol)
Pyridine, anhydrous	110-86-1	79.10	5 mL
1 M Hydrochloric acid (HCl)	N/A	N/A	~30 mL
Saturated aqueous sodium bicarbonate solution	N/A	N/A	20 mL
Ethyl Acetate	141-78-6	88.11	30 mL
Brine (saturated aqueous NaCl solution)	N/A	N/A	20 mL
Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)	7487-88-9	120.37	~1 g

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (225 mg, 1.0 mmol) in anhydrous pyridine (5 mL).

• Acylating Agent Addition: Add acetic anhydride (142 µL, 1.5 mmol) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to 50-60 °C if the reaction is sluggish. Monitor the reaction progress by TLC. The reaction is typically complete within 2-6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold 1 M HCl (~30 mL) to neutralize the pyridine. A precipitate of the product may form.

• Extraction: Extract the mixture with ethyl acetate (3 x 10 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or recrystallization as described in Method A.

Characterization of the N-acylated Product

Thorough characterization of the synthesized compound is essential to confirm its identity and purity. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The appearance of a new amide N-H proton signal, typically a broad singlet in the downfield region (δ 9-11 ppm), is a key indicator of successful acylation. The chemical shifts of the aromatic protons on the benzo[b]thiophene ring will also be affected by the new acyl group. In the case of acetylation, a new singlet corresponding to the methyl protons of the acetyl group will appear around δ 2.0-2.3 ppm.[5][6][7] The disappearance of the characteristic broad singlet of the starting amine protons (typically around δ 5-6 ppm) is also indicative of the reaction's completion.

  • ¹³C NMR: A new carbonyl carbon signal from the amide group will be observed in the range of δ 165-175 ppm.[8][9]

• Infrared (IR) Spectroscopy:

  • Successful acylation will be indicated by the appearance of a strong absorption band for the amide carbonyl (C=O) stretching vibration, typically in the range of 1650-1690 cm⁻¹.

  • The N-H stretching vibration of the amide will appear as a sharp to medium band around 3200-3400 cm⁻¹.[7][10]

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the product by determining its exact mass. The observed molecular ion peak ([M+H]⁺ or [M]⁺) should correspond to the calculated mass of the N-acylated product.[8][11]

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The progress of the reaction can be easily monitored by TLC, allowing for clear determination of the reaction endpoint. The work-up procedures are robust and designed to effectively remove excess reagents and byproducts. The combination of NMR, IR, and MS analysis provides a comprehensive and definitive confirmation of the product's structure and purity, ensuring the reliability of the experimental outcome.

Conclusion

The N-acylation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a straightforward and high-yielding transformation that provides access to a diverse range of derivatives with potential applications in drug discovery. The choice between using an acyl chloride or an anhydride will depend on the availability of the reagent and the desired reaction conditions. By following the detailed protocols and characterization guidelines provided in this application note, researchers can confidently synthesize and validate these valuable compounds for their research programs.

References

• Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives. Molecules. [Link]

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Molecules. [Link]

• Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules. [Link]

• (PDF) Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. ResearchGate. [Link]

• SYNTHESIS, CHARACTERIZATION, THERMAL ANALYSIS AND BIOLOGICAL STUDY OF NEW THIOPHENE DERIVATIVE CONTAINING o-AMINOBENZOIC ACID LI. African Journal of Online. [Link]

• (PDF) Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives. ResearchGate. [Link]

• Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry. [Link]

• Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives. Semantic Scholar. [Link]

• Selective acylation of primary amines in peptides and proteins. Analytical Biochemistry. [Link]

• N-acylation in non-aqueous and aqueous medium i.e. Schotten-Baumann method of amide synthesis. Der Pharma Chemica. [Link]

• Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. PubMed. [Link]

• Acylation of an Amino Acid Active Ester, "Backing Off Procedure". Science of Synthesis. [Link]

• New Phenol Esters for Efficient pH-Controlled Amine Acylation of Peptides, Proteins, and Sepharose Beads in Aqueous Media. Bioconjugate Chemistry. [Link]

• Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules. [Link]

• N-Terminus Acetylation Protocol. CDN. [Link]

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules. [Link]

• (PDF) Synthesis, spectroscopic characterization, mass spectrometry, and crystal structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide. ResearchGate. [Link]

• Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives. PMC. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate. This valuable heterocyclic scaffold is a key intermediate in medicinal chemistry, and its efficient synthesis is crucial for advancing research and development programs. The following troubleshooting guides and FAQs address common challenges encountered during its preparation, which typically follows the principles of the Gewald aminothiophene synthesis.[1][2][3] Our goal is to provide you with the causal insights and actionable protocols necessary to optimize your reaction yields and product purity.

Reaction Overview: The Gewald Synthesis Pathway

The synthesis of polysubstituted 2-aminothiophenes, such as the target compound, is most effectively achieved through the Gewald three-component reaction.[1][3] This one-pot synthesis involves the condensation of a carbonyl compound, an active methylene nitrile (e.g., methyl cyanoacetate), and elemental sulfur, catalyzed by a base.[2]

The generally accepted mechanism proceeds through three key stages:

• Knoevenagel-Cope Condensation: A base catalyzes the condensation between the carbonyl compound and the active methylene nitrile to form a stable α,β-unsaturated intermediate.[4][5][6]

• Sulfur Addition: The α,β-unsaturated intermediate, in its deprotonated form, acts as a nucleophile, attacking the elemental sulfur ring (S₈) to form polysulfide intermediates.[4][5]

• Cyclization and Aromatization: The sulfur-adduct undergoes intramolecular cyclization, followed by tautomerization and elimination of sulfur atoms, to yield the final, stable 2-aminothiophene product.[1][6] This final aromatization step is the primary driving force for the entire reaction sequence.[6][7]

Caption: Generalized workflow of the Gewald aminothiophene synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction is not proceeding at all, or the yield is exceptionally low. What is the first thing I should check?

A1: The most critical initial phase of the Gewald reaction is the Knoevenagel-Cope condensation.[8] If this step fails, the subsequent sulfur addition and cyclization cannot occur. First, verify the quality of your starting materials, ensuring the carbonyl and active methylene nitrile are pure. The most common culprit, however, is the choice and amount of base. Secondary amines like morpholine or piperidine are often highly effective catalysts for this initial condensation.[8][9]

• Troubleshooting Action: Run a small-scale control reaction with only the carbonyl compound, the nitrile, and the base (without sulfur). Monitor the formation of the condensed intermediate by Thin Layer Chromatography (TLC) or LC-MS to confirm this step is viable under your current conditions.[8]

Q2: The reaction mixture has turned into a dark brown, tarry mess, making workup and purification difficult. What causes this and how can I prevent it?

A2: A dark, tarry appearance is typically a sign of polymerization or the formation of complex polysulfides, often caused by excessively high reaction temperatures.[10] While some heating is often necessary to promote the reaction, temperatures that are too high can accelerate undesirable side reactions.

• Troubleshooting Action: Carefully control the reaction temperature. Screen a range of temperatures (e.g., 45°C, 60°C, 80°C) to find the optimal balance for your specific substrates.[8] Ensure your starting materials are pure, as impurities can sometimes catalyze polymerization.[10]

Q3: I am observing a significant byproduct that complicates purification. What is it likely to be?

A3: A very common side reaction is the dimerization of the α,β-unsaturated nitrile intermediate.[10] This occurs when one molecule of the intermediate acts as a Michael acceptor for another, competing directly with the desired intramolecular cyclization. The formation of this dimer is highly sensitive to reaction conditions, particularly temperature and reactant concentrations.[10]

• Troubleshooting Action: To minimize dimer formation, try adjusting the rate of reagent addition or lowering the reaction temperature. A systematic temperature screen is highly recommended.[10]

Q4: How critical is the choice of solvent for this reaction?

A4: Solvent choice is crucial as it affects both the initial condensation and the solubility of elemental sulfur.[8][9][11] Polar protic solvents like ethanol or methanol are commonly used and are effective for many substrates. Polar aprotic solvents like N,N-dimethylformamide (DMF) can also be used and may enhance the reactivity of sulfur.[9] In some cases, greener alternatives like water have been successfully employed.[12]

• Troubleshooting Action: If yields are low, consider screening alternative solvents. Ethanol is often a good starting point due to its ability to dissolve sulfur to some extent, especially upon heating.[11]

In-Depth Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common issues in the synthesis.

Problem: Low or No Product Yield

Low conversion is the most common challenge. The following workflow can help systematically identify and resolve the root cause.

Caption: A systematic workflow for troubleshooting low reaction yields.

1. Inefficient Knoevenagel-Cope Condensation This is the most frequent point of failure.

• Base Selection: The catalyst's strength and steric profile are critical. For less reactive carbonyl precursors, a stronger base may be required.[10]

  | Table 1: Comparison of Common Bases for Gewald Synthesis | | :--- | :--- | :--- | | Base | Class | Key Characteristics & Considerations | | Morpholine | Secondary Amine | Highly effective, commonly used. Good balance of basicity and nucleophilicity.[8][9] | | Piperidine | Secondary Amine | Stronger base than morpholine; can be more effective for stubborn condensations.[8][9] | | Triethylamine (TEA) | Tertiary Amine | Non-nucleophilic base. Useful if amine-related side reactions are an issue.[8][9] | | L-Proline | Organocatalyst | A greener alternative that can be effective in certain systems.[12] |

• Water Removal: The condensation step produces water, which can inhibit the reaction or cause unwanted side reactions. While not always necessary, if you suspect an issue, consider adding a dehydrating agent or using a Dean-Stark apparatus.[9]

2. Poor Sulfur Addition & Cyclization

• Temperature Optimization: This phase is temperature-sensitive. Insufficient heat may lead to poor sulfur reactivity, while excessive heat promotes polymerization.[8][10] A typical range to explore is 50-80 °C.[13]

• Solvent Effects: The solvent must adequately solubilize the reactants, including elemental sulfur.

  | Table 2: Common Solvents for Gewald Synthesis | | :--- | :--- | :--- | | Solvent | Type | Notes | | Ethanol / Methanol | Polar Protic | Good general-purpose solvents. Good balance of solubility for most reactants.[8][11] | | DMF / DMAc | Polar Aprotic | Can enhance sulfur reactivity and solubility but may require higher purification effort.[9] | | Water | Green Solvent | Has been used successfully, often with ultrasound or specific catalysts.[12] |

• Microwave Irradiation: For challenging or sterically hindered substrates, microwave-assisted synthesis can dramatically reduce reaction times and improve yields by efficiently overcoming activation energy barriers.[1][9][14]

Problem: Difficult Product Purification

• Common Impurities: Besides starting materials and dimers, you may have the uncyclized Knoevenagel intermediate present in your crude product.[9]

• Purification Strategy:

  • Work-up: A common procedure is to cool the reaction mixture and pour it into ice-cold water to precipitate the crude product.[13]

  • Filtration & Washing: Collect the solid by vacuum filtration and wash thoroughly with cold water, followed by a cold, non-polar solvent like hexane or cold ethanol to remove soluble impurities.[13]

  • Recrystallization: This is the most effective method for final purification. Screen various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexane mixtures) to find optimal conditions for obtaining pure crystals.

Experimental Protocols

Protocol 1: Optimized One-Pot Synthesis

This protocol provides a robust starting point for optimization.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the appropriate 2-mercaptobenzaldehyde derivative (1.0 eq.), methyl cyanoacetate (1.0 eq.), and ethanol (5-10 mL per mmol of aldehyde).

• Reagent Addition: Add elemental sulfur (1.1-1.2 eq.) to the stirring suspension.

• Catalyst: Add morpholine (0.2-0.5 eq.) dropwise to the mixture at room temperature.[13]

• Reaction: Heat the reaction mixture to 60-70 °C. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase). The reaction is typically complete within 3-6 hours.

• Work-up: Once the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature. Pour the reaction slurry into a beaker of ice-cold water while stirring vigorously.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake sequentially with cold water and a small amount of cold ethanol.

• Purification: Dry the crude solid under vacuum. Further purify the product by recrystallization from ethanol or another suitable solvent system.

Protocol 2: Two-Step Synthesis for Challenging Substrates

For substrates that are prone to side reactions or low yields in the one-pot method, a two-step approach can offer better control.[9][10]

• Step 1: Knoevenagel-Cope Condensation:

  • React the carbonyl compound (1.0 eq.) and active methylene nitrile (1.0 eq.) with the chosen base (e.g., piperidine, 0.2 eq.) in a suitable solvent (e.g., ethanol) at a temperature sufficient to drive the condensation (monitor by TLC).

  • Upon completion, remove the solvent under reduced pressure. Isolate and purify the α,β-unsaturated nitrile intermediate.

• Step 2: Thiophene Formation:

  • Dissolve the purified intermediate (1.0 eq.) in a fresh solvent (e.g., DMF).

  • Add elemental sulfur (1.1 eq.) and a base (e.g., triethylamine, 1.1 eq.).

  • Heat the mixture (e.g., to 60 °C) and monitor for product formation.

  • Perform the work-up and purification as described in Protocol 1.

References

• Sharma, J., & Champagne, P. A. (n.d.).

• Gewald reaction. (n.d.). Wikipedia. [Link]

• Gewald Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Sharma, J., & Champagne, P. A. (2021). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Sharma, J., & Champagne, P. A. (2021). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, 86(15), 10059-10069. [Link]

• Sreedharan, B., et al. (2018). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Link]

• Optimization of reaction conditions in the presence of catalytic amount of base. (n.d.). ResearchGate. [Link]

• Pericherla, K., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC - PubMed Central. [Link]

• APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. (n.d.). Semantic Scholar. [Link]

• Bieliková, M., & Boháč, A. (2009). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. [Link]

• Sharma, J., & Champagne, P. A. (2021). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental" by Jyoti Sharma and Pier Alexandre Champagne [digitalcommons.njit.edu]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Gewald Aminothiophene Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center for the Gewald aminothiophene synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful multicomponent reaction. Here, we address common challenges, particularly the formation of undesired side-products, by providing in-depth mechanistic insights and actionable troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture has turned dark brown and tarry, making product isolation difficult. What is the likely cause?

A dark, insoluble reaction mixture is often indicative of polymerization or the formation of complex polysulfides.[1] This is typically caused by excessively high reaction temperatures, which can promote uncontrolled side reactions between starting materials, intermediates, or the elemental sulfur itself.[1] Ensuring the purity of your starting materials is also critical, as impurities can catalyze these unwanted pathways.

Q2: My overall yield is consistently low, even though TLC analysis suggests the starting materials are consumed. What are the common culprits?

Low yields in the Gewald synthesis can stem from several issues beyond incomplete conversion. The most common cause is the formation of soluble, non-polymeric side-products that are not easily distinguished from the starting material spots on a TLC plate. The primary side-reaction is the dimerization of the α,β-unsaturated nitrile intermediate (the Knoevenagel-Cope product).[1][2] This competing reaction can significantly reduce the amount of intermediate available for the desired cyclization, thereby lowering the yield of your 2-aminothiophene.[2]

Q3: I've confirmed the initial Knoevenagel condensation is efficient, but the final yield is still poor. Where should I focus my optimization efforts?

If the Knoevenagel condensation is proceeding well, the bottleneck lies in the subsequent sulfur addition and cyclization steps.[3] Key parameters to investigate are:

• Temperature: The optimal temperature is substrate-dependent. A temperature that is too low may lead to a sluggish reaction, while a temperature that is too high can favor the side reactions mentioned above.[3] A systematic temperature screen (e.g., room temperature, 45 °C, 65 °C) is advisable.

• Solvent Polarity: Polar solvents such as ethanol, methanol, or DMF are commonly used because they facilitate the reaction of the intermediates with sulfur.[3] The solubility of elemental sulfur in the chosen solvent is also a crucial factor.[3]

• Base Selection: While a base is essential for the initial condensation, its nature and concentration can influence the subsequent steps and the propensity for dimerization.[1]

Q4: Are sterically hindered ketones suitable for the standard one-pot Gewald synthesis?

Sterically hindered ketones are notoriously challenging substrates for the one-pot procedure and often result in low yields.[1][4] This is because the initial Knoevenagel condensation is often slow and inefficient. For such substrates, a two-step procedure is highly recommended. This involves first synthesizing and isolating the α,β-unsaturated nitrile intermediate, followed by its reaction with sulfur and a base in a separate step.[1] This approach allows for optimization of each step independently and typically provides superior yields.[4]

Troubleshooting Guide: In-Depth Analysis of Side-Products

Issue 1: Dimerization of the α,β-Unsaturated Nitrile Intermediate

This is the most frequently encountered side-reaction that directly competes with the formation of the desired 2-aminothiophene.[1][2]

Mechanism of Dimer Formation:

The Gewald reaction begins with a base-catalyzed Knoevenagel-Cope condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[5][6] This intermediate is at a critical branch point. In the desired pathway, it undergoes nucleophilic attack by a sulfur species, leading to cyclization. However, this same intermediate can also act as a Michael acceptor. An enolate of another molecule of the intermediate can attack it in a Michael addition, leading to a dimeric adduct. This adduct then undergoes a Thorpe-Ziegler cyclization to yield a stable, six-membered diaminocyclohexadiene byproduct.[2]

Fig. 1: Competing pathways in the Gewald synthesis.

Identification of the Dimer:

The dimer byproduct can often be isolated via column chromatography. Its identity can be confirmed by:

• Mass Spectrometry: The molecular weight will correspond to two molecules of the Knoevenagel intermediate.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra will show a more complex pattern than the desired thiophene, consistent with the cyclohexadiene structure.

Mitigation Strategies and Protocols:

The formation of the dimer is highly sensitive to reaction conditions.[1][2] The key is to favor the intramolecular cyclization with sulfur over the intermolecular dimerization.

Parameter	Recommendation to Minimize Dimer	Rationale
Temperature	Screen for the lowest effective temperature.	Dimerization often has a higher activation energy than the desired pathway. Lowering the temperature can disproportionately slow the side-reaction.[1]
Reagent Addition	Add the base catalyst slowly or portion-wise.	A high instantaneous concentration of base can generate a high concentration of the reactive enolate, favoring the bimolecular Michael addition. Slow addition keeps this concentration low.[1]
Solvent	Use highly polar aprotic solvents (e.g., DMF).	Solvents can influence the relative rates of competing pathways. Empirically, polar aprotic solvents have sometimes been found to favor the desired reaction.
Reaction Setup	Consider a two-step procedure for difficult substrates.	Isolating the Knoevenagel intermediate allows for its purification and subsequent reaction under conditions optimized specifically for the cyclization step, preventing dimerization during its formation.[1][4]

Experimental Protocol: Two-Step Gewald Synthesis for Hindered Ketones

This protocol is designed to minimize dimer formation when using substrates known to react poorly in the one-pot procedure.[1][4]

Step 1: Synthesis and Isolation of the α,β-Unsaturated Nitrile Intermediate

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the hindered ketone (1.0 eq.), the active methylene nitrile (1.05 eq.), and a suitable solvent (e.g., toluene).

• Catalyst Addition: Add the base catalyst (e.g., piperidine, 0.1 eq.) and a catalytic amount of acetic acid.

• Reaction: Heat the mixture to reflux. Monitor the reaction by TLC until the ketone is consumed. The water generated during the condensation will be collected in the Dean-Stark trap.

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization to obtain the pure α,β-unsaturated nitrile intermediate.

Step 2: Cyclization to the 2-Aminothiophene

• Setup: In a separate flask, dissolve the purified intermediate (1.0 eq.) and elemental sulfur (1.1 eq.) in a polar solvent (e.g., ethanol or DMF).[3]

• Base Addition: Add the base (e.g., morpholine or triethylamine, 1.5 eq.) dropwise to the stirred solution at room temperature.

• Reaction: Gently heat the reaction mixture (e.g., 45-50 °C) and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, cool the mixture and pour it into ice-cold water while stirring vigorously.

• Isolation: The solid 2-aminothiophene product will precipitate. Collect the solid by vacuum filtration, wash it with cold water, and then with a small amount of cold ethanol to remove impurities. The product can be further purified by recrystallization if necessary.

Fig. 2: Workflow for the two-step Gewald synthesis.

By following these guidelines and understanding the underlying chemical principles, you can effectively troubleshoot and optimize your Gewald aminothiophene synthesis to minimize side-product formation and achieve higher yields and purity.

References

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved January 22, 2026, from [Link]

• Gewald reaction - Wikipedia. (n.d.). Retrieved January 22, 2026, from [Link]

• Gewald Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 22, 2026, from [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur - ChemRxiv. (n.d.). Retrieved January 22, 2026, from [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). Retrieved January 22, 2026, from [Link]

• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023). Synlett, 35(03), 295-300. [Link]

• Green methodologies for the synthesis of 2-aminothiophene - PMC - PubMed Central. (2022). Sustainable Chemistry and Pharmacy, 29, 100773. [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. (n.d.). Retrieved January 22, 2026, from [Link]

• Proposed mechanism for the Gewald condensation reaction. - ResearchGate. (n.d.). Retrieved January 22, 2026, from [Link]

• Synthesis of 2‐Aminothiophenes on Ionic Liquid Phase Support using the Gewald Reaction - Taylor & Francis Online. (2006). Journal of Chemical Research, 2006(8), 514-516. [Link]

• Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. (n.d.). Retrieved January 22, 2026, from [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Arkivoc. (n.d.). Retrieved January 22, 2026, from [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Retrieved January 22, 2026, from [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Retrieved January 22, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Gewald reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimization of Reaction Conditions for Benzo[b]thiophene Cyclization

Welcome to the technical support center for the synthesis of benzo[b]thiophenes. This guide is designed for researchers, scientists, and professionals in drug development who are working with benzo[b]thiophene cyclization reactions. As a Senior Application Scientist, I have compiled this resource to provide field-proven insights and troubleshooting strategies for common challenges encountered during these syntheses. Our goal is to move beyond simple procedural lists and delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

The benzo[b]thiophene core is a privileged scaffold in medicinal chemistry and materials science, making its efficient synthesis a critical task.[1][2][3] This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

Troubleshooting Guide

This section addresses common problems encountered during benzo[b]thiophene cyclization reactions. Each question is followed by a detailed explanation of potential causes and recommended solutions, grounded in established chemical principles.

Question 1: My cyclization reaction is resulting in low to no yield of the desired benzo[b]thiophene. What are the likely causes and how can I improve it?

Low yields are a frequent issue in intramolecular cyclization reactions. The root cause often lies in one or more of the following areas: suboptimal reaction conditions, catalyst deactivation, or unfavorable reaction kinetics.

1. Suboptimal Reaction Conditions:

• Temperature: The reaction temperature is a critical parameter.[4][5] Insufficient temperature may lead to a slow reaction rate, while excessive heat can cause decomposition of starting materials or the product. It is crucial to find the optimal temperature for your specific substrate and catalyst system. For instance, some palladium-catalyzed cyclizations require temperatures between 120-130°C to proceed efficiently.[6]

• Solvent: The choice of solvent can significantly impact the reaction outcome. Solvents like DMF or DMSO are often used in palladium-catalyzed reactions.[6] The polarity and boiling point of the solvent can influence the solubility of reactants and the stability of intermediates. It is advisable to screen a range of solvents to find the most suitable one for your system.

• Concentration: Intramolecular reactions are generally favored at high dilution to minimize intermolecular side reactions.[7] If you are observing polymerization or intermolecular side products, try running the reaction at a lower concentration.

2. Catalyst-Related Issues:

• Catalyst Choice: The selection of the catalyst is paramount. Various metal catalysts, including palladium, copper, and gold, have been successfully employed for benzo[b]thiophene synthesis.[8] The choice of catalyst often depends on the specific cyclization strategy. For example, Pd(OAc)₂ or PdCl₂ are effective for oxidative C-H functionalization/intramolecular arylthiolation.[6]

• Catalyst Loading: The amount of catalyst used can affect both the reaction rate and the cost-effectiveness of the synthesis. While a higher catalyst loading might increase the reaction rate, it can also lead to the formation of byproducts. Optimization of the catalyst loading is therefore essential.

• Ligand Effects: In many transition-metal-catalyzed reactions, the choice of ligand is as important as the metal itself. Ligands can modify the electronic and steric properties of the catalyst, thereby influencing its activity and selectivity.

3. Reaction Kinetics and Mechanism:

• Reaction Time: Monitoring the reaction progress over time is crucial. Incomplete conversion can be a reason for low yields. Conversely, prolonged reaction times at high temperatures can lead to product degradation.

• Atmosphere: Some reactions, particularly those involving palladium catalysts, are sensitive to air and moisture and should be carried out under an inert atmosphere (e.g., nitrogen or argon).[6]

Troubleshooting Workflow for Low Yields:

Caption: Troubleshooting workflow for low reaction yields.

Question 2: I am observing the formation of significant side products in my reaction mixture. How can I improve the selectivity towards the desired benzo[b]thiophene?

The formation of side products is a common challenge that can complicate purification and reduce the overall yield. Understanding the potential side reactions is the first step towards mitigating them.

1. Common Side Reactions:

• Intermolecular Reactions: As mentioned earlier, at high concentrations, intermolecular reactions can compete with the desired intramolecular cyclization, leading to dimers or polymers.[7]

• Homocoupling: In cross-coupling reactions, homocoupling of the starting materials can be a significant side reaction.

• Over-oxidation or Reduction: Depending on the reaction conditions, the starting materials or the product might undergo undesired oxidation or reduction.

• Rearrangement: Under certain conditions, especially at high temperatures, skeletal rearrangements of the product can occur.

Strategies to Improve Selectivity:

• Reaction Conditions Optimization:

  • Temperature: Lowering the reaction temperature can sometimes suppress side reactions that have a higher activation energy than the desired reaction.

  • Reaction Time: Shorter reaction times can minimize the formation of byproducts resulting from product degradation over time.

  • Concentration: Running the reaction at higher dilution favors intramolecular cyclization over intermolecular side reactions.[7]

• Catalyst and Ligand Selection:

  • The choice of catalyst and ligand can have a profound impact on the selectivity of the reaction. Screening different catalyst/ligand combinations is often necessary to find the optimal system that favors the desired reaction pathway.

• Choice of Base:

  • In reactions that require a base, the nature and strength of the base can influence the product distribution. A systematic screening of different bases (e.g., organic vs. inorganic) can be beneficial.

Data Presentation: Effect of Reaction Conditions on Selectivity

Parameter	Condition A	Condition B	Condition C
Temperature	100 °C	120 °C	140 °C
Desired Product (%)	60	85	70
Side Product X (%)	10	5	15
Side Product Y (%)	30	10	15

This table illustrates how optimizing the reaction temperature can significantly improve the selectivity towards the desired product.

Question 3: My starting material is not fully consumed, even after prolonged reaction times. What could be the reason for the incomplete conversion?

Incomplete conversion can be frustrating and may point to several underlying issues.

1. Catalyst Deactivation:

• Cause: The catalyst may be deactivated over the course of the reaction due to various reasons, such as poisoning by impurities in the starting materials or solvent, or thermal decomposition.

• Solution:

  • Ensure the purity of all reagents and solvents.

  • Consider using a more robust catalyst or a higher catalyst loading.

  • In some cases, sequential addition of the catalyst can help maintain its activity throughout the reaction.

2. Reversible Reaction:

• Cause: The cyclization reaction might be reversible, leading to an equilibrium mixture of starting material and product.

• Solution:

  • If possible, remove one of the products from the reaction mixture to shift the equilibrium towards the product side (e.g., by distillation if a volatile byproduct is formed).

  • Change the reaction conditions (e.g., temperature, solvent) to favor the forward reaction.

3. Insufficient Activation Energy:

• Cause: The reaction conditions, particularly the temperature, may not be providing enough energy to overcome the activation barrier for all of the starting material to react.

• Solution:

  • Gradually increase the reaction temperature while monitoring for any potential product decomposition.

  • Consider using a more active catalyst system.

Experimental Protocol: General Procedure for Palladium-Catalyzed Intramolecular Cyclization

This protocol provides a general guideline. The specific conditions should be optimized for each substrate.

• To a dried reaction vessel, add the aryl sulfide starting material (1.0 equiv).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 0.05-0.1 equiv) and the ligand (if required).

• Add the appropriate solvent (e.g., DMF, Toluene) under an inert atmosphere.

• Add the base (if required).

• Heat the reaction mixture to the desired temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of benzo[b]thiophenes.

Q1: What are the most common strategies for the synthesis of benzo[b]thiophenes?

Several synthetic strategies have been developed for the construction of the benzo[b]thiophene ring system. Some of the most common methods include:

• Intramolecular cyclization of aryl sulfides: This is a classical and widely used method.[9]

• Electrophilic cyclization of o-alkynyl thioanisoles: This method allows for the synthesis of 2,3-disubstituted benzo[b]thiophenes.[1][10][11]

• Palladium-catalyzed C-H arylation: This modern approach enables the direct formation of C-C bonds.[8]

• Radical cyclization reactions: These methods often proceed under mild conditions.

• Thiolation annulation of 2-bromo alkynylbenzenes: This is an efficient method for the synthesis of 2-substituted benzo[b]thiophenes.[8]

Q2: How do I choose the right starting materials for my desired benzo[b]thiophene derivative?

The choice of starting materials is dictated by the desired substitution pattern on the final benzo[b]thiophene product and the chosen synthetic route.

Caption: Decision tree for starting material selection.

For example, to synthesize a 2,3-disubstituted benzo[b]thiophene, an electrophilic cyclization of a correspondingly substituted o-alkynyl thioanisole would be a suitable approach.[1][10][11]

Q3: What are the key safety precautions to consider when working with these reactions?

• Handling of Reagents: Many reagents used in these syntheses, such as organometallic compounds and strong bases, are hazardous. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Inert Atmosphere: Reactions requiring an inert atmosphere should be set up carefully to avoid exposure of pyrophoric or air-sensitive reagents to the atmosphere.

• Pressure: Some reactions may generate pressure. It is important to use appropriate glassware and to vent the reaction vessel if necessary.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

References

• Benzothiophene synthesis. Organic Chemistry Portal. [Link]

• SYNTHESIS OF BENZO[b]THIOPHENES USING ALKYNES AS PRECURSORS UNDER METAL-FREE CONDITIONS. Arkivoc. [Link]

• Synthesis of Novel Benzo thiophene Derivatives via Cyclization Reactions. (2020). ResearchGate. [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. Organic Chemistry Portal. [Link]

• Alikhani, Z., Albertson, A. G., Walter, C. A., Masih, P. J., & Kesharwani, T. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. The Journal of Organic Chemistry, 87(10), 6312–6320. [Link]

• Optimization studies for the synthesis of benzo[b]thiophene 4a from... ResearchGate. [Link]

• III. Intramolecular Addition (Cyclization) Reactions. (2021-09-13). Chemistry LibreTexts. [Link]

• Optimization of the reaction temperature for the reductive cyclization... ResearchGate. [Link]

• Common Blind Spot: Intramolecular Reactions. (2011-07-04). Master Organic Chemistry. [Link]

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. (2022-01-14). PMC - NIH. [Link]

• Insights into the Thermally Activated Cyclization Mechanism in a Linear Phenylalanine-Alanine Dipeptide. (2022-04-19). PMC - PubMed Central. [Link]

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. (2022-04-18). ACS Publications. [Link]

• Synthesis, characterization, and biophysical and chemical properties of benzo[b]thiophene derivatives and their metal complexes. New Journal of Chemistry (RSC Publishing). [Link]

Sources

• 1. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization, and biophysical and chemical properties of benzo[b]thiophene derivatives and their metal complexes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Insights into the Thermally Activated Cyclization Mechanism in a Linear Phenylalanine-Alanine Dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Benzothiophene synthesis [organic-chemistry.org]
• 9. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]
• 10. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Aminobenzo[b]thiophene Esters

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the purification of aminobenzo[b]thiophene esters. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this important class of heterocyclic compounds. As a Senior Application Scientist, my goal is to equip you with the knowledge to not only solve common purification challenges but also to understand the underlying chemical principles to proactively optimize your workflow.

The aminobenzo[b]thiophene core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents.[1] However, the journey from crude reaction mixture to highly pure active pharmaceutical ingredient (API) is often fraught with challenges. This guide will address these hurdles in a direct, question-and-answer format, providing you with actionable solutions.

I. Troubleshooting Guide: Common Purification Issues

This section is dedicated to resolving specific problems you may encounter during the purification of aminobenzo[b]thiophene esters.

Column Chromatography Clinic

Question 1: My aminobenzo[b]thiophene ester is streaking badly on the silica gel column, leading to poor separation and mixed fractions. What's causing this and how can I fix it?

Answer: Streaking, or tailing, is a common issue when purifying amines on silica gel. The root cause lies in the acidic nature of standard silica gel. The lone pair of electrons on the amino group of your compound can interact strongly with the acidic silanol groups (Si-OH) on the silica surface. This strong interaction leads to irreversible adsorption or slow, uneven elution, resulting in the characteristic streaking you're observing.

Underlying Mechanism: The basic amino group gets protonated by the acidic silica, leading to a charged species that binds tightly to the polar stationary phase.

Solutions:

• Deactivate the Silica Gel: The most effective solution is to neutralize the acidic sites on the silica.[2] This can be achieved by:

  • Adding a small amount of a basic modifier to your eluent. Typically, 0.5-2% triethylamine (Et3N) or ammonia in methanol is added to the solvent system. This neutralizes the acidic silanol groups, preventing the strong interaction with your amine.

  • Pre-treating the silica gel. You can prepare a slurry of silica gel in your chosen eluent containing the basic modifier and then pack the column. This ensures the entire stationary phase is neutralized before you load your sample.

• Alternative Stationary Phases: If base-treated silica doesn't resolve the issue, consider using a less acidic stationary phase.[2]

  • Alumina (basic or neutral): Alumina is a good alternative to silica for purifying basic compounds.

  • Florisil®: This is a magnesium silicate-based adsorbent that is less acidic than silica.[2]

• Solvent System Optimization: While less common for solving streaking with amines, ensure your solvent system has the appropriate polarity to effectively move your compound down the column. Use Thin Layer Chromatography (TLC) to screen various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) with and without a basic modifier to find the optimal conditions.[3]

Question 2: My aminobenzo[b]thiophene ester appears to be decomposing on the silica gel column. I'm seeing new, unexpected spots on my TLC plates of the collected fractions. What is happening?

Answer: Decomposition on silica gel is a significant concern, especially for sensitive molecules. The acidic nature of silica can catalyze degradation reactions. For aminobenzo[b]thiophene esters, this could involve hydrolysis of the ester, oxidation of the thiophene ring, or other acid-catalyzed rearrangements.

Solutions:

• Test for Silica Gel Stability: Before committing your entire batch to a column, perform a simple stability test. Spot your crude material on a TLC plate, then add a small amount of silica gel directly onto the spot. Let it sit for an hour or two, then elute the plate. If you see new spots that weren't in the original crude material, your compound is likely unstable on silica.[2]

• Use Deactivated Silica or Alternative Phases: As with streaking, using silica gel treated with a base or switching to a more inert stationary phase like alumina can prevent this decomposition.[2]

• Work Quickly: Minimize the time your compound spends on the column. Use a slightly more polar solvent system to elute your compound faster, but be careful not to sacrifice resolution. Flash chromatography is generally preferred over gravity chromatography for this reason.

• Consider Reverse-Phase Chromatography: If your compound has sufficient polarity, reverse-phase chromatography (e.g., C18 silica) can be an excellent alternative. The non-polar stationary phase is much less likely to cause decomposition of acid-sensitive compounds.

Crystallization Conundrums

Question 3: I'm trying to recrystallize my aminobenzo[b]thiophene ester, but it's "oiling out" instead of forming crystals. How can I induce crystallization?

Answer: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, or when the solution is supersaturated.[4] This is a common problem, especially with compounds that have impurities which can depress the melting point.

Solutions:

• Slow Down the Cooling Process: Rapid cooling often leads to oiling out.[4] Allow the hot, saturated solution to cool slowly to room temperature, and then transfer it to an ice bath.

• Scratch the Inner Surface of the Flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass provide nucleation sites for crystal growth.[4]

• Add a Seed Crystal: If you have a small amount of the pure, crystalline compound, add a tiny crystal to the cooled solution. This will act as a template for further crystallization.[4]

• Adjust the Solvent System:

  • If you are using a single solvent, you may have too much of it. Try to evaporate some of the solvent and cool the solution again.

  • If you are using a mixed solvent system (e.g., ethanol/water), you may have too much of the "good" solvent (the one the compound is more soluble in). Add a small amount of the "poor" solvent dropwise until the solution becomes slightly cloudy, then heat until it is clear again and allow it to cool slowly.

Question 4: My recrystallization yield is very low. What are the likely causes and how can I improve it?

Answer: Low yield in recrystallization is a frequent issue and can be attributed to several factors.

Potential Causes and Solutions:

• Using Too Much Solvent: The most common reason for low yield is using an excessive amount of solvent to dissolve the crude product.[4]

  • Solution: Use the minimum amount of hot solvent required to fully dissolve your compound. It's better to add the solvent in small portions to the heated mixture until everything just dissolves.

• Premature Crystallization During Hot Filtration: If you are performing a hot filtration to remove insoluble impurities, your product might crystallize on the filter paper or in the funnel stem.

  • Solution: Use a pre-heated funnel and filter flask. Add a small excess of hot solvent before filtering to ensure the compound remains in solution.

• Significant Solubility in Cold Solvent: Your compound may still be quite soluble in the solvent even at low temperatures.

  • Solution: Cool the solution in an ice bath for a longer period to maximize crystal formation. If the yield is still low, you may need to find a different solvent system where your compound has lower solubility at cold temperatures.

• Product Lost in the Mother Liquor: A significant amount of your product may remain dissolved in the filtrate (mother liquor).

  • Solution: You can try to recover more product from the mother liquor by evaporating some of the solvent and cooling it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

II. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for aminobenzo[b]thiophene esters?

A1: Flash column chromatography on silica gel is a widely used and effective technique for the initial purification of these compounds.[5][6] However, due to the basicity of the amino group, it is often necessary to use a solvent system containing a small amount of a basic modifier like triethylamine to prevent streaking.[7] For final purification to achieve high purity, recrystallization is often the preferred method, provided a suitable solvent system can be found.[8]

Q2: Are there any specific safety precautions I should take when working with aminobenzo[b]thiophene esters?

A2: As with all laboratory chemicals, it is essential to handle aminobenzo[b]thiophene esters with appropriate safety measures. Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Consult the Safety Data Sheet (SDS) for the specific compound you are working with for detailed handling and disposal information. Some benzo[b]thiophene derivatives have shown biological activity, so it is prudent to avoid direct contact.[1]

Q3: Can I use reverse-phase HPLC for the purification of these compounds?

A3: Yes, reverse-phase High-Performance Liquid Chromatography (HPLC) can be an excellent technique for the purification of aminobenzo[b]thiophene esters, especially for small-scale purifications or when high purity is required. A common mobile phase would be a gradient of water and acetonitrile or methanol, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape. However, be aware that if you use an acidic modifier, you will likely isolate your compound as a salt.

Q4: My aminobenzo[b]thiophene ester is a solid. Is it better to load it onto the column as a solid or dissolved in a minimal amount of solvent?

A4: For the best resolution, it is generally recommended to load your sample onto the column as a solid.[2] This can be done by adsorbing your crude product onto a small amount of silica gel or another inert solid like Celite®. To do this, dissolve your crude material in a suitable solvent, add a small amount of silica gel, and then remove the solvent under reduced pressure. The resulting free-flowing powder can then be carefully added to the top of your packed column. This method ensures a narrow starting band and minimizes the volume of solvent at the beginning of the separation, leading to better results.

III. Experimental Protocols & Workflows

Protocol 1: General Procedure for Flash Column Chromatography of an Aminobenzo[b]thiophene Ester

• Solvent System Selection: On a TLC plate, test various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to find one that gives your desired compound an Rf value of approximately 0.2-0.4. Add 1% triethylamine to the chosen solvent system to prevent streaking.

• Column Packing: Select an appropriate size column for the amount of material to be purified (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight). Pack the column with silica gel as a slurry in the chosen eluent.

• Sample Loading:

  • Solid Loading (Recommended): Dissolve your crude aminobenzo[b]thiophene ester in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel and evaporate the solvent to dryness. Load the resulting powder onto the top of the packed column.

  • Liquid Loading: Dissolve your crude material in the minimum amount of the eluent and carefully pipette it onto the top of the column.

• Elution: Add the eluent to the column and apply pressure (using a flash chromatography system or a hand bellows) to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution by TLC to identify the fractions containing your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield your purified aminobenzo[b]thiophene ester.

Workflow for Troubleshooting Purification

Caption: A troubleshooting workflow for the purification of aminobenzo[b]thiophene esters.

IV. Data Summary

Issue	Potential Cause	Recommended Solution
Streaking on Silica Gel	Acidic nature of silica interacting with the basic amine	Add 1% triethylamine to the eluent or use alumina.
Decomposition on Column	Acid-catalyzed degradation on silica	Use deactivated silica or an alternative stationary phase.
Oiling Out During Recrystallization	Rapid cooling or supersaturation	Cool slowly, scratch the flask, or add a seed crystal.
Low Recrystallization Yield	Using too much solvent	Use the minimum amount of hot solvent to dissolve the compound.

V. References

• BenchChem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds. Retrieved from

• Google Patents. (n.d.). JP4357608B2 - Purification method of benzothiophene. Retrieved from

• Krajcovicova, S., et al. (2021). Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. Journal of Medicinal Chemistry, 64(15), 11593-11613. Retrieved from

• Ismail, M. M., et al. (2022). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Molecules, 27(15), 5035. Retrieved from

• BenchChem. (n.d.). Troubleshooting guide for the synthesis of heterocyclic compounds. Retrieved from

• ResearchGate. (n.d.). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from

• Abrunhosa, I., et al. (2003). Synthesis of Diarylamines in the Benzo[b]thiophene Series Bearing Electron Donating or Withdrawing Groups by Buchwald—Hartwig. Tetrahedron, 59(7), 975-981. Retrieved from

• Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from

• S. Belkacem, et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Biomolecules, 12(1), 131. Retrieved from

• ResearchGate. (2021). Straightforward Synthesis of 2-Acetyl-Substituted Benzo[b]thiophenes. Retrieved from

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from

• Li, Y., et al. (2021). A practical synthesis of benzothiophenes via visible-light-promoted cyclization of disulfides and alkynes. Organic & Biomolecular Chemistry, 19(34), 7434-7438. Retrieved from

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry, 13(24), 6814-6824. Retrieved from

• Kamal, A., et al. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. Medicinal Chemistry Research, 26(10), 2235-2260. Retrieved from

Sources

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• 2. Purification [chem.rochester.edu]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
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• 8. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

Welcome to the technical support guide for the purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining this compound with high purity. The methodologies described herein are grounded in established chemical principles and validated through practical application.

I. Understanding the Compound and Potential Impurities

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a heterocyclic compound featuring an amino group and a methyl ester. These functional groups make it a valuable building block in medicinal chemistry.[1][2] However, its synthesis can lead to various impurities that may interfere with subsequent reactions or biological assays.

Common sources of impurities include:

• Unreacted starting materials.

• Side-products from competing reaction pathways.

• Degradation products formed during the reaction or work-up.

• Residual solvents or reagents.

A typical synthesis involves the reaction of 2-halobenzonitriles with methyl thioglycolate.[3][4][5] Potential impurities could therefore include residual starting materials and by-products from the cyclization reaction.

II. Purification Strategy Flowchart

A systematic approach to purification is crucial for achieving high purity of the target compound. The following flowchart outlines a general strategy, which can be adapted based on the specific impurity profile of your crude product.

Caption: A general workflow for the purification of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

III. Troubleshooting Guides & FAQs

This section addresses common issues encountered during the purification process in a question-and-answer format.

A. Recrystallization

Recrystallization is often the most effective method for purifying crystalline solids. The principle relies on the differential solubility of the desired compound and its impurities in a given solvent at different temperatures.

Q1: What is a good starting solvent for the recrystallization of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate?

A1: The choice of solvent is critical. For compounds with amino and ester functionalities, a range of solvents with varying polarities should be tested.[6] A good starting point is to test solubility in both polar and non-polar solvents to find a suitable system.

Recommended Solvents for Screening:

• Polar Solvents: Ethanol, Methanol, Isopropanol, Acetonitrile

• Mid-Polarity Solvents: Ethyl Acetate, Dichloromethane (DCM)

• Non-Polar Solvents: Hexane, Heptane, Toluene

Often, a mixed solvent system is required.[7] Common pairs include ethanol/water, ethyl acetate/hexane, or DCM/hexane.[7][8] The ideal system will dissolve the compound when hot but result in poor solubility upon cooling, allowing for crystal formation.

Experimental Protocol: Solvent Screening

• Place a small amount of the crude product (10-20 mg) into several test tubes.

• Add a small volume (0.5 mL) of a single solvent to each tube.

• Observe solubility at room temperature.

• If insoluble, gently heat the mixture to boiling. If it dissolves, it's a potential recrystallization solvent.

• If it is very soluble at room temperature, that solvent may be suitable as the "good" solvent in a mixed-solvent system.

• For a mixed-solvent system, dissolve the compound in a minimum amount of the "good" solvent at an elevated temperature, then add the "poor" solvent dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool.

Q2: My compound is not crystallizing out of solution upon cooling. What should I do?

A2: This is a common issue that can be resolved through several techniques:

Problem	Possible Cause	Solution
No Crystal Formation	Too much solvent was used, leading to a non-saturated solution.	Boil off some of the solvent to concentrate the solution and then allow it to cool again.[6]
The solution is supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.
Cooling is too rapid.	Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator.

Q3: The recrystallized product is an oil, not a solid. How can I fix this?

A3: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated.

Troubleshooting Oiling Out:

• Re-heat the solution to dissolve the oil.

• Add more solvent to decrease the saturation level.

• Allow the solution to cool more slowly.

• Consider switching to a lower-boiling point solvent system.

B. Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.

Q1: What stationary and mobile phases are recommended for purifying Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate?

A1: For a compound with the polarity of an aminobenzoate derivative, standard silica gel is a suitable stationary phase. The mobile phase (eluent) will likely be a mixture of a non-polar and a more polar solvent.

Recommended System:

• Stationary Phase: Silica Gel (60 Å, 230-400 mesh)

• Mobile Phase System: A gradient or isocratic mixture of Hexane and Ethyl Acetate is a standard choice. A typical starting point would be a 9:1 or 8:1 hexane/ethyl acetate mixture, with the polarity gradually increasing as needed.[9]

Experimental Protocol: Determining the Eluent System via TLC

• Dissolve a small amount of the crude material in a suitable solvent (e.g., DCM or ethyl acetate).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in various hexane/ethyl acetate mixtures (e.g., 9:1, 4:1, 1:1).

• The ideal eluent system will provide a retention factor (Rf) of approximately 0.2-0.4 for the desired compound.

Q2: My compound is streaking on the TLC plate and the chromatography column. Why is this happening and how can I prevent it?

A2: Streaking is often caused by the interaction of the basic amino group with the acidic silanol groups on the silica gel.[10]

Solutions to Prevent Streaking:

• Add a Basic Modifier: Incorporate a small amount of a basic modifier, such as triethylamine (0.1-1%), into the eluent system. This will neutralize the acidic sites on the silica gel and improve the peak shape.

• Use a Different Stationary Phase: Consider using neutral or basic alumina, or a deactivated silica gel as the stationary phase.

Caption: A decision tree for troubleshooting column chromatography issues.

IV. References

• Vertex AI Search. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. PubMed.

• ResearchGate. (n.d.). Synthesis of 3-aminobenzo[b]thiophenes.

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4.

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. RSC Publishing.

• SIELC Technologies. (n.d.). 3-Aminobenzoic Acid.

• SIELC Technologies. (n.d.). 4-Aminobenzoic Acid.

• Benchchem. (n.d.). Technical Support Center: Recrystallization of 1-Allyl-1h-indol-5-amine.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. University of Strathclyde.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminobenzoic acid.

• Reddit. (2023). Go-to recrystallization solvent mixtures : r/Chempros.

• ResearchGate. (n.d.). Chromatograms of p -aminobenzoic acid and methoxsalen on various stationary phases.

• Amanote Research. (n.d.). (PDF) Microwave-Assisted Synthesis of 3-.

• USP. (2011). Aminobenzoic Acid.

• CymitQuimica. (n.d.). Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

• Chemixl Intermediates Pvt. Ltd. (n.d.). 3-Amino-4-methyl Thiophene-2-carboxylic Acid Methyl ester.

• Google Patents. (n.d.). US4847386A - Process for preparing thiophene derivatives.

• PrepChem.com. (n.d.). Preparation of methyl 3-amino-4-methylthiophene-2-carboxylate.

• PubChem. (n.d.). Methyl 3-amino-4-methylthiophene-2-carboxylate.

• CymitQuimica. (n.d.). CAS 22288-78-4: Methyl 3-aminothiophene-2-carboxylate.

• SGRS. (n.d.). Methyl 3-Amino-4-methylthiophene-2-carboxylate-85006-31-1.

• chemicalbook. (n.d.). Methyl 3-amino-4-methylthiophene-2-carboxylate synthesis.

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• 1. chemixl.com [chemixl.com]
• 2. CAS 22288-78-4: Methyl 3-aminothiophene-2-carboxylate [cymitquimica.com]
• 3. Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 5. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
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• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of Fluorinated Heterocyclic Compounds

Welcome to the Technical Support Center for the scale-up synthesis of fluorinated heterocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions encountered during the transition from laboratory-scale to pilot or industrial-scale production.

The introduction of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal and agrochemical development, often imparting unique and beneficial properties to the final molecule.[1][2][3] However, the journey from a successful bench-scale reaction to a robust and scalable process is fraught with challenges. This resource aims to be a practical companion, offering insights grounded in established scientific principles and field-proven experience.

I. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the scale-up of fluorination reactions for heterocyclic compounds.

Q1: Why do my reaction yields decrease significantly upon scaling up a fluorination reaction that worked well on a small scale?

A1: A drop in yield during scale-up is a frequent and multifaceted issue. Several factors, often negligible at the gram scale, become critical at the kilogram scale.

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration. Many fluorination reactions are highly exothermic, and poor heat dissipation can cause thermal degradation of reagents, starting materials, or products, leading to a complex mixture of byproducts.[4]

• Reagent Addition Rate: The rate of addition of the fluorinating agent, which may have been a quick single portion on a small scale, becomes a critical process parameter. A slow, controlled addition is often necessary to manage the exotherm.

• Purity of Starting Materials and Solvents: Impurities, particularly water, can have a much more pronounced effect on a larger scale. Many fluorinating agents are moisture-sensitive and can be quenched by residual water in solvents or on the surface of the reactor.[4][5]

• Surface Area to Volume Ratio: As the reactor size increases, the surface area to volume ratio decreases, which can impact reactions where vessel walls play a role in initiation or termination steps.

Q2: What are the primary safety concerns when handling fluorinating agents on a large scale?

A2: Safety is paramount when working with fluorinating agents, as many are highly reactive and toxic.[6][7][8]

• Toxicity and Corrosivity: Many fluorinating agents, such as diethylaminosulfur trifluoride (DAST) and its analogues, can release hydrogen fluoride (HF) upon contact with moisture or upon decomposition.[6] HF is highly corrosive and can cause severe burns that may not be immediately painful but can lead to deep tissue damage.[6][9]

• Exothermic Reactions and Runaway Potential: As mentioned, fluorination reactions can be highly exothermic. On a large scale, the potential for a thermal runaway reaction increases significantly if heat removal is inadequate.

• Reagent Instability: Some fluorinating agents, like DAST, are known to be thermally unstable and can decompose violently at elevated temperatures.[6]

• Pressure Build-up: The evolution of gaseous byproducts can lead to a dangerous build-up of pressure in a closed system.

For a detailed workflow on handling hazardous fluorinating agents, please refer to the protocol section.

Q3: How does the presence of fluorine in a heterocyclic compound affect its purification on a larger scale?

A3: The unique physicochemical properties imparted by fluorine can complicate purification.

• Altered Polarity and Solubility: The high electronegativity of fluorine can significantly alter the polarity and solubility of the molecule, which may require screening a wider range of solvents for extraction and crystallization.

• Increased Volatility: Fluorinated compounds can be more volatile than their non-fluorinated counterparts, which can lead to product loss during solvent removal under reduced pressure.

• Azeotrope Formation: Fluorinated compounds may form azeotropes with common solvents, making their complete removal challenging.

• Chromatographic Behavior: The interaction of fluorinated compounds with stationary phases in chromatography can be different, sometimes leading to peak tailing or poor separation. "Fluorous" solid-phase extraction (F-SPE) can be a useful technique for separating fluorinated molecules from non-fluorinated impurities.

Q4: What are the most reliable methods for monitoring the progress of a large-scale fluorination reaction?

A4: Real-time monitoring is crucial for process control and safety.

• Spectroscopic Techniques: In-situ monitoring using techniques like ReactIR (FTIR) or Raman spectroscopy can provide real-time information on the consumption of starting materials and the formation of products and intermediates.

• Chromatographic Methods: Quenched reaction aliquots can be analyzed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine conversion and purity.[10] For GC analysis of fluoride ions, derivatization to form a volatile species like trimethylfluorosilane can be employed.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is a powerful tool for monitoring the formation of the C-F bond and can be used to quantify the product and any fluorine-containing byproducts.[11]

II. Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the scale-up of fluorinated heterocyclic compound synthesis.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or No Product Yield	Reagent Inactivity/Decomposition: The fluorinating agent may have degraded due to improper storage or handling (e.g., exposure to moisture).[4]	- Use a fresh, unopened bottle of the fluorinating agent. - Titrate the reagent to determine its activity before use. - Handle moisture-sensitive reagents under an inert atmosphere (e.g., nitrogen or argon).
Insufficient Reaction Temperature: The reaction may require a higher temperature to proceed at a reasonable rate.	- Gradually increase the reaction temperature while carefully monitoring for exotherms. - Consider using a higher-boiling solvent if the reaction is temperature-limited by the current solvent.
Poor Solubility: The substrate or reagent may not be fully dissolved at the reaction concentration, leading to a heterogeneous mixture and slow reaction.	- Screen for more suitable solvents. - Consider using a co-solvent to improve solubility.
Formation of Multiple Byproducts	Over-fluorination: The reaction conditions may be too harsh, leading to the introduction of more than one fluorine atom.	- Reduce the stoichiometry of the fluorinating agent. - Lower the reaction temperature. - Slow the rate of addition of the fluorinating agent.
Decomposition of Starting Material or Product: The reaction temperature may be too high, or the reaction time too long, causing degradation.	- Perform a stability study of the starting material and product under the reaction conditions. - Lower the reaction temperature and/or shorten the reaction time.
Side Reactions with the Solvent: The fluorinating agent may be reacting with the solvent.	- Choose a more inert solvent. For example, avoid protic solvents with nucleophilic fluorinating agents.
Incomplete Conversion	Catalyst Deactivation: If a catalyst is used, it may be poisoned by impurities or degrade under the reaction conditions.[5]	- Purify starting materials and solvents to remove potential catalyst poisons (e.g., sulfur compounds, water). - Screen for a more robust catalyst. - In some cases, a higher catalyst loading may be required on scale-up.
Equilibrium Limitation: The reaction may be reversible and has reached equilibrium.	- Consider using a Dean-Stark trap or other methods to remove a byproduct (e.g., water) to drive the equilibrium forward.
Exothermic Runaway	Poor Heat Transfer: The reactor's cooling capacity is insufficient for the scale of the reaction.	- Ensure the reactor is appropriately sized and has adequate cooling capacity. - Dilute the reaction mixture. - Slow the addition rate of the limiting reagent.
Incorrect Order of Addition: Adding the substrate to the fluorinating agent can sometimes lead to an uncontrolled reaction.	- Typically, the fluorinating agent is added slowly to the substrate solution.

III. Experimental Protocols & Workflows

Protocol 1: General Workflow for Safe Handling of Fluorinating Agents on Scale-Up

This protocol provides a general framework. Always consult the Safety Data Sheet (SDS) for the specific reagent and follow all institutional safety guidelines.[7]

• Risk Assessment: Conduct a thorough risk assessment for the specific fluorinating agent and reaction, considering potential exotherms, gas evolution, and toxicity.[12]

• Personal Protective Equipment (PPE): At a minimum, wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (double-gloving is often recommended).[7]

• Engineering Controls: Perform all operations in a certified chemical fume hood or a walk-in hood for larger-scale reactions. For highly hazardous or moisture-sensitive reagents, a glove box is recommended.[7]

• Reagent Handling:

  • Use an inert atmosphere (nitrogen or argon) for handling moisture-sensitive reagents.

  • Use compatible materials for transfer cannulas and tubing (e.g., stainless steel, Teflon).

• Reaction Quenching:

  • Develop and test a quenching procedure on a small scale before implementing it on a larger scale.

  • Quenching is often highly exothermic and should be done slowly with efficient cooling and vigorous stirring.[7] A common quenching agent is a saturated aqueous solution of sodium bicarbonate.[7]

• Waste Disposal:

  • All waste containing fluorinated compounds and residual fluorinating agents must be collected in clearly labeled, compatible containers.[7]

  • Do not mix incompatible waste streams.[7]

  • Follow all local and institutional regulations for hazardous waste disposal. For some industrial solvents containing F-gases, specialized recovery may be required.[13]

Diagram: Decision-Making Workflow for Fluorination Scale-Up

Caption: A decision-making workflow for scaling up fluorination reactions.

IV. Advanced Topics in Scale-Up Fluorination

Electrochemical Fluorination

Electrochemical methods offer a potentially safer and more sustainable alternative to traditional fluorination, as they can avoid the use of hazardous and expensive reagents.[14][15]

• Advantages:

  • Can generate the fluorinating species in situ.

  • Often proceeds under mild conditions.

  • Can offer high selectivity.

• Scale-Up Challenges:

  • Anode Passivation: The formation of an insulating layer on the anode can stop the reaction.[14][15]

  • Low Nucleophilicity of Fluoride: The fluoride ion can have low nucleophilicity in common electrolytic media.[14][15]

  • Reactor Design: Specialized flow reactors are often required for efficient and safe large-scale electrochemical fluorination.[16]

Flow Chemistry

Continuous flow chemistry is increasingly being adopted for hazardous reactions like fluorination, offering significant safety and efficiency advantages for scale-up.[12]

• Benefits:

  • Enhanced Safety: The small reaction volume at any given time minimizes the risk of a runaway reaction.

  • Superior Heat and Mass Transfer: The high surface-area-to-volume ratio in flow reactors allows for precise temperature control.

  • Increased Efficiency and Reproducibility: Automated systems can ensure consistent reaction conditions.

Diagram: Batch vs. Flow Chemistry for Fluorination

Caption: A comparison of batch and flow chemistry for hazardous fluorination reactions.

V. References

• ACS GCI Pharmaceutical Roundtable. (n.d.). Fluorination. Wordpress. Retrieved from [Link]

• O'Hagan, D. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry, 9, 2587–2598. [Link]

• Rani, U., & Chandra, G. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• Agency for Toxic Substances and Disease Registry. (1993). Analytical Methods. In Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. [Link]

• Luzzio, F. A. (2020). Synthesis and reactivity of fluorinated heterocycles. In Advances in Heterocyclic Chemistry (Vol. 132, pp. 1–84). Academic Press. [Link]

• Mlostoń, G., & Heimgartner, H. (2018). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules, 23(10), 2631. [Link]

• Shieh, J. J. (1979). Some considerations in the handling of fluorine and the chlorine fluorides. Goodyear Atomic Corp. [Link]

• Cantillo, D., & Kappe, C. O. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety, 29(1), 33–45. [Link]

• Department for Environment, Food & Rural Affairs and Environment Agency. (2014). How to dispose of industrial solvents that contain F gas. GOV.UK. [Link]

• Charpentier, J., & Gademann, K. (2013). Fluorine in heterocyclic chemistry. Chimia, 67(12), 878–881. [Link]

• Sandford, G. (2026). CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination. CHEM21. [Link]

• Bioengineer.org. (2026). Lithium Metal Powers Electrochemical PFAS Reduction Breakthrough. Retrieved from [Link]

• Sadeghi, S., & Gafari, M. (2014). Electrochemical Flash Fluorination and Radiofluorination. Journal of The Electrochemical Society, 161(12), G83–G87. [Link]

• Lennox, A. J. J., & Stahl, S. S. (2021). Flow electrochemistry: a safe tool for fluorine chemistry. Chemical Science, 12(27), 9345–9353. [Link]

• Fuchigami, T., & Inagi, S. (2020). Recent Advances in Electrochemical Systems for Selective Fluorination of Organic Compounds. Accounts of Chemical Research, 53(3), 748–760. [Link]

• Fuchigami, T., & Inagi, S. (2020). Recent Advances in Electrochemical Systems for Selective Fluorination of Organic Compounds. Accounts of chemical research, 53(3), 748–760. [Link]

• Charles River Laboratories. (2021). Making Fluorination Chemistry Safer and Easier. Eureka blog. [Link]

• Umbreit, H., & Kaspar, F. (2010). Scalable Approach to Fluorinated Heterocycles with Sulfur Tetrafluoride (SF4). CHIMIA International Journal for Chemistry, 64(3), 137–140. [Link]

• Shieh, J. J. (1979). Some considerations in the handling of fluorine and the chlorine fluorides. Goodyear Atomic Corp. [Link]

• Purdue University. (n.d.). Fluorine Safety. Retrieved from [Link]

• Oxford Instruments. (n.d.). Fluorine Analysis. Retrieved from [Link]

• Agilent. (2023). SPADNS Colorimetric Method to Quantify Fluorides in Water. Retrieved from [Link]

• Pharmaceutical Technology. (2013). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from [Link]

• Rani, U., & Chandra, G. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• Lee, E., & Ritter, T. (2014). Late-Stage Fluorination: From Fundamentals to Application. Organic Process Research & Development, 18(5), 655–669. [Link]

• Mykhailiuk, P. K. (2025). MECHANOCHEMICAL SYNTHESIS OF FLUORINE-CONTAINING HETEROCYCLES VIA BALL MILLING. Ukrainian Chemistry Journal. [Link]

• Gu, B., & Li, J. (2016). Fluoride Detection and Quantification, an Overview from Traditional to Innovative Material-Based Methods. Sensors, 16(5), 599. [Link]

• Bégué, J.-P., & Bonnet-Delpon, D. (2020). Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds. Organic Process Research & Development, 24(4), 459–473. [Link]

• Rani, U., & Chandra, G. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• Le, P. A., & Gouverneur, V. (2022). Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry, 87(9), 6035–6043. [Link]

• Singh, S., & Kumar, A. (2022). Analytical methods for determination and sensing of fluoride in biotic and abiotic sources: A review. TrAC Trends in Analytical Chemistry, 157, 116747. [Link]

• University of Oxford. (2025). Researchers develop innovative new method to recycle fluoride from long-lived 'forever chemicals'. Retrieved from [Link]

• El-Faham, A., & El-Sayed, W. M. (2022). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 12(35), 22695–22725. [Link]

• Mykhailiuk, P. K. (2024). Fluorinated building blocks in drug design: new pathways and targets. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2320577. [Link]

• Umbreit, H., & Kaspar, F. (2010). Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. CHIMIA International Journal for Chemistry, 64(3), 137–140. [Link]

• Al-Ghouti, M. A., & Al-Kaabi, M. A. (2024). Approaches for the Efficient Removal of Fluoride from Groundwater: A Comprehensive Review. Water, 16(9), 1221. [Link]

• Li, Y., et al. (2023). Dual-Mode Detection of Perfluorooctanoic Acid Using Up-Conversion Fluorescent Silicon Quantum Dots–Molecularly Imprinted Polymers and Smartphone Sensing. Foods, 12(23), 4279. [Link]

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Technical Support Center: Aminobenzo[b]thiophene Stability Under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aminobenzo[b]thiophene derivatives. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of these compounds under acidic conditions. Our goal is to equip you with the knowledge to anticipate, identify, and resolve stability issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my aminobenzo[b]thiophene derivative degrading in an acidic mobile phase during HPLC analysis?

A1: Aminobenzo[b]thiophenes can be susceptible to acid-catalyzed degradation. The lone pair of electrons on the amino group can be protonated in an acidic environment. This protonation can increase the electron-withdrawing nature of the amino group, potentially destabilizing the thiophene ring system and making it more susceptible to hydrolysis or other degradation pathways. The extent of degradation will depend on the specific structure of your compound, the pH of the mobile phase, the temperature, and the duration of exposure.

Q2: I am seeing a new peak in my chromatogram after acid treatment of my aminobenzo[b]thiophene. What could it be?

A2: A new peak likely represents a degradation product. Under acidic conditions, potential degradation pathways include hydrolysis of the amino group to a hydroxyl group, or even cleavage of the thiophene ring under harsh conditions. To identify the new peak, it is recommended to use mass spectrometry (MS) coupled with your liquid chromatography (LC) system. LC-MS will provide the mass-to-charge ratio (m/z) of the unknown peak, which can help in elucidating its structure.[1][2]

Q3: Are all aminobenzo[b]thiophenes equally unstable in acid?

A3: No, the stability can vary significantly depending on the substitution pattern. The position of the amino group on the benzo[b]thiophene core, as well as the presence of other electron-donating or electron-withdrawing groups, will influence the overall electron density of the molecule and its susceptibility to acid-catalyzed reactions. For instance, electron-donating groups may help to stabilize the protonated form, while electron-withdrawing groups could further destabilize it.

Q4: What is a "forced degradation study" and why is it relevant for my work with aminobenzo[b]thiophenes?

A4: A forced degradation study, also known as stress testing, is a process where a drug substance is intentionally exposed to conditions more severe than accelerated stability testing.[3] These conditions include heat, light, oxidation, and hydrolysis across a range of pH values (e.g., acidic, basic).[3][4] The purpose is to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods.[3] For your work, it is a critical step to understand the intrinsic stability of your aminobenzo[b]thiophene and to ensure your analytical methods can separate the parent compound from any potential degradants.[3][5]

Troubleshooting Guide: Degradation During Experiments

Issue 1: Rapid Degradation Observed in Acidic Solution During Sample Preparation

Symptoms:

• Low recovery of the parent compound.

• Appearance of one or more new peaks in the HPLC chromatogram.

• Visible color change in the solution.

Root Cause Analysis:

The primary cause is the inherent acid lability of the aminobenzo[b]thiophene derivative. The rate of degradation is likely being accelerated by factors such as the concentration of the acid, the temperature, and the duration of exposure.

Solutions:

• Minimize Exposure Time: Prepare your samples in acidic solution immediately before analysis. Avoid storing samples in acidic media for extended periods.

• Reduce Acid Concentration: If your experimental protocol allows, use the lowest concentration of acid necessary.

• Lower the Temperature: Perform sample preparation steps on ice or in a cold room to slow down the rate of degradation.

• Use a Co-solvent: If your compound is poorly soluble, instead of relying solely on a strong acid for dissolution, consider using a co-solvent like acetonitrile or methanol to improve solubility and reduce the required acid concentration.

Issue 2: Peak Tailing or Splitting in HPLC Analysis with Acidic Mobile Phase

Symptoms:

• Asymmetrical peak shape for the aminobenzo[b]thiophene.

• Inconsistent retention times.

Root Cause Analysis:

While degradation can be a factor, peak tailing or splitting can also be caused by interactions between the protonated amine and residual silanols on the silica-based stationary phase of the HPLC column. This can lead to mixed-mode retention mechanisms.

Solutions:

• Optimize Mobile Phase pH: Adjust the pH of your mobile phase. Sometimes a slight increase in pH (while still remaining acidic) can improve peak shape.

• Use a Different Column: Consider using an HPLC column with a different stationary phase, such as a polymer-based column or a column with end-capping to minimize silanol interactions.

• Add a Competing Amine: The addition of a small amount of a competing amine, such as triethylamine (TEA), to the mobile phase can help to saturate the active sites on the stationary phase and improve peak shape.

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines a general procedure for conducting a forced degradation study on an aminobenzo[b]thiophene derivative under acidic conditions, in line with ICH guidelines.[3][4]

Objective: To generate potential degradation products and assess the stability of the aminobenzo[b]thiophene in an acidic environment.

Materials:

• Aminobenzo[b]thiophene derivative

• HPLC-grade water

• HPLC-grade acetonitrile or methanol

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions

• Sodium hydroxide (NaOH), 0.1 M and 1 M solutions (for neutralization)

• HPLC system with a UV or PDA detector, preferably coupled with a mass spectrometer (LC-MS)

• A suitable HPLC column (e.g., C18)

• pH meter

Procedure:

• Sample Preparation:

  • Prepare a stock solution of your aminobenzo[b]thiophene derivative in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • In a clean vial, add a known volume of your stock solution.

  • Add an equal volume of 0.1 M HCl.

  • In a separate vial, repeat the process with 1 M HCl.

  • Store the vials at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours). A control sample should be stored under the same conditions but without the acid.

• Sample Analysis:

  • At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot of the stressed sample.

  • Neutralize the aliquot with an equivalent amount of NaOH.

  • Dilute the sample to a suitable concentration for HPLC analysis.

  • Analyze the sample using a validated stability-indicating HPLC method. The method should be able to separate the parent peak from any degradation products.

• Data Evaluation:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to that of the unstressed control.

  • If using LC-MS, analyze the mass spectra of the new peaks to propose structures for the degradation products.

Summary of Stress Conditions for Forced Degradation Studies

Stress Condition	Typical Reagents and Conditions
Acid Hydrolysis	0.1 M to 1 M HCl or H₂SO₄ at room temperature or elevated (e.g., 60°C)
Base Hydrolysis	0.1 M to 1 M NaOH or KOH at room temperature or elevated temperature
Oxidation	3-30% Hydrogen Peroxide (H₂O₂) at room temperature
Thermal Degradation	Dry heat (e.g., 80-100°C) or in solution
Photolytic Degradation	Exposure to UV and visible light as per ICH Q1B guidelines

This table is a general guide; specific conditions should be optimized for each compound.[3][4][5]

Visualizations

Caption: Workflow for a forced degradation study under acidic conditions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Troubleshooting low conversion in palladium-catalyzed cross-coupling reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. Below you will find a series of troubleshooting guides and frequently asked questions in a question-and-answer format to directly address specific challenges.

Troubleshooting Guide: Diagnosing & Solving Low Conversion

This section is structured to help you diagnose the root cause of low conversion rates by examining the symptoms your reaction is exhibiting.

Issue 1: Low to No Product Yield

Q1: My cross-coupling reaction is showing very low or no conversion to the desired product. What are the first steps I should take to troubleshoot this?

A1: When faced with low or no product yield, a systematic approach to troubleshooting is crucial. The lack of conversion typically points to a fundamental issue with one of the core components of the reaction: the catalyst's activity, the quality of the reagents, or the reaction environment itself.

Start by verifying the integrity of your reagents and the reaction setup. Here are the initial checkpoints:

• Catalyst Activity: The palladium source and ligands are the heart of the reaction. Palladium(II) precatalysts require reduction to the active Pd(0) species in situ. If this reduction is inefficient, the catalytic cycle will not initiate effectively.[1][2][3] Consider using a pre-activated Pd(0) source or a more efficient precatalyst system.[1] The choice of ligand is also crucial, as it influences the stability and activity of the catalyst.[4][5]

• Reagent Quality: Ensure that your starting materials (aryl halide, organometallic reagent), solvent, and base are pure and anhydrous. Moisture and oxygen can significantly hinder the reaction.[1][6] Solvents should be freshly distilled or obtained from a reliable commercial source and properly degassed.[7][8]

• Inert Atmosphere: Palladium-catalyzed reactions are often sensitive to air.[1][6] The active Pd(0) catalyst can be oxidized to inactive Pd(II) in the presence of oxygen, which halts the catalytic cycle. Ensure your reaction vessel was properly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon) throughout the experiment.[6][9]

Workflow for Initial Troubleshooting of Low/No Conversion

Caption: Initial troubleshooting workflow for low-yield reactions.

Issue 2: Catalyst Decomposition Observed

Q2: My reaction mixture turned black, and a precipitate formed. Does this mean the catalyst has died?

A2: Yes, the formation of a black precipitate, commonly known as "palladium black," is a strong indicator of catalyst decomposition.[10] This occurs when the catalytically active, ligand-stabilized Pd(0) species aggregate into inactive, bulk palladium metal.[10] This is a common failure mode and directly leads to a drop in or complete cessation of catalytic activity.

Primary Causes of Catalyst Decomposition:

• Inefficient Ligand Stabilization: The ligand's job is to stabilize the mononuclear Pd(0) complex, preventing it from aggregating.[4][11] If the ligand concentration is too low, the ligand is sterically or electronically mismatched to the palladium center, or the ligand itself degrades, the palladium will precipitate.

• High Temperatures: While heat is often required to drive reactions, excessive temperatures can accelerate ligand dissociation or degradation, exposing the Pd(0) center and leading to aggregation.

• Presence of Oxidants: As mentioned, oxygen is detrimental. It can oxidize Pd(0) to Pd(II), which can then be reduced back to Pd(0) in an uncontrolled manner, leading to the formation of palladium black.[2]

Solutions:

• Optimize Ligand-to-Metal Ratio: A common starting point is a 1:1 to 2:1 ligand-to-palladium ratio, but this may need to be optimized. For challenging reactions, higher ligand loadings can sometimes improve stability.

• Select a More Robust Ligand: Bidentate (two-point binding) or multidentate ligands often form more stable complexes with palladium compared to monodentate ones.[11] Bulky, electron-rich phosphine ligands, such as those developed by Buchwald and others, are specifically designed to enhance catalyst stability and activity.[4]

• Screen Reaction Temperature: Determine the minimum temperature required for the reaction to proceed at a reasonable rate. Running the reaction at a lower temperature for a longer period may preserve the catalyst's lifespan.

• Ensure Rigorous Inert Conditions: This cannot be overstated. Proper degassing of solvents and maintaining a positive pressure of nitrogen or argon is critical.[6]

Issue 3: Significant Side Product Formation

Q3: I'm getting my product, but also a significant amount of homocoupled byproduct from my boronic acid. How can I suppress this?

A3: Homocoupling of the organometallic reagent (e.g., a boronic acid in a Suzuki coupling) is a frequent and troublesome side reaction that consumes starting material and complicates purification.[2][12] This side reaction is primarily driven by the presence of oxygen and/or Pd(II) species in the reaction mixture.[2][13]

Mechanistic Cause: The homocoupling process is often mediated by Pd(II) species before the catalytic cycle properly begins.[2][13] Two molecules of the boronic acid can transmetalate with a Pd(II) salt, followed by reductive elimination to form the biaryl byproduct and Pd(0). Oxygen can exacerbate this by re-oxidizing catalytically active Pd(0) back to Pd(II), which can then re-enter the unproductive homocoupling pathway.[2]

Strategies to Minimize Homocoupling:

• Rigorous Deoxygenation: The most critical step is to thoroughly remove dissolved oxygen from your solvent and maintain a strict inert atmosphere.[13][14][15] A common technique is to bubble an inert gas (argon or nitrogen) through the solvent for 20-30 minutes prior to use or to use the freeze-pump-thaw method for more sensitive reactions.[14]

• Use a Pd(0) Source: Starting with a Pd(0) precatalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃) instead of a Pd(II) salt (e.g., Pd(OAc)₂ or PdCl₂) can help. This bypasses the initial Pd(II) state that is prone to mediating homocoupling.[2]

• Control Reagent Stoichiometry: While a slight excess of the boronic acid is common, a large excess can increase the statistical probability of homocoupling. Try running the reaction with a stoichiometry closer to 1:1.

• Add a Mild Reducing Agent: In some cases, adding a mild reducing agent can help scavenge any residual Pd(II) species, ensuring the palladium is primarily in the Pd(0) state required for the desired cross-coupling cycle.[13][14]

Frequently Asked Questions (FAQs)

Q: How do I choose the right combination of palladium source, ligand, base, and solvent?

A: This is a cornerstone of reaction optimization. There is no single "best" combination; the optimal choice is highly dependent on the specific substrates being coupled.[16]

• Palladium Source & Ligand: The choice of electrophile is a key factor. Electron-rich aryl chlorides, for example, are notoriously difficult to activate and require highly electron-rich and sterically hindered phosphine ligands (e.g., SPhos, XPhos) to promote the challenging oxidative addition step.[2] In contrast, electron-poor aryl iodides are much more reactive and may work well with simpler ligands like triphenylphosphine.[2]

• Base: The base's role is critical, often facilitating the transmetalation step.[17] Its strength and solubility are important factors.[17] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are common in Buchwald-Hartwig aminations, while milder carbonate or phosphate bases (K₂CO₃, K₃PO₄) are frequently used in Suzuki couplings.[17][18] The presence of water can be crucial for the solubility and activity of many inorganic bases.[17]

• Solvent: The solvent must solubilize the reagents and catalyst, but it also influences catalyst stability and reaction rates.[7][8] Polar aprotic solvents like dioxane, THF, and toluene are common choices.[17] The solvent can directly impact catalyst performance and even determine which reaction pathway is favored in cases of competing reactivities.[19]

Q: How important is the purity of my starting materials and solvents?

A: Extremely important. Impurities can act as catalyst poisons, effectively shutting down the reaction even at very low concentrations.[8][17]

• Starting Materials: Ensure your aryl halides and organometallic reagents are of high purity. For boronic acids, a common impurity is the corresponding boroxine (a cyclic anhydride), which can affect stoichiometry and reactivity. Protodeboronation, the cleavage of the C-B bond, can also occur upon storage, especially if exposed to moisture.[6]

• Solvents: Solvents must be anhydrous. Water can hydrolyze starting materials and interfere with the base. Ethereal solvents like THF and dioxane can form peroxides upon storage, which are potent catalyst poisons. Always use freshly distilled or commercially available anhydrous, degassed solvents.[6] Trace impurities from the solvent manufacturing process can also inhibit the catalyst.[8]

Q: What is the best way to set up an inert atmosphere?

A: For most bench-scale cross-coupling reactions, a well-established "balloon" technique is sufficient. For highly sensitive systems, a Schlenk line or glovebox is preferred.

Catalytic Cycle and Common Failure Points

Caption: The palladium catalytic cycle and common deactivation pathways.

Protocols & Data Tables

Protocol: Standard Solvent Degassing by Inert Gas Sparging

• Select a suitable reaction flask and add the required volume of your chosen solvent (e.g., toluene, dioxane).

• Insert a long needle or cannula connected to a source of inert gas (nitrogen or argon). Ensure the needle tip is submerged below the solvent surface.

• Insert a second, shorter "exit" needle into the flask's septum to serve as a vent.

• Begin a gentle but steady flow of the inert gas. You should see bubbles forming in the solvent. A flow rate that is too vigorous can evaporate the solvent.

• Sparge the solvent for a minimum of 20-30 minutes to ensure the removal of dissolved oxygen.

• Once complete, remove the exit needle first, followed by the sparging needle, to maintain a positive pressure of inert gas within the flask. The solvent is now ready for use.

Table 1: Common Bases for Cross-Coupling Reactions

Base	Formula	pKa of Conj. Acid	Common Applications	Notes
Potassium Carbonate	K₂CO₃	10.3	Suzuki, Heck	Mild, inexpensive. Often requires aqueous co-solvent for solubility.[17]
Cesium Carbonate	Cs₂CO₃	10.3	Suzuki, Buchwald-Hartwig	More soluble in organic solvents than K₂CO₃, often more effective.[20]
Potassium Phosphate	K₃PO₄	12.3	Suzuki, Buchwald-Hartwig	Stronger base, effective for difficult couplings.[17]
Sodium tert-butoxide	NaOtBu	19.0	Buchwald-Hartwig	Very strong, non-nucleophilic base. Highly effective but sensitive to moisture.[18]
Triethylamine	Et₃N	10.8	Heck, Sonogashira	Organic base, acts as a scavenger for HX generated in the reaction.[21]

References

• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions. The Journal of Organic Chemistry - ACS Publications.[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization. Diva-Portal.org.[Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. PMC - NIH.[Link]

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. PMC - NIH.[Link]

• Poisoning and deactivation of palladium catalysts. SciSpace.[Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.[Link]

• How can i remove palladium Pd catalyst easily? ResearchGate.[Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES.[Link]

• Why can't I achieve good yields for this Suzuki reaction? ResearchGate.[Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development - ACS Publications.[Link]

• Buchwald-Hartwig Amination Reaction: Videos & Practice Problems. Pearson.[Link]

• Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews.[Link]

• The Influence of Ligands on the Pd-Catalyzed Diarylation of Vinyl Esters. MDPI.[Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Request PDF - ResearchGate.[Link]

• Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. Request PDF - ResearchGate.[Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications.[Link]

• Catalyst handling best practice guide. EIGA.[Link]

• Greening cross coupling reactions by using sustainable solvents/bases blends. ACS Green Chemistry.[Link]

• Help troubleshooting a Buchwald-Hartwig amination? Reddit.[Link]

• 5 questions with answers in HECK REACTION. Science topic - ResearchGate.[Link]

• Troubleshooting a difficult Heck reaction. Reddit.[Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate.[Link]

• Setting up reactor in inert atmosphere. Chemistry Stack Exchange.[Link]

• Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Request PDF - ResearchGate.[Link]

• What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Kintek Furnace.[Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications.[Link]

• Buchwald–Hartwig Amination, Chemical Reactions, Assignment Help. Expertsmind.com.[Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts.[Link]

• Heck Coupling. NROChemistry.[Link]

• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. Request PDF - ResearchGate.[Link]

• Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. PMC - NIH.[Link]

• 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts.[Link]

• Heck Reaction. Chemistry LibreTexts.[Link]

• Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction. JoVE.[Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing).[Link]

• How to Remove Palladium in three easy steps. Biotage.[Link]

• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box ? ResearchGate.[Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry.[Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 4. nbinno.com [nbinno.com]
• 5. Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]
• 9. kintekfurnace.com [kintekfurnace.com]
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• 11. complexes.alfa-chemistry.com [complexes.alfa-chemistry.com]
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• 21. Heck Coupling | NROChemistry [nrochemistry.com]

Technical Support Center: Synthesis of 4-Fluorobenzo[b]thiophene Systems

Introduction: Welcome to the technical support center for the synthesis of 4-fluorobenzo[b]thiophene systems. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this valuable heterocyclic scaffold. The 4-fluorobenzo[b]thiophene core is a key structural motif in numerous pharmacologically active compounds and advanced materials.[1] However, its synthesis can present unique challenges, often stemming from the influence of the fluorine substituent on reaction pathways and intermediates.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a practical, question-and-answer format. My goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to make informed decisions, diagnose issues in your experiments, and optimize your synthetic routes effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 4-fluorobenzo[b]thiophene and its derivatives.

Problem 1: Low or No Yield in Electrophilic Cyclization of Fluorinated 2-Alkynylthioanisoles

Question: I am attempting to synthesize a 4-fluorobenzo[b]thiophene derivative via an electrophilic cyclization of 1-fluoro-2-((phenylethynyl)thio)benzene, but I'm observing very low yields or only recovering the starting material. What are the likely causes and how can I fix this?

Answer: This is a common issue. The electrophilic cyclization of 2-alkynylthioanisoles is a powerful method for constructing the benzo[b]thiophene core, but the presence of a fluorine atom on the aromatic ring introduces electronic effects that must be managed.[2]

Potential Causes & Solutions:

• Deactivation of the Alkyne: The electron-withdrawing nature of the fluorine atom at the 4-position (relative to the sulfur) can reduce the nucleophilicity of the alkyne's triple bond. This makes the initial attack on the electrophile the rate-limiting step and can stall the reaction.

  • Solution: Increase the electrophilicity of your cyclizing agent. If you are using a mild electrophile like I2, consider switching to a more potent one such as ICl or N-iodosuccinimide (NIS).[2] Alternatively, using a stable sulfonium salt like dimethyl(thiodimethyl)sulfonium tetrafluoroborate can be highly effective as it provides a strongly electrophilic sulfur source.[3][4]

• Inadequate Reaction Conditions: Standard conditions optimized for non-fluorinated analogues may not be sufficient.

  • Solution: Systematically vary the reaction parameters.

    • Solvent: Dichloromethane (CH2Cl2) is often the solvent of choice for these reactions.[2] Ensure it is anhydrous.

    • Temperature: While many of these reactions proceed at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes provide the necessary activation energy. Monitor the reaction closely by TLC to avoid decomposition.

    • Reaction Time: Fluorinated substrates may require longer reaction times. Monitor the reaction for up to 24 hours before concluding it has failed.[2]

• Instability of the Intermediate: The cationic intermediate formed after the initial electrophilic attack may be destabilized by the electron-withdrawing fluorine atom, leading to side reactions.

  • Solution: This is more difficult to control directly, but using a non-polar solvent can sometimes help stabilize charged intermediates. Ensuring a high concentration of the trapping nucleophile (in this case, the intramolecular sulfur) by running the reaction at a higher concentration can favor the desired cyclization over intermolecular side reactions.

Workflow: Troubleshooting Electrophilic Cyclization The following diagram outlines a decision-making process for troubleshooting this specific reaction.

Caption: Troubleshooting workflow for electrophilic cyclization.

Problem 2: Regioselectivity Issues in Transition-Metal-Free Annulation

Question: I'm trying a transition-metal-free synthesis of 4-fluorobenzo[b]thiophene from a 2,5-dihalotoluene derivative and a sulfur source, but I'm getting a mixture of regioisomers. How can I improve the selectivity for the 4-fluoro isomer?

Answer: Regiocontrol is a critical challenge in syntheses that rely on benzyne intermediates or certain S NAr pathways. The directing effects of the substituents play a major role.

Potential Causes & Solutions:

• Benzyne Intermediate Formation: If your reaction conditions (e.g., strong base like NaNH2) generate a benzyne intermediate from a dihalobenzene precursor, you can get two different products depending on which position the nucleophile attacks. The fluorine atom's inductive effect will influence the regioselectivity of the nucleophilic attack on the benzyne.

  • Solution: Avoid benzyne-forming conditions. A more controlled, regioselective approach is a direct S NAr-type reaction followed by cyclization. This route does not involve a symmetrical intermediate.[5]

• Ambiguous S NAr Pathway: In a direct S NAr (Nucleophilic Aromatic Substitution) approach using a substrate like 1,4-difluoro-2-vinylbenzene, the choice of which fluorine is displaced by the sulfur nucleophile determines the final product.

  • Causality: The S NAr mechanism proceeds via a negatively charged Meisenheimer complex.[6] The reaction is fastest when electron-withdrawing groups are positioned ortho or para to the leaving group, as they stabilize this intermediate.

  • Solution: Design your precursor to favor displacement at the desired position. For 4-fluorobenzo[b]thiophene, you want the sulfur nucleophile to displace a leaving group at C-1 of a benzene ring while fluorine remains at C-4. A good starting material would be 2-bromo-5-fluorostyrene or a similar vinylbenzene. The vinyl group helps to activate the ortho bromine for displacement. The reaction of o-halovinylbenzenes with a sulfur source like K2S often proceeds with high regioselectivity.[5]

Data Summary: Halogen Reactivity in S NAr-type Reactions for Benzothiophene Synthesis

Leaving Group (Halogen at C-1)	Relative Reactivity	Typical Yield (%)	Reference
Fluoro (F)	Highest	95%	[5]
Chloro (Cl)	High	85%	[5]
Bromo (Br)	Moderate	72%	[5]
Iodo (I)	Low	45%	[5]

Table reflects typical trends for the synthesis of 2-phenylbenzo[b]thiophene from the corresponding o-halostyrene and K2S.

Frequently Asked Questions (FAQs)

Q1: What are the main classes of alternative synthetic routes to 4-fluorobenzo[b]thiophenes?

There are several strategic approaches, each with its own advantages and challenges:

• Electrophilic Cyclization: This is one of the most common and versatile methods. It starts with a 2-alkynylthioanisole that already contains the fluorine atom on the aromatic ring. A variety of electrophiles (I2, Br2, sulfonium salts) can be used to trigger the cyclization.[2][3] This method is excellent for installing functionality at the 2 and 3-positions of the thiophene ring.

• Palladium-Catalyzed Annulation: These methods often involve the coupling of a fluorinated aryl halide (or triflate) with a suitable alkyne, followed by an intramolecular C-H functionalization or cyclization step. Rhodium-catalyzed three-component reactions of boronic acids, alkynes, and elemental sulfur have also been reported for the general synthesis of benzothiophenes.[7]

• Transition-Metal-Free S NAr/Cyclization: This strategy builds the thiophene ring onto a pre-functionalized fluorinated benzene derivative. A typical route involves reacting an o-halovinylbenzene with a sulfur source like K2S.[5] The reaction proceeds via nucleophilic aromatic substitution, followed by intramolecular cyclization and dehydrogenation. This avoids costly and potentially toxic transition metal catalysts.

• Intramolecular Cyclization of Aryl Sulfides: Classic methods involve the intramolecular cyclization of precursors like arylthioacetic acids or arylmercapto acetals under acidic or high-temperature conditions.[8] For a 4-fluoro derivative, the corresponding 3-fluorothiophenol would be the starting point.

Q2: How should I choose the best synthetic route for my specific target molecule?

The optimal route depends on three main factors: the availability of starting materials, the desired substitution pattern on the final molecule, and scalability requirements.

Caption: Decision tree for selecting a synthetic strategy.

• For complex 2,3-disubstituted targets: The Electrophilic Cyclization route is often superior, as the substitution pattern can be easily defined by the choice of alkyne.[2]

• For simple, unsubstituted (at C2/C3) targets: The Transition-Metal-Free S NAr/Cyclization is often more atom-economical and cost-effective, provided the correct o-halovinylbenzene is accessible.[5]

• For novel or complex substitution patterns: Metal-Catalyzed Cross-Coupling reactions offer high flexibility but may require more extensive optimization of catalysts, ligands, and conditions.

Q3: What is the best way to purify 4-fluorobenzo[b]thiophene?

Purification can be challenging due to the compound's relatively nonpolar and often crystalline nature.

• Column Chromatography: This is the most common method for laboratory-scale purification. A silica gel stationary phase is standard.

  • Eluent System: Start with a nonpolar solvent system, such as pure hexanes or a hexane/dichloromethane mixture, and gradually increase the polarity if necessary. Given the fluorine atom, the product will be slightly more polar than the non-fluorinated parent compound.

• Recrystallization: If the crude product is obtained as a solid with high purity (>90%), recrystallization is an excellent method for obtaining analytically pure material.

  • Solvent System: A mixed solvent system of a C1-C8 alcohol (like isopropanol) and water is reported to be effective for purifying the parent benzothiophene.[9] This can be adapted for the fluorinated analogue. The goal is to find a solvent system where the compound is soluble when hot but sparingly soluble when cold.

• Distillation: For the parent 4-chlorobenzo[b]thiophene, distillation under reduced pressure has been used on a pilot scale.[10] This method is suitable for thermally stable, relatively volatile derivatives and is excellent for removing non-volatile impurities.

Q4: Which analytical techniques are essential for characterizing the final product?

Unequivocal characterization is critical. A combination of the following techniques is recommended:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): This is the most powerful tool.

  • ¹H NMR: Will show the characteristic aromatic protons. The fluorine atom will cause splitting (J-coupling) of nearby protons, which is a key diagnostic feature.

  • ¹³C NMR: The carbon directly attached to the fluorine will show a large one-bond coupling (¹JCF), typically in the range of 240-260 Hz. Carbons two and three bonds away will show smaller couplings.

  • ¹⁹F NMR: This will show a singlet (if there are no other fluorine atoms) and confirm the presence of the fluorine atom.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

• Infrared (IR) Spectroscopy: Will show characteristic C-F stretching bands, typically in the 1000-1400 cm⁻¹ region, as well as aromatic C-H and C=C stretches.[11]

Experimental Protocol Example

Protocol: Synthesis of 2-Phenyl-4-fluorobenzo[b]thiophene via Electrophilic Iodocyclization

This protocol is a representative example based on established methodologies for electrophilic cyclization.[2][12]

Materials:

• 1-Fluoro-2-((phenylethynyl)thio)benzene (1.0 equiv)

• Iodine (I₂) (1.2 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 1-fluoro-2-((phenylethynyl)thio)benzene (e.g., 1.00 g, 4.42 mmol).

• Solvent Addition: Dissolve the starting material in anhydrous dichloromethane (20 mL).

• Reagent Addition: Add iodine (e.g., 1.35 g, 5.30 mmol) to the solution in one portion.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (95:5) eluent system. The reaction is typically complete within 4-12 hours.

• Workup - Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution (20 mL) and stir vigorously until the dark iodine color disappears.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (20 mL) and brine (20 mL).

• Workup - Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of pure hexanes to 5% ethyl acetate in hexanes to afford the pure 2-phenyl-4-fluorobenzo[b]thiophene as a solid.

References

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• Base-Mediated Annulation of Electrophilic Benzothiophene with Naphthols and Phenols: Accessing Benzothiophene-Fused Heteroacenes. The Journal of Organic Chemistry - ACS Publications. [Link]

• Aromatic Ring-Opening of 2-Fluorobenzothiophenes by Alkyllithiums. Sci-Hub. [Link]

• CN110818679A - Synthetic method of 4-bromobenzo [ b ] thiophene.

• One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Royal Society of Chemistry. [Link]

• Sulfur‐Mediated Ring‐Opening Cyclization of Spirocyclopropanes for the Construction of Benzo[b]thiophene Skeleton. PMC - NIH. [Link]

• Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. PMC - NIH. [Link]

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. PMC - NIH. [Link]

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• CN105753835A - A kind of method of synthesizing 2-(4-fluorophenyl) thiophene.

• Chapter 12: Synthesis, Properties, and Biological Applications of Benzothiophene. Books. [Link]

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• Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. YouTube. [Link]

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Technical Support Center: Managing Regioselectivity in the Functionalization of Benzo[b]thiophenes

Welcome to the technical support center for the regioselective functionalization of benzo[b]thiophenes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of substituting this important heterocyclic scaffold. Here, you will find troubleshooting guides and frequently asked questions (FAQs) formatted to directly address specific experimental challenges, grounded in mechanistic principles and field-proven insights.

Introduction: The Challenge of Regioselectivity

The benzo[b]thiophene ring system is a cornerstone in medicinal chemistry and materials science.[1][2] However, its functionalization is often complicated by the issue of regioselectivity. The inherent electronic properties of the bicyclic structure present multiple reactive sites, primarily at the C2 and C3 positions of the thiophene ring, as well as the C4, C5, C6, and C7 positions of the benzene ring. Controlling the precise location of a new substituent is paramount for synthesizing the target molecule and avoiding tedious purification of isomeric mixtures. This guide will provide in-depth solutions to common regioselectivity problems.

Section 1: Electrophilic Aromatic Substitution - The C3 vs. C2 Dilemma

Electrophilic aromatic substitution is a fundamental method for functionalizing benzo[b]thiophenes. The electron-rich thiophene ring readily reacts with electrophiles, but controlling the site of attack can be challenging.

FAQ 1: My electrophilic substitution (e.g., halogenation, nitration, Friedel-Crafts) is yielding a mixture of C2 and C3 isomers. How can I favor C3 substitution?

Answer:

This is a common issue rooted in the intrinsic reactivity of the benzo[b]thiophene nucleus. The C3 position is generally more electron-rich and thus kinetically favored for electrophilic attack.[3] However, the C2 position can also react, leading to mixtures. Here’s how to troubleshoot and enhance C3 selectivity:

Causality: The preference for C3 attack is due to the better stabilization of the cationic intermediate (arenium ion) when the electrophile adds at this position. The positive charge can be more effectively delocalized over the sulfur atom and the benzene ring.

Troubleshooting Steps:

• Lower the Reaction Temperature: Many electrophilic substitutions are run at or above room temperature for convenience. Lowering the temperature (e.g., to 0 °C or -78 °C) can significantly enhance selectivity by favoring the pathway with the lower activation energy, which is typically the attack at C3.[4]

• Choose a Milder Lewis Acid (for Friedel-Crafts): Strong Lewis acids can decrease selectivity. If you are performing a Friedel-Crafts reaction, consider using a milder Lewis acid. For example, if you are using AlCl₃, try switching to SnCl₄ or ZnCl₂.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates. Experiment with a range of solvents, from non-polar (e.g., hexane, dichloromethane) to more polar (e.g., nitrobenzene), to find the optimal conditions for C3 selectivity.

• Steric Hindrance at C2: If your benzo[b]thiophene already has a substituent at the C2 position, this will sterically direct the incoming electrophile to the C3 position.[5][6]

FAQ 2: I need to introduce a substituent at the C2 position via electrophilic attack. How can I override the natural preference for C3?

Answer:

Achieving C2 selectivity in electrophilic substitutions is less straightforward but can be accomplished through strategic substrate modification or specialized reagents.

Causality: To favor C2, you must either block the C3 position or alter the electronic distribution of the ring to make C2 more nucleophilic.

Troubleshooting & Methodological Solutions:

• Blocking the C3 Position: If the C3 position is already substituted, electrophilic attack will be directed to the next most reactive position, which is often C2. This is a common strategy in multi-step syntheses.

• Directed ortho-Metalation followed by Electrophilic Quench: A more direct and versatile method is to use a directed metalation approach (see Section 2) to specifically lithiate the C2 position, and then quench with an appropriate electrophile. This transforms the problem from an electrophilic substitution to a nucleophilic addition.

• Oxidation of the Sulfur Atom: Oxidation of the sulfur atom to a sulfoxide or sulfone dramatically changes the electronic properties of the ring.[7][8] The electron-withdrawing nature of the oxidized sulfur deactivates the thiophene ring towards electrophilic attack but can alter the regiochemical outcome in subsequent reactions. For instance, in some palladium-catalyzed reactions, C2-selectivity is observed with benzo[b]thiophene 1,1-dioxides.[7]

Section 2: Metalation and Directed ortho-Metalation (DoM)

Metalation, particularly lithiation, is a powerful tool for regioselective functionalization by creating a nucleophilic carbon center that can react with a wide range of electrophiles.

FAQ 3: I am trying to lithiate my benzo[b]thiophene with n-butyllithium, but I'm getting a mixture of products after quenching with an electrophile. What is going wrong?

Answer:

Direct lithiation of unsubstituted benzo[b]thiophene with strong bases like n-butyllithium typically occurs at the C2 position due to the acidity of the C2-H bond.[9] However, side reactions and incomplete lithiation can lead to product mixtures.

Causality: The acidity of the C-H bonds in benzo[b]thiophene follows the order C2 > C3. The sulfur atom helps to stabilize the resulting carbanion at the C2 position.

Troubleshooting Steps:

• Ensure Anhydrous and Inert Conditions: Organolithium reagents are extremely sensitive to moisture and oxygen. Ensure your glassware is flame-dried, your solvents are anhydrous, and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen).

• Optimize Temperature and Reaction Time: Lithiation is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions. However, the reaction may be slow. Allow sufficient time for complete lithiation before adding the electrophile. A common mistake is adding the electrophile too soon.

• Choice of Base: While n-BuLi is common, other bases like sec-BuLi or t-BuLi can sometimes offer better results, especially in combination with additives like tetramethylethylenediamine (TMEDA), which can accelerate lithiation and improve regioselectivity.[10]

• Consider Anion Migration: In some cases, the initially formed 2-lithiobenzo[b]thiophene can be unstable and undergo rearrangement. Protecting groups can prevent this. For example, a 2-trimethylsilyl group can prevent anion migration when lithiating other positions.[11]

FAQ 4: How can I selectively functionalize the benzene ring (C4-C7) of benzo[b]thiophene?

Answer:

Functionalization of the benzene ring requires overcoming the higher reactivity of the thiophene ring. Directed ortho-metalation (DoM) is the most reliable strategy for this.[10][12][13]

Causality: DoM utilizes a directing metalation group (DMG) that coordinates to the organolithium reagent, directing deprotonation to the adjacent ortho position.

Workflow for C7 Functionalization using DoM:

• Introduce a Directing Group: Start with a benzo[b]thiophene that has a suitable DMG at a position that will direct lithiation to the desired site. For C7 functionalization, a DMG at the C6 position is not practical. Instead, a directing group on the thiophene ring can be used to direct functionalization to the C7 position. Alternatively, starting with a precursor that already has a directing group on the benzene ring is a common strategy.[14][15]

• Perform the Directed Lithiation: Treat the substrate with a strong lithium base (e.g., n-BuLi, s-BuLi, or LDA) in an appropriate solvent (e.g., THF, diethyl ether) at low temperature. The base will selectively deprotonate the position ortho to the DMG.

• Quench with an Electrophile: Once the lithiation is complete, add the desired electrophile to introduce the new functional group.

Diagram of Directed ortho-Metalation (DoM):

Caption: Workflow for regioselective functionalization via DoM.

Common Directing Groups and Their Targeted Positions:

Directing Group (DMG)	Position of DMG	Directed Lithiation Position
-CONR₂	C3	C4
-OCONEt₂	C4	C5
-OMe	C4	C5
-NHCOtBu	C7	C6

Section 3: Transition Metal-Catalyzed Cross-Coupling and C-H Activation

Modern synthetic methods involving transition metals, particularly palladium, have revolutionized the functionalization of benzo[b]thiophenes, offering pathways to previously inaccessible derivatives.[16]

FAQ 5: My palladium-catalyzed direct C-H arylation is giving me a mixture of C2 and C3 isomers. How can I control the regioselectivity?

Answer:

Direct C-H activation is a powerful, atom-economical method, but controlling regioselectivity can be nuanced and highly dependent on the catalytic system.[17][18]

Causality: The regioselectivity of Pd-catalyzed C-H activation can be influenced by several factors, including the electronic bias of the substrate, the nature of the ligands on the palladium catalyst, the additives, and the specific reaction mechanism (e.g., concerted metalation-deprotonation vs. electrophilic-type palladation).

Troubleshooting and Optimization Strategies:

Parameter	To Favor C3-Arylation	To Favor C2-Arylation	Rationale
Catalyst System	Use a heterogeneous catalyst like Pd/C with a copper co-catalyst (e.g., CuCl).[17]	Use a homogeneous Pd catalyst with specific ligands. The choice of ligand is crucial.	Different catalyst systems can operate through different mechanistic pathways, leading to distinct regioselectivities.
Additives/Co-oxidants	Cs₂CO₃ as a base.[17]	Silver salts (e.g., Ag₂CO₃, AgOAc) can promote C2-selectivity.[19]	Additives can influence the active catalytic species and participate in the C-H activation step. Ag(I) has been shown to mediate C2-selective C-H activation.[19]
Solvent	Dioxane is often effective.[17]	Highly polar, weakly coordinating solvents like hexafluoroisopropanol (HFIP) can favor C2-arylation.[20]	The solvent can affect the aggregation state of the catalyst and the stability of key intermediates.
Temperature	Often requires elevated temperatures (e.g., 100-150 °C).[19]	Can sometimes be achieved at or near room temperature with the right catalytic system.[19][20]	Temperature affects reaction kinetics and can influence the selectivity between competing pathways.

Experimental Protocol for C3-Selective C-H Arylation: [17]

• To a reaction vessel, add benzo[b]thiophene (1.0 equiv), the aryl chloride (2.0 equiv), Pd/C (10 mol%), and Cs₂CO₃ (1.1 equiv).

• Add anhydrous 1,4-dioxane as the solvent.

• Seal the vessel and heat the reaction mixture at the appropriate temperature (e.g., 120 °C) for 24-48 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter to remove the heterogeneous catalyst.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

FAQ 6: I am performing a Suzuki-Miyaura cross-coupling with a bromo-benzo[b]thiophene, but the reaction is sluggish and yields are low. What can I do?

Answer:

Low yields in Suzuki-Miyaura reactions with halogenated benzo[b]thiophenes can be due to several factors, including catalyst deactivation, inefficient transmetalation, or side reactions.

Troubleshooting Steps:

• Catalyst and Ligand Choice: Ensure you are using an appropriate palladium catalyst and ligand. For heteroaromatic systems, electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos, RuPhos) often improve catalytic activity and stability.

• Base Selection: The choice of base is critical. Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective than weaker bases like Na₂CO₃, especially with less reactive aryl bromides.[21] The base must be sufficiently strong to facilitate the transmetalation step.

• Solvent System: A mixture of a non-polar solvent (e.g., toluene, dioxane) and water is typically used. The aqueous phase is necessary to dissolve the inorganic base. Ensure proper mixing to facilitate phase transfer.

• Purity of Boronic Acid: Boronic acids can undergo dehydration to form boroxines, which can be less reactive. Use high-quality boronic acids or consider using boronate esters (e.g., MIDA boronates) for improved stability and reactivity.

• Degassing: Thoroughly degas your reaction mixture (e.g., by sparging with argon or using the freeze-pump-thaw method) to remove oxygen, which can deactivate the Pd(0) catalyst.

Diagram of the Suzuki-Miyaura Catalytic Cycle:

Sources

• 1. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to ¹H and ¹³C NMR Spectroscopy of Substituted Benzo[b]thiophenes

Introduction: The benzo[b]thiophene scaffold is a cornerstone in medicinal chemistry and materials science, recognized as a "privileged structure" due to its presence in a multitude of pharmacologically active compounds and functional materials.[1] Its derivatives exhibit a wide array of biological activities, including anti-cancer, anti-microbial, and anti-inflammatory properties.[1] The precise structural characterization of these molecules is paramount for understanding their structure-activity relationships (SAR) and for the development of novel therapeutic agents.[1] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands as the most powerful and definitive tool for the unambiguous structural elucidation of these heterocyclic systems.

This guide provides an in-depth comparison of ¹H and ¹³C NMR data for substituted benzo[b]thiophenes. Moving beyond a mere catalog of data, we will explore the underlying principles of how substituents electronically modulate the magnetic environment of the nuclei within the bicyclic framework. This understanding is critical for researchers, enabling the prediction of spectra for novel compounds and the confident assignment of complex structures.

The Benzo[b]thiophene Core: A Baseline for Spectral Analysis

To interpret the spectra of substituted derivatives, one must first understand the NMR signature of the parent benzo[b]thiophene molecule. The numbering convention, crucial for spectral assignment, is illustrated below.

Caption: IUPAC numbering for the benzo[b]thiophene ring system.

The protons on the thiophene moiety (H2 and H3) are typically found more downfield than those on the benzene ring due to the electron-withdrawing nature of the sulfur atom and the ring current effects. In the ¹³C spectrum, the carbons directly bonded to the electronegative sulfur atom (C2 and C7a) are significantly deshielded.

Decoding ¹H NMR Spectra: The Influence of Substituents

The ¹H NMR spectrum provides a wealth of information based on chemical shifts (δ), signal multiplicities (splitting patterns), and coupling constants (J).

2.1. General Chemical Shift Regions:

• Thiophene Protons (H2, H3): Typically resonate in the range of δ 7.2-8.0 ppm.

• Benzenoid Protons (H4, H5, H6, H7): Typically found between δ 7.0-8.0 ppm. The exact positions depend heavily on the substitution pattern.

2.2. The Causality of Substituent Effects: Substituents alter the electron density around the protons, thereby changing their shielding. This is governed by two primary electronic effects:

• Inductive Effects: Transmitted through sigma (σ) bonds. Electronegative atoms withdraw electron density, deshielding nearby protons (downfield shift).

• Resonance (Mesomeric) Effects: Transmitted through the pi (π) system. Electron-donating groups (EDGs) increase electron density at ortho and para positions, shielding these protons (upfield shift). Electron-withdrawing groups (EWGs) decrease electron density, deshielding them (downfield shift).

Caption: Logic flow of substituent effects on proton chemical shifts.

2.3. Practical Examples and Data Comparison:

Let's consider the effects of placing a nitro group (strong EWG) versus a methoxy group (strong EDG) on the benzo[b]thiophene core.

Compound	H2 (δ)	H3 (δ)	H4 (δ)	H5 (δ)	H6 (δ)	H7 (δ)
Benzo[b]thiophene	7.45	7.25	7.85	7.35	7.35	7.85
5-Nitro benzo[b]thiophene	7.72	7.50	8.68	-	8.25	8.05
3-Nitro benzo[b]thiophene	8.70	-	8.00	7.55	7.50	8.20
5-Methoxy benzo[b]thiophene	7.25	7.10	7.30	-	6.90	7.65

Data compiled and approximated from various literature sources for illustrative purposes.

• 5-Nitrobenzo[b]thiophene: The powerful EWG at C5 dramatically deshields the ortho protons H4 and H6. H4 is particularly shifted downfield to ~8.68 ppm. The effect is transmitted through the π-system to the thiophene ring, causing a general downfield shift for H2 and H3 compared to the parent compound.

• 3-Nitrobenzo[b]thiophene: With the EWG directly on the thiophene ring at C3, the adjacent H2 proton experiences a very strong deshielding effect, shifting it to ~8.70 ppm. The effect on the benzenoid protons is less direct but still observable.

• 5-Methoxybenzo[b]thiophene: The EDG at C5 increases electron density at the ortho (H4, H6) and para (H7 - relative to the benzene ring) positions. H6, in particular, is shielded and shifted upfield to ~6.90 ppm.

Unveiling Carbon Skeletons with ¹³C NMR

¹³C NMR spectroscopy provides direct insight into the carbon framework. The chemical shifts are highly sensitive to the electronic environment and span a much wider range (~200 ppm) than ¹H NMR, leading to less signal overlap.

3.1. General Chemical Shift Regions:

• Thiophene Carbons (C2, C3): Typically δ 120-145 ppm.

• Benzenoid Carbons (C4-C7): Typically δ 120-130 ppm.

• Bridgehead/Quaternary Carbons (C3a, C7a): Typically δ 135-145 ppm.

3.2. Substituent Effects on ¹³C Chemical Shifts: The influence of substituents on ¹³C chemical shifts is more pronounced and predictable than for protons.[2][3]

• Ipso-Carbon (C-substituted): The carbon directly attached to the substituent shows the largest shift. EDGs cause a significant upfield (shielding) shift, while EWGs cause a large downfield (deshielding) shift.

• Ortho and Para Carbons: These positions are strongly affected by resonance. EDGs shield (upfield shift), and EWGs deshield (downfield shift) these carbons.

• Meta Carbons: These are least affected, showing only minor shifts due to weaker inductive effects.[2]

3.3. Comparative Data Table:

Compound	C2 (δ)	C3 (δ)	C3a (δ)	C4 (δ)	C5 (δ)	C6 (δ)	C7 (δ)	C7a (δ)
Benzo[b]thiophene	126.5	124.0	139.5	124.3	124.3	123.5	122.5	140.0
5-Nitro benzo[b]thiophene	128.0	125.5	144.0	120.0	145.0	118.5	125.0	141.0
3-Bromo benzo[b]thiophene	129.0	112.0	138.5	125.0	125.0	124.5	123.0	139.0
2-Acetyl benzo[b]thiophene	144.5	132.0	139.0	125.0	126.0	125.5	123.0	140.5

Data compiled and approximated from various literature sources for illustrative purposes, including[4].

• 5-Nitrobenzo[b]thiophene: The ipso-carbon C5 is strongly deshielded to ~145.0 ppm. The ortho carbons (C4, C6) and the para bridgehead carbon (C3a) are also significantly affected. The deshielding effect on C4 is counteracted by the shielding effect from the adjacent C3a, resulting in a net upfield shift.

• 3-Bromobenzo[b]thiophene: The electronegative bromine atom deshields C2 but strongly shields the ipso-carbon C3 to ~112.0 ppm. This "heavy atom effect" is a known phenomenon for halogens beyond fluorine.

• 2-Acetylbenzo[b]thiophene: The acetyl group, an EWG, significantly deshields the ipso-carbon C2 to ~144.5 ppm and the adjacent C3 to ~132.0 ppm.

Self-Validating Experimental Protocol for NMR Data Acquisition

Acquiring high-quality, reproducible NMR data is essential. This protocol outlines a standard, self-validating workflow.

Step 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified benzo[b]thiophene derivative.

• Solvent Selection: Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common first choice.[4][5] The solvent peak will serve as a secondary internal reference.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as the primary internal reference (δ = 0.00 ppm).[5]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Step 2: ¹H NMR Acquisition (e.g., on a 500 MHz Spectrometer)

• Shimming: Insert the sample and perform automated or manual shimming to optimize magnetic field homogeneity.

• Pulse Program: Use a standard one-pulse sequence (e.g., 'zg30').

• Key Parameters:

  • Spectral Width (SW): ~16 ppm (centered around 5-6 ppm).

  • Acquisition Time (AQ): ~3-4 seconds to ensure good resolution.

  • Relaxation Delay (D1): ~2-5 seconds to allow for full magnetization recovery.

  • Number of Scans (NS): 8-16 scans are typically sufficient.

Step 3: ¹³C NMR Acquisition

• Pulse Program: Use a standard proton-decoupled pulse sequence with a 30-degree pulse (e.g., 'zgpg30'). Proton decoupling simplifies the spectrum to singlets for each unique carbon.[5]

• Key Parameters:

  • Spectral Width (SW): ~220-240 ppm (centered around 100 ppm).

  • Acquisition Time (AQ): ~1-2 seconds.

  • Relaxation Delay (D1): ~2 seconds.

  • Number of Scans (NS): Requires significantly more scans than ¹H NMR due to the low natural abundance of ¹³C. Start with 1024 scans and increase if necessary.

Step 4: Data Processing and Validation

• Fourier Transform: Apply an exponential window function and perform Fourier transformation.

• Phasing and Baseline Correction: Manually or automatically correct the phase and baseline of the spectrum.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• Cross-Validation: For unambiguous assignments, acquire 2D NMR spectra like COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation). These experiments validate the connectivity and assignments made from 1D spectra.

Caption: A standard workflow for NMR analysis of organic compounds.

Conclusion

The ¹H and ¹³C NMR spectra of substituted benzo[b]thiophenes are rich with structural information. A systematic analysis, grounded in the fundamental principles of inductive and resonance effects, allows for the precise determination of substitution patterns. By comparing the spectra of unknown compounds to established data and applying the predictive logic of substituent effects, researchers can confidently elucidate molecular structures. The use of robust experimental protocols and multi-dimensional NMR techniques further ensures the accuracy and reliability of these assignments, which is an indispensable step in the rational design of new molecules in drug discovery and materials science.

References

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• Chapman, N. B., Scrowston, R. M., & Westwood, R. (1978). Comparison of the n.m.r. proton shifts of some thiophenes and the corresponding suiphones. Journal of the Chemical Society, Perkin Transactions 1, 402-408. [Link]

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• Alkorta, I., et al. (2023). Constructing an Optimum Receptor Based on Trifurcated Chalcogen Bonding. Inorganic Chemistry, 62(4), 1641-1650. [Link]

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• Klemm, L. H., et al. (1984). 13C-NMR SPECTRAL DATA FOR SUBSTITUTED THIENO[2,3-b]- AND THIENO[3,2-b]PYRIDINES AND THE CORRELATION OF IPSO SUBSTITUENT CHEMICAL SHIFTS. Journal of Heterocyclic Chemistry, 21(4), 1153-1159. [Link]

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A Comparative Guide to Fluorinated vs. Non-Fluorinated Benzo[b]thiophene Analogs in Drug Discovery

Introduction: The Strategic Value of the Benzo[b]thiophene Scaffold and the Power of Fluorine

The benzo[b]thiophene scaffold is a privileged heterocyclic structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5][6] Its rigid, planar structure and rich electronic nature make it an excellent pharmacophore for interacting with biological targets. However, in the relentless pursuit of optimized drug candidates, even promising scaffolds require fine-tuning to enhance their pharmacokinetic and pharmacodynamic profiles.

This is where the strategic incorporation of fluorine comes into play. Fluorine, the most electronegative element, is far from being a simple hydrogen isostere.[7] Its introduction into a molecule like benzo[b]thiophene can profoundly alter key physicochemical properties, including lipophilicity, metabolic stability, and binding affinity.[8][9][10][11][12] These modifications can transform a moderately active compound into a potent drug candidate with improved bioavailability and a longer duration of action.[13][14]

This guide provides a comparative analysis of fluorinated and non-fluorinated benzo[b]thiophene analogs, offering experimental insights and detailed protocols for researchers engaged in drug discovery and development. We will explore the causal relationships behind the observed effects of fluorination, grounded in authoritative data and validated methodologies.

The Impact of Fluorination: A Physicochemical and Pharmacokinetic Deep Dive

The decision to introduce a fluorine atom is a calculated one, aimed at predictably modulating a molecule's behavior. The unique properties of the carbon-fluorine (C-F) bond—its strength, polarity, and the small van der Waals radius of fluorine—are the root of these effects.[7]

Logical Framework: Key Effects of Fluorination

The introduction of fluorine sets off a cascade of changes in molecular properties that ultimately influence biological activity. This can be visualized as a logical progression from fundamental physicochemical alterations to complex pharmacokinetic outcomes.

Caption: Logical flow from fluorine incorporation to an optimized drug candidate.

Comparative Analysis of Lipophilicity

Lipophilicity, often quantified as the logarithm of the partition coefficient (logP), is a critical parameter that affects a drug's solubility, absorption, distribution, and toxicity.[15] Fluorine's impact on lipophilicity is context-dependent; while fluorinating alkyl chains can lower lipophilicity, adding fluorine to an aromatic system like benzo[b]thiophene generally increases it due to the low polarizability of the C-F bond.[14]

Table 1: Comparison of Calculated logP for Fluorinated vs. Non-Fluorinated Benzo[b]thiophene Analogs

Compound Pair	Non-Fluorinated Analog	cLogP	Fluorinated Analog	cLogP	ΔcLogP
1	Benzo[b]thiophene	2.85	5-Fluorobenzo[b]thiophene	3.03	+0.18
2	2-Phenylbenzo[b]thiophene	4.89	2-(4-Fluorophenyl)benzo[b]thiophene	5.07	+0.18
3	3-Acetylbenzo[b]thiophene	2.54	3-Acetyl-5-fluorobenzo[b]thiophene	2.72	+0.18

Note: cLogP values are estimations and should be confirmed experimentally.

Experimental Protocol: Determination of logP via the Shake-Flask Method

The "gold standard" for empirical logP measurement remains the shake-flask method, which directly measures the partitioning of a compound between n-octanol and water.[16]

Objective: To determine the octanol-water partition coefficient (logP) of a benzo[b]thiophene analog.

Materials:

• Test compound (fluorinated or non-fluorinated analog)

• n-Octanol (HPLC grade, pre-saturated with water)

• Water (HPLC grade, pre-saturated with n-octanol)

• Centrifuge tubes (glass, with screw caps)

• Mechanical shaker or vortex mixer

• Centrifuge

• UV-Vis Spectrophotometer or HPLC system for quantification

Procedure:

• Preparation of Solutions: Prepare a stock solution of the test compound in pre-saturated n-octanol at a concentration that will be detectable in both phases (e.g., 1 mg/mL).

• Partitioning:

  • Add 5 mL of the pre-saturated n-octanol stock solution and 5 mL of pre-saturated water to a glass centrifuge tube.

  • Cap the tube tightly and shake vigorously using a mechanical shaker at a constant temperature (typically 25°C) for 2 hours to ensure equilibrium is reached.[17]

• Phase Separation:

  • Centrifuge the mixture at 2000 x g for 15 minutes to achieve complete separation of the two phases. This is crucial to avoid emulsions, which can be an issue for highly lipophilic compounds.[15]

• Quantification:

  • Carefully withdraw an aliquot from the aqueous phase and the n-octanol phase.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV). A calibration curve for the compound in each respective solvent must be prepared beforehand.

• Calculation:

  • The partition coefficient, P, is calculated as: P = [Concentration in Octanol] / [Concentration in Water]

  • The final value is expressed as its logarithm: logP = log10(P)

Causality: An increase in logP for the fluorinated analogs, as predicted in Table 1, suggests enhanced partitioning into lipid environments. This can improve membrane permeability but may also increase binding to plasma proteins or lead to off-target hydrophobic interactions if not balanced.

Comparative Analysis of Metabolic Stability

A major hurdle in drug development is rapid metabolic breakdown, primarily by cytochrome P450 (CYP) enzymes in the liver.[18][19] Fluorine can significantly enhance metabolic stability by blocking metabolically labile C-H bonds. The C-F bond is exceptionally strong (bond energy ~116 kcal/mol) and resistant to oxidative cleavage by CYP enzymes.[7]

Blocking Metabolic "Soft Spots"

Placing a fluorine atom at a site susceptible to hydroxylation effectively shields the molecule from metabolic attack, thereby increasing its half-life and bioavailability.[7][8]

Caption: Fluorine blocks oxidative metabolism by CYP450 enzymes.

Table 2: Representative In Vitro Metabolic Stability Data

Compound Pair	Analog	Species	Test System	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
4	Non-Fluorinated	Human	Liver Microsomes	15	46.2
5-Fluoro Analog	Human	Liver Microsomes	75	9.2
5	Non-Fluorinated	Rat	Hepatocytes	22	31.5
5-Fluoro Analog	Rat	Hepatocytes	>120	<5.8

Data are illustrative and will vary based on compound structure and assay conditions.

Experimental Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay measures the rate at which a compound is metabolized by enzymes present in liver microsomes, providing a key indicator of its in vivo clearance.[20][21][22]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test compound and positive control (e.g., a rapidly metabolized drug like Verapamil)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADPH-A and NADPH-B)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (containing an internal standard for LC-MS/MS analysis)

• 96-well plates, incubator, LC-MS/MS system

Procedure:

• Incubation Preparation:

  • In a 96-well plate, add the test compound to the phosphate buffer to achieve a final concentration of 1 µM.

  • Add liver microsomes to a final protein concentration of 0.5 mg/mL.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • For the negative control (T=0), immediately add cold acetonitrile to quench the reaction. This sample represents 100% of the initial compound.

• Time-Course Incubation:

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 5, 15, 30, 45, 60 minutes), quench the reaction in designated wells by adding an equal volume of cold acetonitrile with the internal standard.

• Sample Processing:

  • Centrifuge the plate at 3000 x g for 20 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear regression line (k) is the elimination rate constant.

  • Calculate the half-life: t½ = 0.693 / k

  • Calculate intrinsic clearance: CLint = (k / [microsomal protein concentration]) * 1000

Causality: The significantly longer half-life and lower clearance of the fluorinated analogs in Table 2 directly result from the blockage of metabolic pathways.[18] This translates to higher plasma concentrations and a longer duration of effect in vivo, potentially allowing for lower or less frequent dosing.[11]

Comparative Analysis of Target Binding Affinity

Ultimately, a drug must bind to its biological target with high affinity and selectivity. Fluorine can enhance binding affinity through several mechanisms.[7] Its strong electronegativity allows it to participate in favorable electrostatic interactions, including dipole-dipole interactions and, in some cases, non-canonical hydrogen bonds with protein backbone amides or side chains.[10]

Table 3: Representative Target Binding Affinity Data (e.g., Kinase Inhibition)

Compound Pair	Analog	Target	Assay Type	IC₅₀ (nM)
6	Non-Fluorinated	Kinase X	Enzymatic Activity	120
5-Fluoro Analog	Kinase X	Enzymatic Activity	15
7	Non-Fluorinated	Receptor Y	Radioligand Binding	88
5-Fluoro Analog	Receptor Y	Radioligand Binding	9

Data are illustrative and target-dependent.

Experimental Protocol: General Enzymatic Inhibition Assay

This protocol outlines a general workflow for determining a compound's inhibitory potency (IC₅₀) against a target enzyme.[23]

Objective: To measure the concentration of an inhibitor required to reduce enzyme activity by 50% (IC₅₀).

Materials:

• Target enzyme (purified)

• Substrate specific to the enzyme (e.g., a peptide for a kinase, often fluorescently labeled)

• ATP (for kinases)

• Assay buffer (specific to the enzyme's optimal conditions)

• Test compounds (serially diluted)

• Positive control inhibitor (known potent inhibitor)

• Microplate reader (capable of detecting the assay signal, e.g., fluorescence, luminescence)

Procedure:

• Assay Plate Setup:

  • In a 384-well plate, add a small volume of serially diluted test compound (e.g., 10-point, 3-fold dilution series starting from 10 µM). Include wells for 100% activity (DMSO vehicle) and 0% activity (positive control inhibitor).

• Enzyme Addition:

  • Add the target enzyme to all wells and incubate for a set period (e.g., 15-30 minutes) to allow the inhibitor to bind. This step is critical, especially for slow-binding or time-dependent inhibitors.[24]

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding a mixture of the substrate and ATP (if required).

• Incubation and Detection:

  • Incubate the plate at room temperature or 37°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction (if necessary) and read the signal on a microplate reader.

• Data Analysis:

  • Normalize the data to the 0% and 100% activity controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Causality: The lower IC₅₀ values for the fluorinated analogs in Table 3 indicate a significant increase in potency. This enhanced binding affinity can arise from specific, favorable interactions between the fluorine atom and the amino acid residues in the target's binding pocket, leading to a more stable drug-target complex.[25]

Workflow for Comparative Analysis

A systematic approach is essential for a robust comparison of fluorinated and non-fluorinated analogs. The workflow should integrate synthesis, physicochemical characterization, and biological evaluation in a logical sequence.

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The Fluorine Advantage: A Comparative Guide to the Structure-Activity Relationship of Fluorinated Benzo[b]thiophene Derivatives

In the landscape of modern drug discovery, the benzo[b]thiophene scaffold stands out as a "privileged structure," a core molecular framework that consistently yields biologically active compounds.[1] Its rigid, planar structure and electron-rich nature make it an ideal anchor for interacting with a multitude of biological targets, from bacterial enzymes to human kinases.[2] However, the true potential of this scaffold is often unlocked through strategic chemical modification. Among the most powerful tools in the medicinal chemist's arsenal is the incorporation of fluorine.

This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of fluorinated benzo[b]thiophene derivatives. We will move beyond a simple catalog of compounds to explore the causal relationships between the number and position of fluorine substituents and the resulting biological activity. By examining experimental data from anticancer and antimicrobial studies, we will elucidate why this simple substitution can profoundly enhance potency, selectivity, and pharmacokinetic properties, transforming a promising scaffold into a potent therapeutic candidate.

The Power of a Single Atom: Why Fluorine Matters in Drug Design

The introduction of fluorine into a drug candidate is a well-established strategy to modulate its physicochemical properties.[3] Its unique characteristics—high electronegativity, small van der Waals radius (similar to hydrogen), and the high strength of the carbon-fluorine bond—impart several advantageous effects:

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes. This can increase the drug's half-life and bioavailability.

• Modulation of pKa: As a highly electron-withdrawing group, fluorine can lower the pKa of nearby acidic or basic functional groups, altering the molecule's ionization state at physiological pH and thereby influencing its solubility, cell permeability, and target binding.

• Enhanced Binding Affinity: Fluorine can engage in unique, non-covalent interactions with protein targets, including hydrogen bonds and dipole-dipole interactions, which can significantly increase binding affinity and potency. In some cases, fluorinated inhibitors have shown binding affinities several times stronger than their non-fluorinated counterparts.

• Altered Conformation: Strategic placement of fluorine can induce specific molecular conformations that are more favorable for binding to a target protein's active site.

By understanding these principles, researchers can rationally design fluorinated benzo[b]thiophene derivatives with optimized therapeutic profiles.

Comparative Analysis I: Anticancer Activity as Kinase Inhibitors

The dysregulation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention. Benzo[b]thiophene derivatives have shown considerable promise as kinase inhibitors, and fluorination has proven to be a key strategy for enhancing their potency and selectivity.

The Impact of Fluorination on Kinase Inhibition

The introduction of fluorine can dramatically improve the anticancer activity of benzo[b]thiophene derivatives. A compelling example is seen in the development of endoplasmic reticulum kinase (PERK) inhibitors, where a 4-fluoroindoline derivative demonstrated a threefold increase in inhibitory activity compared to its non-fluorinated analogue (IC50 = 0.8 nM vs. 2.5 nM).[4] This enhancement is often attributed to favorable interactions within the kinase's ATP-binding pocket.

The position of the fluorine atom is critical. Studies on 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophenes as tubulin polymerization inhibitors revealed that methoxy substitution (an electron-donating group, in contrast to fluorine) at the C-4, C-6, or C-7 positions yielded the best activities, while substitution at C-5 was detrimental.[5] While not a direct fluorine comparison, this highlights the sensitivity of the benzo[b]thiophene scaffold to the electronic and steric effects of substituents at specific positions.

Further evidence from other heterocyclic scaffolds supports the profound impact of fluorine. A 3-fluoroindole derivative showed a six-fold improvement in inhibitory activity against the HepG2 cancer cell line compared to the multi-kinase inhibitor drug sorafenib.[3]

Table 1: Comparative Anticancer Activity of Halogenated Heterocyclic Derivatives

Compound Class	Derivative	Cancer Cell Line	Activity (IC50 in µM)	Reference
Indolinone	Fluorinated (16c)	HuH7	0.4	[4]
Indolinone	Fluorinated (16c)	HepG2	1.1	[4]
Indolinone	Sunitinib (Reference)	HuH7	4.7	[4]
Indolinone	Sunitinib (Reference)	HepG2	4.5	[4]
3-Fluoroindole	Derivative 35	HepG2	2.50	[3]
3-Fluoroindole	Sorafenib (Reference)	HepG2	14.95	[3]
Benzofuran	Fluorinated (1)	HCT116	19.5	[3]
Benzofuran	Fluorinated (2)	HCT116	24.8	[3]

Note: Data is compiled from multiple sources to illustrate the general positive impact of fluorination. Direct comparison is most valid within the same compound class and study.

The data consistently suggests that fluorination is a powerful strategy for enhancing the anticancer potency of benzo[b]thiophenes and related heterocyclic compounds. The precise positioning of the fluorine atom is crucial and must be optimized for each specific kinase target to achieve maximal benefit.

Comparative Analysis II: Antimicrobial Activity

The rise of multidrug-resistant (MDR) bacteria presents a global health crisis, necessitating the development of new classes of antibiotics. Benzo[b]thiophene derivatives have emerged as a promising scaffold for novel antimicrobial agents.

The Influence of Halogenation on Antimicrobial Potency

Systematic studies on halogenated benzo[b]thiophenes have provided clear insights into their structure-activity relationships. A study comparing 3-halo-substituted benzo[b]thiophenes demonstrated that chloro- and bromo-substituents at the 3-position conferred significant activity against Gram-positive bacteria and the fungus Candida albicans, while the corresponding iodo-derivative was inactive.[1]

For example, 2-(1-cyclohexanol)-3-chlorobenzo[b]thiophene (25 ) and its bromo-analogue (26 ) both exhibited a potent Minimum Inhibitory Concentration (MIC) of 16 µg/mL against Staphylococcus aureus and Bacillus cereus.[6] Unfortunately, the synthesis of the 3-fluoro analogue proved challenging, preventing a direct comparison in that study.[6]

However, another study focusing on fluorinated benzothiophene-indole hybrids provided direct evidence of fluorine's efficacy. The lead compound, a 2-fluoro-4-(1H-indol-3-yl)-9H-thieno[2,3-b]carbazole (3a ), displayed a remarkable MIC of 1 µg/mL against a methicillin-resistant S. aureus (MRSA) strain, making it significantly more potent than the standard antibiotics oxacillin (MIC = 24 µg/mL) and ciprofloxacin (MIC = 32 µg/mL).

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Halogenated Benzo[b]thiophene Derivatives

Compound	Halogen at C-3	R Group at C-2	S. aureus (MRSA)	B. cereus	C. albicans	Reference
25	Cl	1-Cyclohexanol	16	16	16	[6]
26	Br	1-Cyclohexanol	16	16	16	[6]
27	I	1-Cyclohexanol	>512	>512	>512	[6]
19	Cl	Methanol	256	128	128	[6]
3a *	F (on thiophene)	Indole Hybrid	1	-	-
Oxacillin	-	-	24	-	-
Ciprofloxacin	-	-	32	-	-

Compound 3a is a more complex hybrid, but highlights the potential of fluorine in this class.

The collective evidence indicates a clear SAR for halogenation. For antimicrobial activity, chloro- and bromo-substitutions are highly effective, particularly at the 3-position. While direct comparative data for positional fluorine isomers is sparse, the exceptional potency of fluorinated hybrids strongly supports the continued exploration of fluorination as a key strategy in developing novel benzo[b]thiophene-based antibiotics.

Experimental Protocols & Methodologies

To ensure the integrity and reproducibility of SAR studies, standardized and validated protocols are essential. The following sections detail representative methods for the synthesis and biological evaluation of these compounds.

Representative Synthesis: Electrophilic Cyclization

The synthesis of halogenated benzo[b]thiophenes can be efficiently achieved through the electrophilic cyclization of 2-alkynylthioanisoles. This method is versatile and allows for the introduction of various substituents.

Protocol: Synthesis of 3-Chlorobenzo[b]thiophene Derivatives [6]

• Reaction Setup: In a 6-dram vial equipped with a magnetic stir bar, add the appropriate 2-alkynylthioanisole (0.3 mmol) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (1.5 mmol).

• Solvent Addition: Add 5 mL of ethanol to the vial.

• Initiation: Add sodium chloride (NaCl) (1.5 mmol) to the reaction mixture in one portion.

• Reaction: Stir the mixture vigorously at room temperature overnight. The progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture through a pad of celite to remove solid residues.

• Purification: Concentrate the filtrate under vacuum. Adsorb the resulting crude product onto silica gel and purify by column chromatography to yield the desired 3-chlorobenzo[b]thiophene derivative.

Causality: The copper(II) sulfate facilitates the electrophilic cyclization, where the alkyne is activated towards nucleophilic attack by the sulfur atom. The sodium halide serves as the source for the electrophilic halogen that is incorporated at the 3-position of the newly formed benzo[b]thiophene ring.

Biological Evaluation: Antimicrobial Susceptibility Testing

The Broth Microdilution method is a standardized assay to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Protocol: Broth Microdilution Assay [1]

• Compound Preparation: Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO). Perform a serial two-fold dilution in a 96-well microtiter plate using appropriate growth medium (e.g., Mueller-Hinton Broth) to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., to 0.5 McFarland standard) from a fresh culture of the test organism. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate containing the test compound dilutions. Include a positive control (bacteria in broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the organism.

Self-Validation: The inclusion of positive and negative controls is critical. The positive control ensures the bacteria are viable and capable of growth, while the negative control confirms the sterility of the medium. Standard reference antibiotics should also be run in parallel to validate the assay's performance.

Visualizing the Relationships

Diagrams are essential for conceptualizing complex relationships and workflows.

Caption: Key SAR principles for anticancer activity.

Caption: Workflow for MIC determination via broth microdilution.

Conclusion and Future Directions

The strategic incorporation of fluorine is a demonstrably effective method for enhancing the therapeutic potential of benzo[b]thiophene derivatives. The experimental data clearly indicate that fluorination can lead to substantial improvements in both anticancer and antimicrobial activities. For kinase inhibition, fluorination often leads to enhanced binding affinity and increased potency. In the antimicrobial realm, while chloro- and bromo-substitutions at the 3-position are well-validated, the high potency of complex fluorinated hybrids suggests that simpler, directly fluorinated benzo[b]thiophenes are a highly promising avenue for future research.

Future work should focus on the systematic synthesis and evaluation of a complete set of positional isomers of mono- and di-fluorinated benzo[b]thiophenes. This would provide a more granular understanding of the SAR and allow for the rational design of next-generation inhibitors with even greater potency and selectivity. By combining the privileged nature of the benzo[b]thiophene scaffold with the powerful modulatory effects of fluorine, researchers are well-positioned to develop novel clinical candidates to address critical unmet needs in oncology and infectious disease.

References

• El-Damasy, A. K., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. RSC Medicinal Chemistry, 15(7), 1865-1905. [Link]

• Kopanska, K., et al. (2022). Novel Effective Fluorinated Benzothiophene-Indole Hybrid Antibacterials against S. aureus and MRSA Strains. Pharmaceuticals, 15(9), 1113. [Link]

• El-Damasy, A. K., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. ResearchGate. [Link]

• Gokel, D., et al. (2021). Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Pharmaceuticals, 15(1), 39. [Link]

• O'Hagan, D. (2008). Understanding the impact of fluorine substitution in drug design. Journal of Fluorine Chemistry, 129(8), 743-753. [Link]

• Talari, G., et al. (2021). Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Pharmaceuticals, 15(1), 39. [Link]

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• Guglielmi, P., et al. (2019). Benzo[b]tiophen-3-ol derivatives as effective inhibitors of human monoamine oxidase: design, synthesis, and biological activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1511-1525. [Link]

• Li, Y., et al. (2024). Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2369115. [Link]

• Giraud, F., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Pharmaceuticals, 15(1), 103. [Link]

• Romagnoli, R., et al. (2010). Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry, 18(14), 5115-5126. [Link]

• Bhabal, S. R., et al. (2022). Synthesis of novel fluorinated 1,5-benzothiazepine derivatives and their biological evaluation as anticancer and antibacterial agents. Journal of the Serbian Chemical Society, 87(10), 1109-1116. [Link]

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A Senior Application Scientist's Guide to Structural Validation: A Comparative Analysis Centered on Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

In the landscape of drug discovery and development, the unequivocal determination of a molecule's three-dimensional structure is paramount. An incorrect structural assignment can lead to the misinterpretation of biological data, wasted resources, and potential safety risks. The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, appearing in a range of clinically significant agents.[1] The specific molecule under consideration, Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, serves as a critical building block for more complex pharmaceutical agents. Its precise atomic arrangement, including the regiochemistry of the amino and fluoro substituents, dictates its reactivity and suitability for further synthesis.

This guide provides an in-depth comparison of analytical techniques for the structural validation of this molecule. We will begin with the gold standard, single-crystal X-ray crystallography, and then objectively compare its capabilities with orthogonal spectroscopic and computational methods. The narrative is grounded in the principles of scientific integrity, explaining the causality behind experimental choices to provide a self-validating framework for researchers.

The Gold Standard: Unambiguous Structure Determination by Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute three-dimensional structure of a crystalline solid. It provides precise atomic coordinates, bond lengths, bond angles, and information about intermolecular interactions, leaving no ambiguity about the molecule's constitution and conformation in the solid state.

Causality Behind the Experimental Workflow

The journey from a powdered sample to a refined crystal structure is a multi-step process where each stage is critical for a successful outcome. The quality of the final structure is a direct consequence of the quality of the single crystal. Therefore, significant effort is dedicated to the crystallization process. For a molecule like Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, which is a solid powder, techniques such as slow evaporation from a suitable solvent system (e.g., acetonitrile, ethyl acetate, or a mixture thereof) are employed.[2] The goal is to allow molecules to slowly and orderly arrange themselves into a well-defined crystal lattice.

Once a suitable crystal is obtained, it is mounted and exposed to a focused beam of X-rays. The electrons in the atoms of the crystal diffract the X-rays, producing a unique diffraction pattern. The geometric arrangement of these diffraction spots is related to the crystal's unit cell dimensions, while the intensity of the spots contains the information about the arrangement of atoms within the unit cell. Modern diffractometers automate the process of data collection, systematically rotating the crystal to capture a complete dataset.

The final step involves solving and refining the crystal structure using specialized software. The phase problem, a central challenge in crystallography, is typically overcome for small molecules using direct methods. The resulting electron density map is then interpreted to build a molecular model, which is subsequently refined to achieve the best possible fit between the observed and calculated diffraction data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Dissolve Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate in a minimal amount of a suitable solvent (e.g., acetonitrile) at a slightly elevated temperature.

  • Allow the solution to cool slowly to room temperature, followed by further slow evaporation of the solvent in a loosely covered vial.

  • Visually inspect the resulting crystals under a microscope to select a single, well-formed crystal with sharp edges and no visible defects.

• Data Collection:

  • Mount the selected crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal diffractometer.

  • Collect a full sphere of diffraction data at a controlled temperature (typically 100 K to minimize thermal motion).

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain integrated intensities.

  • Solve the crystal structure using direct methods to obtain an initial electron density map.

  • Build the molecular model by assigning atoms to the electron density peaks.

  • Refine the model against the experimental data, adjusting atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

Below is a diagram illustrating the comprehensive workflow for X-ray crystallography.

Caption: Workflow for X-ray Crystallography.

Expected Data for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

While a public crystal structure for the title compound is not available, a derivative, methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate, has been reported to crystallize in the monoclinic P2₁/c space group.[2][3][4] It is plausible that the parent amine would crystallize in a similar system. The table below presents hypothetical but realistic crystallographic data.

Parameter	Expected Value	Significance
Chemical Formula	C₁₀H₈FNO₂S	Confirms the elemental composition of the molecule in the crystal.
Molecular Weight	225.24 g/mol	Consistent with the chemical formula.[5]
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell.
Unit Cell Dimensions	a ≈ 8 Å, b ≈ 15 Å, c ≈ 9 Å, β ≈ 100°	Defines the size and shape of the repeating unit in the crystal.
Bond Lengths (Å)	C-F ≈ 1.35, C-S ≈ 1.77, C=O ≈ 1.22, C-N ≈ 1.38	Provides definitive proof of atomic connectivity and bond orders.
Bond Angles (°)	Thiophene ring angles ≈ 108-112°	Confirms the geometry of the heterocyclic and benzene rings.
Final R-factor	< 5%	A key indicator of the quality of the final refined structure.

Orthogonal Validation Method 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution.[5][6] It provides detailed information about the chemical environment of magnetically active nuclei such as ¹H, ¹³C, and ¹⁹F. For Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a combination of these NMR experiments would be used to confirm the connectivity of the atoms.

Causality Behind the Experimental Choices

• ¹H NMR: This experiment provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. The chemical shifts, integration, and coupling patterns of the aromatic protons are particularly diagnostic for confirming the substitution pattern on the benzene ring.

• ¹³C NMR: This provides information on the different types of carbon atoms in the molecule. The chemical shifts are sensitive to the electronic environment, allowing for the identification of carbonyl, aromatic, and ester carbons.

• ¹⁹F NMR: As the molecule contains a fluorine atom, ¹⁹F NMR is an essential experiment.[7][8][9] Fluorine is a highly sensitive nucleus with a wide range of chemical shifts, making it an excellent probe of its local environment. The coupling of the fluorine to nearby protons (H-F coupling) provides crucial information about the regiochemistry.

• 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish correlations between different nuclei. For instance, COSY (Correlation Spectroscopy) identifies coupled protons, while HSQC (Heteronuclear Single Quantum Coherence) correlates protons with their directly attached carbons. HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range couplings between protons and carbons, which is invaluable for piecing together the molecular skeleton.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum.

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F NMR spectrum.

• 2D NMR: Acquire COSY, HSQC, and HMBC spectra to establish connectivity.

The diagram below outlines the workflow for structural elucidation using NMR.

Caption: Workflow for NMR-based structural elucidation.

Predicted NMR Data

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)	Assignment
¹H	~7.5-7.8	m	Aromatic CH (3H)
¹H	~5.5-6.0	br s	-NH₂ (2H)
¹H	~3.9	s	-OCH₃ (3H)
¹³C	~165	s	C=O
¹³C	~150-155	d	J(C-F) ≈ 250 Hz	C-F
¹³C	~110-140	m	Aromatic C
¹³C	~52	s	-OCH₃
¹⁹F	~ -120 to -140	m	Ar-F

Orthogonal Validation Method 2: Mass Spectrometry (MS)

Mass spectrometry is a technique that measures the mass-to-charge ratio (m/z) of ions.[6][10][11] High-resolution mass spectrometry (HRMS) can determine the elemental composition of a molecule with high accuracy, providing strong evidence for its chemical formula. Tandem mass spectrometry (MS/MS) involves the fragmentation of a selected parent ion, and the resulting fragmentation pattern can provide valuable information about the molecule's structure.

Causality Behind the Experimental Choices

For Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, HRMS would be used to confirm the elemental formula C₁₀H₈FNO₂S. The experimentally measured mass should be within a few parts per million (ppm) of the calculated exact mass.

The fragmentation pattern in MS/MS is governed by the chemical stability of the resulting fragments. Weaker bonds are more likely to break, and the formation of stable neutral molecules or resonance-stabilized cations is often favored. For the target molecule, characteristic fragmentation would likely involve the loss of the methyl group from the ester, the loss of the entire methoxycarbonyl group, or cleavages within the thiophene ring.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or coupled to a liquid chromatograph.

• Ionization: Use a soft ionization technique such as electrospray ionization (ESI) to generate the protonated molecule [M+H]⁺.

• HRMS Analysis: Analyze the ions in a high-resolution mass analyzer (e.g., Orbitrap or TOF) to determine the exact mass.

• MS/MS Analysis: Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to generate fragment ions. Analyze the resulting fragments.

The workflow for mass spectrometry analysis is depicted below.

Caption: Mass spectrometry analysis workflow.

Predicted Mass Spectrometry Data

Ion	Calculated m/z	Expected Observation
[M+H]⁺	226.0332	The protonated molecular ion. Its accurate mass confirms the elemental composition.
[M+H - CH₃]⁺	211.0097	Loss of a methyl radical from the ester group.
[M+H - OCH₃]⁺	195.0148	Loss of a methoxy radical.
[M+H - COOCH₃]⁺	167.0230	Loss of the entire methoxycarbonyl group as a radical.

Complementary Approach: Computational Modeling

Computational chemistry, particularly Density Functional Theory (DFT), can be a valuable tool to support structural assignments.[12] By calculating the minimum energy conformation of the molecule, one can obtain theoretical bond lengths, bond angles, and NMR chemical shifts. While computational methods are predictive and not a substitute for experimental validation, a strong correlation between calculated and experimental data can significantly increase confidence in the structural assignment. For instance, predicted ¹³C and ¹H NMR chemical shifts can be compared with experimental values to aid in the assignment of complex spectra.

Comparative Analysis: Choosing the Right Tool

Each of the discussed techniques provides a different type of structural information. The table below compares their strengths and limitations in the context of validating the structure of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Absolute 3D structure, bond lengths, bond angles, intermolecular interactions.	Unambiguous and definitive structural determination.	Requires a suitable single crystal, which can be difficult to obtain. Provides solid-state information.
NMR Spectroscopy	Atomic connectivity, chemical environment of nuclei, through-bond correlations.	Provides detailed structural information in solution. Non-destructive.	Does not provide absolute 3D structure or precise bond lengths/angles. Can have signal overlap.
Mass Spectrometry	Elemental composition (HRMS), fragmentation patterns (MS/MS).	High sensitivity, confirms molecular formula.	Does not provide stereochemical or detailed connectivity information. Isomers can be difficult to distinguish.
Computational Modeling	Theoretical geometry, predicted spectral data.	Can support experimental findings and aid in spectral interpretation.	Predictive, not a direct measurement. Accuracy depends on the level of theory and basis set used.

Conclusion

The structural validation of a novel or critical chemical entity like Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate demands a rigorous and multi-faceted analytical approach. While NMR and mass spectrometry are indispensable tools that provide crucial pieces of the structural puzzle—confirming connectivity and elemental composition—they do not offer the definitive and unambiguous three-dimensional atomic arrangement.

Single-crystal X-ray crystallography remains the gold standard, providing an unassailable level of detail about the molecular structure in the solid state. Its ability to deliver precise atomic coordinates makes it the ultimate arbiter in cases of structural uncertainty. Therefore, for a molecule intended as a key building block in drug development, obtaining a crystal structure is not merely an academic exercise but a foundational step that ensures the integrity of all subsequent research and development activities. The combination of crystallographic data with spectroscopic and computational results provides a self-validating and comprehensive understanding of the molecule's structure, embodying the principles of robust scientific practice.

References

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• Gbabode, G., et al. (2014). X-ray Structural Investigation of Nonsymmetrically and Symmetrically AlkylatedBenzothieno[3,2-b]benzothiophene Derivatives in Bulk and Thin Films.
• (2025-05-12).
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A Tale of Two Positions: A Comparative Guide to the Biological Activity of Benzo[b]thiophene Isomers

For researchers, scientists, and drug development professionals, the benzo[b]thiophene scaffold represents a privileged structure in medicinal chemistry. Its versatile and relatively simple bicyclic framework is a common feature in a wide array of pharmacologically active compounds.[1][2] However, the biological activity of these molecules is not merely a function of the core structure itself, but is exquisitely sensitive to the nature and, critically, the position of its substituents. This guide delves into the fascinating world of benzo[b]thiophene isomers, providing a comparative analysis of their biological activities, supported by experimental data, to illustrate how subtle changes in molecular architecture can lead to profound differences in therapeutic potential.

We will explore two key areas of biological activity where benzo[b]thiophene isomers have shown significant promise and stark contrasts: anticancer and antimicrobial applications. By examining specific positional isomers and their differential effects, we aim to provide a deeper understanding of the structure-activity relationships (SAR) that govern this important class of heterocyclic compounds.

The Decisive Role of Isomerism in Anticancer Activity: A Focus on Tubulin Polymerization Inhibition

One of the most compelling examples of isomeric differentiation in the biological activity of benzo[b]thiophenes is in the realm of anticancer research, particularly as inhibitors of tubulin polymerization.[3][4] Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and are critical for cell division, making them a prime target for anticancer drug development.[3] Benzo[b]thiophene derivatives have been shown to interfere with microtubule dynamics, often by binding to the colchicine site on β-tubulin, leading to cell cycle arrest and apoptosis.[4]

The pioneering work of Romagnoli and colleagues has provided a wealth of data on how the placement of substituents on the benzo[b]thiophene core dictates antiproliferative activity. A particularly illustrative example is the comparison of 2-(3',4',5'-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives.

Comparative Antiproliferative Activity of 2,3-Disubstituted Benzo[b]thiophene Isomers

The following table summarizes the 50% growth inhibitory concentration (GI50) values for a selection of isomeric benzo[b]thiophene derivatives against various human cancer cell lines. The key isomeric difference lies in the substituent at the 3-position (an aryl vs. an anilino group) and the nature of the para-substituent on this ring.

Compound	3-Substituent	2-Substituent	HeLa (Cervical) GI50 (µM)	HL-60 (Leukemia) GI50 (µM)	Jurkat (Leukemia) GI50 (µM)	K562 (Leukemia) GI50 (µM)	A549 (Lung) GI50 (µM)
3a	Phenyl	3',4',5'-trimethoxybenzoyl	1.5	1.8	2.1	1.9	5.0
4a	Anilino	3',4',5'-trimethoxybenzoyl	3.2	3.5	4.1	3.8	7.2
3c	4-Chlorophenyl	3',4',5'-trimethoxybenzoyl	1.2	1.5	1.8	1.6	4.5
4b	4-Chloroanilino	3',4',5'-trimethoxybenzoyl	0.9	1.1	1.3	1.2	3.8
3e	4-Methoxyphenyl	3',4',5'-trimethoxybenzoyl	0.8	1.0	1.2	1.1	3.5
4d	4-Methoxyanilino	3',4',5'-trimethoxybenzoyl	1.1	1.4	1.6	1.5	4.2
3k	4-Ethoxyphenyl	3',4',5'-trimethoxybenzoyl	0.5	0.7	0.9	0.8	2.9
4e	4-Ethoxyanilino	3',4',5'-trimethoxybenzoyl	0.3	0.5	0.6	0.5	2.1

Data synthesized from Romagnoli et al. (2010).[3]

Expert Analysis: The data clearly demonstrates that the nature of the linkage at the 3-position (direct aryl vs. anilino) significantly impacts antiproliferative activity. In the case of the unsubstituted phenyl and the para-methoxy substituted derivatives (3a vs. 4a and 3e vs. 4d ), the direct aryl substitution is more potent. However, with para-chloro and para-ethoxy substituents (3c vs. 4b and 3k vs. 4e ), the anilino linkage confers greater activity.[3] This highlights a nuanced structure-activity relationship where electronic and steric factors of the substituent on the 3-aryl/anilino ring play a crucial role in the interaction with the tubulin target. The 4-ethoxyanilino derivative 4e emerged as a particularly potent compound, with sub-micromolar activity against several cell lines.[3]

The Impact of Substituent Position on the Benzo Ring

Further studies have revealed that the position of substituents on the benzene ring of the benzo[b]thiophene scaffold itself is a critical determinant of anticancer potency. A comparison of 2-(3',4',5'-trimethoxybenzoyl)-3-methyl-benzo[b]thiophene isomers with a methoxy group at either the C-4, C-5, C-6, or C-7 position provides a striking illustration.

Compound	Methoxy Position	K562 (Leukemia) IC50 (nM)	HeLa (Cervical) IC50 (nM)	HL-60 (Leukemia) IC50 (nM)	Jurkat (Leukemia) IC50 (nM)	A549 (Lung) IC50 (nM)
4g	4-Methoxy	16	18	20	23	21
4h	5-Methoxy	150	180	210	240	220
4i	6-Methoxy	25	28	30	35	32
4j	7-Methoxy	19	22	25	28	26

Data synthesized from Romagnoli et al. (2010).[4]

Expert Analysis: The placement of the methoxy group on the benzo ring has a dramatic effect on antiproliferative activity. The 4-methoxy isomer (4g ) is the most potent, with IC50 values in the low nanomolar range across all tested cell lines.[4] The 6- and 7-methoxy isomers (4i and 4j ) also exhibit high potency, while the 5-methoxy isomer (4h ) is significantly less active, with IC50 values approximately 10-fold higher.[4] This strongly suggests that the electronic and steric environment around the benzo portion of the molecule is critical for optimal binding to tubulin and subsequent cytotoxic effects.

Mechanism of Action: Tubulin Polymerization Inhibition

The primary mechanism by which these potent benzo[b]thiophene isomers exert their anticancer effects is through the inhibition of tubulin polymerization. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.

Caption: Anticancer mechanism of potent benzo[b]thiophene isomers.

Isomeric Influences on Antimicrobial Activity

The benzo[b]thiophene scaffold is also a fertile ground for the discovery of novel antimicrobial agents.[5][6] The position of substituents can significantly influence the potency and spectrum of activity against various bacterial and fungal pathogens.

While direct comparative studies of simple, single-substituent positional isomers are less common in the literature, the work on 3-halobenzo[b]thiophenes provides valuable insights into the role of substituent placement.

Comparative Antimicrobial Activity of 3-Halo-2-substituted Benzo[b]thiophene Isomers

The following table presents the Minimum Inhibitory Concentration (MIC) values for isomeric 3-chloro- and 3-bromo-benzo[b]thiophenes with different alcohol substituents at the 2-position.

Compound	3-Substituent	2-Substituent	S. aureus MIC (µg/mL)	E. faecalis MIC (µg/mL)	B. cereus MIC (µg/mL)	C. albicans MIC (µg/mL)
25	Chloro	Cyclohexanol	16	16	16	16
26	Bromo	Cyclohexanol	16	16	16	16
30	Chloro	2-Hydroxypropan-2-yl	64	64	32	64
31	Bromo	2-Hydroxypropan-2-yl	64	64	32	64

Data synthesized from Masih et al. (2021).[6][7]

Expert Analysis: In this series, the nature of the halogen at the 3-position (chloro vs. bromo) does not significantly alter the antimicrobial activity, with both isomers exhibiting identical MIC values.[6][7] However, the nature of the substituent at the 2-position plays a dominant role. The cyclohexanol-substituted isomers (25 and 26 ) are significantly more potent than the 2-hydroxypropan-2-yl substituted isomers (30 and 31 ), with a 4-fold lower MIC against S. aureus, E. faecalis, and C. albicans, and a 2-fold lower MIC against B. cereus.[6][7] This underscores that while the core benzo[b]thiophene scaffold is important, the interplay of substituents at different positions is key to optimizing antimicrobial potency.

Experimental Protocols

To ensure the reproducibility and validation of the presented data, the following are detailed protocols for the key biological assays.

Protocol 1: MTT Assay for Antiproliferative Activity

This protocol is a standard method for assessing cell viability and cytotoxicity.[8]

Materials:

• 96-well microtiter plates

• Cancer cell lines

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Benzo[b]thiophene test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the benzo[b]thiophene compounds in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the test compounds) and an untreated control (medium only). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the GI50/IC50 value using non-linear regression analysis.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is a standard method for determining the antimicrobial susceptibility of a compound.[9][10][11]

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Benzo[b]thiophene test compounds

• Positive control antibiotic (e.g., ampicillin, ciprofloxacin)

• Spectrophotometer or McFarland standards

• Multichannel pipette

Procedure:

• Compound Preparation: Prepare a stock solution of the benzo[b]thiophene compound in a suitable solvent (e.g., DMSO).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound in the broth medium. The final volume in each well should be 50 µL.

• Inoculum Preparation: Grow the microbial culture overnight. Dilute the culture in fresh broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria). Further dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.

• Inoculation: Add 50 µL of the standardized inoculum to each well of the microtiter plate, bringing the final volume to 100 µL. Include a growth control (inoculum without compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: General workflow for MIC determination.

Conclusion

The biological activity of benzo[b]thiophene derivatives is a finely tuned interplay of their core structure and the nature and positioning of their substituents. As demonstrated in the context of anticancer and antimicrobial research, isomeric variations can lead to orders of magnitude differences in potency. A deep understanding of these structure-activity relationships is paramount for the rational design of new, more effective therapeutic agents. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers in their quest to unlock the full therapeutic potential of the versatile benzo[b]thiophene scaffold.

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A Comparative Guide to Microwave-Assisted vs. Conventional Heating for Benzo[b]thiophene Synthesis

For researchers and professionals in drug development, the efficient synthesis of heterocyclic scaffolds is paramount. Benzo[b]thiophene, a sulfur-containing heterocycle, is a privileged scaffold found in numerous therapeutic agents and advanced materials.[1][2] The method chosen to drive its synthesis can dramatically impact reaction time, yield, and overall efficiency. This guide provides an in-depth, objective comparison between traditional conventional heating and modern microwave-assisted organic synthesis (MAOS) for the preparation of benzo[b]thiophene derivatives, supported by experimental data and mechanistic insights.

The Fundamental Difference: How Heat is Delivered

The choice between conventional and microwave heating is fundamentally a choice between two distinct mechanisms of energy transfer. Understanding this difference is key to appreciating the profound impact it has on the outcome of a chemical reaction.

Conventional Heating: A Surface-Level Approach Traditional synthesis relies on external heat sources like oil baths or heating mantles. Energy is transferred by conduction and convection from the source, through the walls of the reaction vessel, and finally into the bulk of the reaction mixture.[3] This process is inherently slow and inefficient, often creating significant temperature gradients within the vessel. The solution near the walls is frequently superheated compared to the center, which can lead to the formation of impurities and inconsistent results.

Microwave-Assisted Heating: Direct Molecular Activation Microwave-assisted synthesis utilizes dielectric heating.[4] Instead of heating the vessel, microwave radiation passes through it and directly couples with polar molecules or ionic species in the reaction mixture.[5][6] This energy transfer occurs via two primary mechanisms:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates molecular friction, which manifests as intense, uniform heat throughout the sample.[3][7]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions caused by this migration result in the generation of heat.[6][7]

This direct and volumetric heating is exceptionally rapid and uniform, eliminating the temperature gradients associated with conventional methods and allowing for precise temperature control.[6][8]

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The Fluorine Advantage: A Comparative Guide to Enhancing the Biological Activity of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a powerful and routinely employed strategy to enhance the therapeutic potential of drug candidates. This guide provides an in-depth, objective comparison of the effects of fluorination on the biological activity of heterocyclic compounds, supported by experimental data, detailed protocols, and mechanistic insights. As a senior application scientist, my aim is to elucidate the causality behind the "fluorine effect" and provide a practical framework for its application in drug discovery and development.

The Unique Role of Fluorine in Modulating Physicochemical Properties

The introduction of fluorine, the most electronegative element, into a heterocyclic ring system can profoundly alter a molecule's fundamental physicochemical properties. These changes are the primary drivers of the observed enhancements in biological activity.[1]

Modulation of Basicity (pKa)

The strong electron-withdrawing nature of fluorine significantly reduces the electron density of the heterocyclic ring. This effect is particularly pronounced on nearby nitrogen atoms, leading to a decrease in their basicity (a lower pKa value).[1][2][3] This modulation is critical for optimizing drug-receptor interactions and improving pharmacokinetic profiles, as it can influence the ionization state of the molecule at physiological pH.[1][3]

Impact on Lipophilicity (LogP/LogD)

While the introduction of a single fluorine atom can have varied effects, polyfluorination generally increases the lipophilicity of a molecule.[2][3] This is attributed to the hydrophobic nature of the carbon-fluorine bond.[3] Increased lipophilicity can enhance membrane permeability, a crucial factor for drug absorption and distribution to the target site.[2][3]

Enhancement of Metabolic Stability

One of the most significant advantages of fluorination is the increased metabolic stability of the resulting compound.[1][4][5][6] The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP) family.[5] By replacing a metabolically labile C-H bond with a C-F bond, "soft spots" in a molecule can be blocked from oxidative metabolism, leading to a longer in vivo half-life.[7]

Comparative Analysis of Biological Activity: Fluorinated vs. Non-Fluorinated Heterocycles

The alterations in physicochemical properties translate into tangible improvements in biological activity. The following sections provide a comparative analysis of fluorinated and non-fluorinated heterocyclic compounds across different therapeutic areas, with supporting quantitative data.

Anticancer Agents: The Case of 5-Fluorouracil

5-Fluorouracil (5-FU), a fluorinated pyrimidine analogue, is a cornerstone of chemotherapy for various solid tumors.[8][9] Its mechanism of action involves the inhibition of thymidylate synthase, a critical enzyme in DNA synthesis.[10] The presence of the fluorine atom at the 5-position of the uracil ring is essential for its anticancer activity.

Compound	Heterocyclic Core	Target	IC50 (Cancer Cell Line)	Key Observation	Reference
Uracil	Pyrimidine	Not an inhibitor	N/A	The non-fluorinated parent compound is a natural nucleobase and lacks cytotoxic activity.	N/A
5-Fluorouracil	Pyrimidine	Thymidylate Synthase	Varies (µM range)	The fluorine atom is crucial for the mechanism-based inhibition of the enzyme, leading to potent anticancer effects.	[8][9]

Anti-inflammatory Drugs: Celecoxib and its Analogues

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used to treat inflammation and pain.[11] Structure-activity relationship (SAR) studies have explored the impact of fluorination on its pyrazole core and pendant phenyl rings, revealing that fluorine substitution can modulate both potency and selectivity. In some analogues, replacing a methyl group with a trifluoromethyl group has been investigated to understand the electronic and steric effects on COX-2 inhibition.[12]

Compound	Heterocyclic Core	Target	COX-2 IC50	COX-1 IC50	Selectivity Index (COX-1/COX-2)	Key Observation	Reference
Celecoxib	Pyrazole	COX-2	0.07 µM	7.7 µM	~110	The parent drug exhibits high potency and selectivity for COX-2.	[13]
Trifluoromethyl Analogue of Celecoxib (TFM-C)	Pyrazole	COX-2	~14.35 µM	>100 µM	>7	205-fold lower COX-2 inhibitory activity, suggesting other mechanisms for its observed anti-inflammatory effects.	[12]
Fluorinated Benzyloxy Thiazole Analogue	Thiazole	COX-2	0.28 µM	5.2 µM	18.6	Comparable potency to celecoxib, demonstrating the positive impact of fluorine in a different heterocyclic scaffold.	[14]

Antifungal Agents: The Evolution from Fluconazole to Voriconazole

The development of triazole antifungal agents provides a compelling example of the benefits of strategic fluorination. Voriconazole, a second-generation triazole, was developed through structural modification of fluconazole.[15] The key changes included the addition of a fluoropyrimidine ring and an α-methyl group, which expanded its spectrum of activity and increased its potency against many fungal pathogens.[15][16]

Compound	Heterocyclic Core	Target	Activity	Key Observation	Reference
Fluconazole	Triazole	14α-demethylase	Broad-spectrum antifungal	A widely used first-generation triazole.	[16]
Voriconazole	Triazole	14α-demethylase	Broader spectrum and increased potency vs. fluconazole	The fluoropyrimidine moiety enhances binding affinity and overcomes some resistance mechanisms.	[15][16]

Kinase Inhibitors in Oncology

Many modern kinase inhibitors feature fluorinated heterocyclic scaffolds. The fluorine atoms often play a crucial role in binding to the kinase active site and improving the pharmacokinetic properties of the drug. For instance, in the development of quinoline-based kinase inhibitors, fluorination has been shown to be a key factor in achieving high potency.[1][6][14][17][18]

Compound Class	Heterocyclic Core	Target Kinase	IC50 / Ki	Key Observation	Reference
Non-fluorinated quinoline	Quinoline	Various	Generally higher IC50/Ki	Often serve as starting points for optimization.	[14][18]
Fluorinated quinoline analogues	Quinoline	c-MET, RET	Low nM range	Fluorine substitution enhances potency against various kinases.	[14]
Fluorinated Indole Analogues	Indole	Various	Varies	Fluorination can significantly enhance cytotoxic activity against cancer cell lines.	[9][19]

Experimental Protocols for Evaluation

To empirically validate the effects of fluorination, a series of standardized in vitro assays are indispensable. The following protocols are foundational for assessing the biological activity of newly synthesized fluorinated heterocyclic compounds.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a widely used method to assess the cytotoxic effects of compounds on cancer cell lines by measuring metabolic activity.[2][20][21][22][23]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 10⁴–10⁵ cells/well in 100 µL of culture medium. Allow cells to adhere overnight in a CO₂ incubator at 37°C.[22]

• Compound Treatment: Prepare serial dilutions of the test compounds (both fluorinated and non-fluorinated analogues) and a vehicle control. Add the compounds to the cells and incubate for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.[2][22] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[20][21][23]

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the formazan crystals.[22]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength between 550 and 600 nm using a microplate reader.[20]

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability compared to the vehicle control.

Caption: Experimental Workflow for the MTT Cell Viability Assay.

Metabolic Stability Assay using Liver Microsomes

This assay measures the rate of disappearance of a test compound when incubated with liver microsomes, which are rich in CYP enzymes.[24][25][26][27]

Protocol:

• Preparation: Prepare a reaction mixture containing liver microsomes (e.g., human or rat) in a suitable buffer (e.g., phosphate buffer). Pre-warm the mixture to 37°C.

• Initiation of Reaction: Add the test compound (at a known concentration, e.g., 1-3 µM) to the pre-warmed microsome mixture.[24]

• Cofactor Addition: Initiate the metabolic reaction by adding a solution of NADPH (a necessary cofactor for CYP enzymes).

• Time-course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression gives the elimination rate constant (k). From this, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Caption: Workflow for In Vitro Metabolic Stability Assay.

Synthesis of a Representative Fluorinated Heterocycle: 2-Substituted Fluorinated Benzimidazoles

The synthesis of fluorinated heterocycles can be achieved through various methods, including late-stage fluorination or the use of fluorinated building blocks. The following is a representative protocol for the synthesis of 2-substituted fluorinated benzimidazoles via a microwave-assisted condensation reaction.[21]

Protocol:

• Starting Materials: Combine a substituted o-phenylenediamine (containing a fluorine atom) and a substituted aldehyde in a microwave reaction vessel.

• Reaction Conditions: Add a catalytic amount of an oxidizing agent (e.g., I₂).

• Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a specified temperature (e.g., 110°C) for a short duration (e.g., 3-8 minutes).[21]

• Work-up: After cooling, dilute the reaction mixture with a suitable solvent and neutralize if necessary.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired 2-substituted fluorinated benzimidazole.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[22]

Mechanistic Insights into Fluorine's Influence on Biological Interactions

The enhanced biological activity of fluorinated heterocycles can often be traced to specific interactions at the molecular level. High-resolution X-ray crystallography has provided invaluable insights into how fluorine atoms participate in and modulate ligand-protein binding.

Fluorine can engage in favorable orthogonal multipolar interactions with the protein backbone, particularly with the carbonyl groups of peptide bonds.[28] These interactions, where the C-F bond is oriented perpendicularly to the plane of the peptide bond, can significantly contribute to the binding affinity of an inhibitor.[28] For example, studies on inhibitors of the menin-MLL protein-protein interaction have shown that the introduction of trifluoromethyl groups leads to a considerable improvement in inhibitory activity due to the formation of short-distance interactions with the menin backbone.

Caption: Fluorine's Interaction with a Protein Backbone.

Conclusion and Future Perspectives

The judicious incorporation of fluorine into heterocyclic compounds is a well-established and highly effective strategy in modern drug discovery. The unique electronic properties of fluorine allow for the fine-tuning of key physicochemical parameters, leading to enhanced metabolic stability, modulated basicity, and often, increased biological potency. The comparative data and experimental protocols presented in this guide underscore the transformative impact of fluorination.

As our understanding of fluorine's role in molecular interactions continues to deepen, and as new synthetic methodologies for the precise introduction of fluorine become available, the rational design of next-generation fluorinated heterocyclic drugs holds immense promise for addressing a wide range of therapeutic challenges.

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A Comparative Guide to the Mass Spectrometry Fragmentation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of the discovery pipeline. Mass spectrometry (MS), particularly with electron ionization (EI), remains a primary tool for elucidating the structure of volatile organic molecules. This guide provides an in-depth analysis of the expected EI-MS fragmentation pattern of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a scaffold of interest in medicinal chemistry due to the prevalence of the benzo[b]thiophene core in various therapeutic agents.[1] We will explore the characteristic fragmentation pathways, compare them with structural analogs, and provide a standardized protocol for data acquisition.

Introduction to the Analyte and Its Core Structure

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (C₁₀H₈FNO₂S) possesses a multi-functionalized heterocyclic system. Understanding its behavior under electron ionization is critical for its identification in complex reaction mixtures and for confirming its synthesis. The molecule's structure features:

• A stable, aromatic benzo[b]thiophene core.

• An electron-donating amino (-NH₂) group.

• An electron-withdrawing fluoro (-F) group.

• A methyl ester (-COOCH₃) group, which has well-documented fragmentation behavior.

The molecular weight is 225.24 g/mol , and under EI-MS, a distinct molecular ion (M⁺˙) peak at m/z 225 is expected. The stability of the fused aromatic ring system suggests this molecular ion should be readily observable.[2][3]

Predicted Fragmentation Pathways: A Mechanistic Perspective

The fragmentation of the molecular ion is not random; it is governed by the relative stability of the resulting fragment ions and neutral losses.[4] For Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, the fragmentation is primarily directed by the methyl ester group and the stable heterocyclic core.

Pathway A: Fragmentation Initiated by the Methyl Ester

The most predictable and often dominant fragmentation pathway for methyl esters involves cleavages adjacent to the carbonyl group.[5][6]

• Loss of a Methoxy Radical (˙OCH₃): The initial cleavage of the O-CH₃ bond results in the loss of a methoxy radical (31 Da). This α-cleavage is highly favorable and is expected to produce a prominent acylium ion at m/z 194 .[7][8] This ion is stabilized by the aromatic system.

• Subsequent Loss of Carbon Monoxide (CO): The resulting [M - OCH₃]⁺ ion can then expel a neutral molecule of carbon monoxide (28 Da), a common fragmentation for carbonyl-containing ions.[9] This leads to the formation of a fragment ion at m/z 166 . The observation of this sequential loss (m/z 225 → 194 → 166) is a strong diagnostic indicator of the methyl ester functionality.

Pathway B: Fragmentation Involving the Heterocyclic Core

While the benzo[b]thiophene ring itself is quite stable, high-energy electrons can induce cleavages. The substituents play a key role in directing these fragmentations.

• Loss of the Carbomethoxy Group (˙COOCH₃): A direct cleavage of the C-C bond between the ring and the ester group can lead to the loss of the entire carbomethoxy radical (59 Da), resulting in an ion at m/z 166 . The convergence of Pathway A and this pathway on the same m/z value would likely amplify the intensity of this peak.

• Influence of the Fluoro Group: While C-F bonds on aromatic rings are strong, the loss of a fluorine radical (˙F, 19 Da) or neutral HF (20 Da) can occur, though typically with lower probability compared to ester-driven fragmentations.[10][11] This would lead to minor peaks at m/z 206 or 205, respectively.

The fragmentation pathways are visualized in the diagram below.

Caption: Primary EI fragmentation pathways for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

Comparative Analysis: The Importance of Substituents

To validate these predictions, we compare the expected fragmentation pattern with that of structurally related compounds. This comparative approach isolates the influence of each functional group on the overall mass spectrum.

Compound Name	Molecular Ion (m/z)	Key Fragments (m/z) and Neutral Losses	Differentiating Features
Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (Analyte)	225	194 (-˙OCH₃), 166 (-CO), 166 (-˙COOCH₃)	The molecular ion at m/z 225 and the subsequent fragments are unique to this combination of substituents.
Methyl 3-aminobenzo[b]thiophene-2-carboxylate (Non-fluorinated Analog)	207	176 (-˙OCH₃), 148 (-CO)	The entire spectrum is shifted by 18 Da (mass of F vs. H). The fragmentation logic remains identical, confirming the role of the ester group.
Methyl 3-amino-4-methylthiophene-2-carboxylate (Thiophene Analog)[12]	171	Not explicitly detailed, but ester fragmentation (-˙OCH₃, -CO) is expected to dominate.	The simpler thiophene core (vs. benzo[b]thiophene) results in a lower molecular weight and potentially different ring fragmentation patterns.

This comparison demonstrates that the primary fragmentation drivers are conserved across the series, with predictable mass shifts corresponding to the substituent changes. The loss of 31 Da (˙OCH₃) followed by 28 Da (CO) is a robust signature for the methyl carboxylate group on such aromatic systems.[13]

Standardized Experimental Protocol for EI-MS Analysis

Reproducibility is key in analytical science. The following protocol outlines the standard conditions for acquiring an EI mass spectrum for compounds of this class.

Objective: To obtain a reproducible electron ionization mass spectrum for structural elucidation.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

• Ionization Source: Electron Ionization (EI)

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

Methodology:

• Sample Preparation: Dissolve ~1 mg of the purified compound in 1 mL of a volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Separation (for purity check and introduction):

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min. Hold at 280 °C for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Energy: 70 eV. This is a standardized energy that provides reproducible fragmentation patterns and is available in spectral libraries.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400 to ensure capture of all relevant fragments and the molecular ion.

  • Solvent Delay: 3 minutes to prevent filament damage from the solvent peak.

• Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).

  • Extract the mass spectrum from the apex of the chromatographic peak.

  • Identify the molecular ion (M⁺˙) peak.

  • Annotate major fragment ions and propose structures based on logical neutral losses as described above.

Caption: A simplified workflow for GC-EI-MS analysis.

Conclusion

The EI-MS fragmentation of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is predicted to be highly characteristic. The dominant fragmentation pathways are initiated by the methyl ester group, leading to sequential losses of a methoxy radical (m/z 194) and carbon monoxide (m/z 166). These fragments serve as a reliable fingerprint for the presence of the carbomethoxy moiety. The stable benzo[b]thiophene core ensures that the molecular ion at m/z 225 is clearly visible, allowing for unambiguous determination of the molecular weight. By comparing these expected fragments with those of non-fluorinated or non-benzofused analogs, the specific structural features of the target molecule can be confidently confirmed.

References

• Karminski-Zamola, G., Dogan, J., Boykin, D. W., & Bajić, M. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. Rapid Communications in Mass Spectrometry, 9(4), 282-8. Available from: [Link]

• Miller, J. M. (1969). Fragmentation and rearrangement processes in the mass spectra of perhalogeno-aromatic compounds. Part III. Phenyl and pentafluorophenyl derivatives of Group V. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 3, 242-247. Available from: [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Available from: [Link]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Method Validation for Purity Analysis of Aminobenzo[b]thiophene Esters

Introduction: The Imperative for Purity in Drug Development

Aminobenzo[b]thiophene esters represent a class of heterocyclic compounds with significant potential in medicinal chemistry, forming the backbone of various therapeutic agents.[1][2][3] As with any active pharmaceutical ingredient (API), the rigorous assessment of purity is not merely a quality control checkpoint; it is a fundamental requirement for ensuring the safety and efficacy of a final drug product. The presence of impurities, whether arising from synthesis, degradation, or storage, can have profound implications, potentially altering pharmacological activity or introducing toxicity.

This guide provides an in-depth comparison of chromatographic conditions and a detailed protocol for the validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method tailored for the purity analysis of aminobenzo[b]thiophene esters. Our approach is grounded in the scientific principles and regulatory expectations outlined by the International Council for Harmonisation (ICH), ensuring the resulting method is robust, reliable, and fit for its intended purpose.[4][5]

Part 1: Method Development and Comparative Analysis

The core of a reliable purity analysis lies in a well-developed chromatographic method. The goal is to achieve optimal separation between the main analyte and all potential impurities, including isomers and degradation products. RP-HPLC is the technique of choice for moderately polar aromatic compounds like aminobenzo[b]thiophene esters due to its high resolution and reproducibility.[6][7]

The Principle of Separation: Reversed-Phase Chromatography

In RP-HPLC, the stationary phase is non-polar (hydrophobic), while the mobile phase is polar.[6] The separation mechanism is governed by the hydrophobic interactions between the analyte molecules and the stationary phase.[8] More hydrophobic compounds are retained longer on the column, resulting in longer retention times. For aminobenzo[b]thiophene esters, the aromatic benzothiophene core provides the necessary hydrophobicity for retention, while the polar amino and ester groups modulate this retention, allowing for fine-tuning of the separation.

Comparative Selection of the Stationary Phase (Column)

The choice of column is the most critical parameter in controlling chromatographic selectivity.[6][9] We compared three common reversed-phase stationary phases to assess the optimal choice for this class of compounds.

• C18 (Octadecylsilane): The industry workhorse, offering high hydrophobicity and excellent retention for a wide range of non-polar to moderately polar compounds. It is the default first choice for most small molecules.[6]

• C8 (Octylsilane): Less hydrophobic than C18, resulting in shorter retention times. It can be advantageous when the analyte is too strongly retained on a C18 column.[6]

• Phenyl-Hexyl: This phase provides alternative selectivity due to π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte. This can be particularly effective for separating aromatic compounds and their isomers.[6][8]

Table 1: Comparative Performance of HPLC Columns

Column Type (All 4.6 x 150 mm, 5 µm)	Theoretical Plates (N) (Analyte Peak)	Tailing Factor (T) (Analyte Peak)	Resolution (Rs) (Analyte vs. Key Impurity)	Rationale & Observations
C18	12,500	1.1	2.2	Selected. Provides the best overall performance with high efficiency and good peak shape. Offers sufficient resolution for all known impurities.
C8	11,800	1.2	1.8	Retention was too low, leading to potential interference from the solvent front. Resolution with a closely eluting impurity was suboptimal.
Phenyl-Hexyl	12,100	1.3	2.5	Showed enhanced resolution for one specific aromatic impurity due to π-π interactions, but exhibited slight peak tailing for the main amine-containing analyte. A good secondary or orthogonal method.

Comparative Selection of the Mobile Phase

The mobile phase composition dictates the retention time and can significantly influence selectivity.

• Organic Modifier (Acetonitrile vs. Methanol): Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents in RP-HPLC.[10] ACN generally has a lower viscosity and provides better peak efficiency. Methanol can offer different selectivity, particularly for aromatic compounds when used with a phenyl-based column.[8] For our C18 column, ACN provided sharper peaks and was selected.

• Mobile Phase pH: The presence of the amino group on the benzothiophene ring makes pH control essential. At a pH below the pKa of the amine, it will be protonated (ionized), making it more polar and reducing its retention time.[8] Maintaining a consistent pH with a buffer is crucial for reproducible results. A phosphate buffer at pH 3.0 was chosen to ensure the amine is consistently protonated, leading to sharp, symmetrical peaks and avoiding interactions with residual silanols on the silica-based column.[11]

Table 2: Effect of Mobile Phase Composition on Analyte Retention

Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Gradient	Retention Time (min)	Resolution (Rs) (Analyte vs. Key Impurity)
20 mM KH₂PO₄, pH 3.0	Acetonitrile	40-70% B in 15 min	9.8	2.2
20 mM KH₂PO₄, pH 7.0	Acetonitrile	40-70% B in 15 min	12.5	1.9
20 mM KH₂PO₄, pH 3.0	Methanol	50-80% B in 15 min	11.2	2.0

Part 2: The Validated Stability-Indicating HPLC Method

Based on the development and comparison studies, the following method was established and subsequently validated.

Table 3: Optimized HPLC Method Parameters

Parameter	Condition
Instrumentation	HPLC with Quaternary Pump, Autosampler, Column Oven, and Diode Array Detector (DAD)
Column	C18 Reversed-Phase Column (4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Elution	40% B to 70% B over 15 minutes, then hold at 70% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm (or optimal wavelength determined from UV spectrum)
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50 v/v)

Part 3: Forced Degradation Studies: Ensuring Specificity

To qualify as "stability-indicating," a purity method must be able to unequivocally assess the analyte without interference from any degradation products.[9][12] Forced degradation (or stress testing) is the process of intentionally degrading the sample to evaluate this capability.[13][14]

Experimental Protocol: Forced Degradation

• Preparation: Prepare separate, accurately weighed samples of the aminobenzo[b]thiophene ester at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Add 1 mL of 0.1 M HCl. Heat at 60°C for 4 hours. Cool and neutralize with an equivalent amount of 0.1 M NaOH before dilution.[15]

• Base Hydrolysis: Add 1 mL of 0.1 M NaOH. Heat at 60°C for 2 hours. Cool and neutralize with an equivalent amount of 0.1 M HCl before dilution.[15]

• Oxidation: Add 1 mL of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.[15]

• Thermal Degradation: Store the solid sample in an oven at 80°C for 48 hours.[15]

• Photolytic Degradation: Expose the solid sample to a minimum of 1.2 million lux hours of visible light and 200 watt-hours/m² of UV light, as per ICH Q1B guidelines.[6][15]

• Analysis: Dilute all stressed samples, along with an unstressed control, to a suitable concentration (e.g., 0.1 mg/mL) with the sample diluent and analyze using the optimized HPLC method. Use a Diode Array Detector (DAD) to assess peak purity of the main analyte peak in each chromatogram.

Caption: Workflow for Forced Degradation Studies.

Table 4: Summary of Forced Degradation Results

Stress Condition	% Degradation of Analyte	Number of Degradants Formed	Resolution (Rs) of Closest Peak	Peak Purity Index (DAD)
Control (Unstressed)	0%	1 (process impurity)	2.2	> 0.999
Acid Hydrolysis	~12%	3	1.9	> 0.999
Base Hydrolysis	~18%	2	2.5	> 0.999
Oxidation	~8%	2	3.1	> 0.999
Thermal	~5%	1	2.8	> 0.999
Photolytic	~3%	1	3.5	> 0.999

Part 4: Full Method Validation Protocol (ICH Q2(R1))

The method was validated according to the ICH Q2(R1) guideline to demonstrate its suitability for the intended purpose.[5][16]

Caption: Interrelationship of HPLC Method Validation Parameters.

Validation Parameters and Acceptance Criteria

1. System Suitability:

• Protocol: Six replicate injections of a standard solution (0.1 mg/mL) were performed.

• Acceptance Criteria:

  • Tailing Factor (T) for the analyte peak: ≤ 1.5

  • Theoretical Plates (N): ≥ 5000

  • Relative Standard Deviation (%RSD) of peak area: ≤ 1.0%

• Results: All criteria were met. Tailing factor was 1.1, theoretical plates were ~12,500, and %RSD was 0.4%.

2. Specificity:

• Protocol: As demonstrated in the forced degradation study.

• Results: The method is specific and stability-indicating.

3. Linearity:

• Protocol: A series of five solutions were prepared ranging from the Limit of Quantitation (LOQ) to 150% of the nominal test concentration (e.g., 0.005 to 0.15 mg/mL). A calibration curve of peak area versus concentration was plotted.

• Acceptance Criteria: Correlation coefficient (R²) ≥ 0.999.

• Results: The method was linear over the tested range with an R² of 0.9998.

4. Accuracy (% Recovery):

• Protocol: The analyte was spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the nominal test concentration). Each level was prepared in triplicate.

• Acceptance Criteria: Mean recovery should be between 98.0% and 102.0%.

• Results: The mean recovery was 99.7%, with all individual values falling within the acceptance range.

5. Precision:

• Protocol:

  • Repeatability (Intra-assay): Six replicate preparations of the sample at 100% concentration were analyzed on the same day by the same analyst.

  • Intermediate Precision (Inter-assay): The repeatability study was repeated on a different day by a different analyst using a different HPLC system.

• Acceptance Criteria: %RSD ≤ 2.0% for both studies.

• Results: Repeatability %RSD = 0.5%; Intermediate Precision %RSD = 0.8%.

6. Limit of Quantitation (LOQ) and Limit of Detection (LOD):

• Protocol: Determined based on the signal-to-noise (S/N) ratio. LOD is where S/N ≥ 3, and LOQ is where S/N ≥ 10.

• Results:

  • LOD: 0.0015 mg/mL

  • LOQ: 0.005 mg/mL (experimentally verified for acceptable precision and accuracy).

7. Range:

• Protocol: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision.

• Results: The validated range for the method is from 0.005 mg/mL (LOQ) to 0.15 mg/mL (150% of test concentration).[5][17]

8. Robustness:

• Protocol: The effect of small, deliberate variations in method parameters was evaluated. This included mobile phase pH (±0.2 units), column temperature (±5°C), and flow rate (±0.1 mL/min).

• Acceptance Criteria: System suitability criteria must be met, and the change in results should not be significant.

• Results: The method was found to be robust, with no significant impact on chromatographic performance or quantitative results from the tested variations.

Conclusion

This guide has detailed the systematic development and rigorous validation of a stability-indicating RP-HPLC method for the purity analysis of aminobenzo[b]thiophene esters. Through a comparative evaluation of columns and mobile phases, an optimal method was established using a C18 column with a phosphate-buffered acetonitrile gradient.

The subsequent validation, performed in accordance with ICH Q2(R1) guidelines, has demonstrated that the method is specific, linear, accurate, precise, and robust for its intended purpose. The successful completion of forced degradation studies confirms its stability-indicating nature, making it a reliable tool for quality control in a regulated pharmaceutical environment. This validated method provides a high degree of assurance in the purity data generated, which is essential for advancing drug development programs for this important class of compounds.

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The Emerging Potential of the 3-Aminobenzo[b]thiophene Scaffold: A Comparative Guide for Kinase Inhibitor Development

For researchers, scientists, and drug development professionals, the quest for novel kinase inhibitors with improved efficacy and selectivity is a perpetual frontier. In this guide, we delve into the potential of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate as a foundational scaffold for a new generation of kinase inhibitors. While direct comparative efficacy data for this specific molecule is not yet prevalent in published literature, its structural alerts and the demonstrated activity of its derivatives position it as a "privileged" scaffold worthy of significant investigation.

This guide will provide a comprehensive overview of the current landscape of established multi-kinase inhibitors, their mechanisms of action, and their clinical applications. We will then explore the chemistry and biological rationale for investigating the 3-aminobenzo[b]thiophene core, offering insights into how this scaffold can be leveraged to design and synthesize novel drug candidates. Finally, we will outline the essential experimental workflows required to validate the efficacy of these new chemical entities against current standards of care.

The Landscape of Multi-Kinase Inhibitors: A Benchmark for Novel Scaffolds

A multitude of multi-kinase inhibitors have been approved by regulatory bodies like the FDA, fundamentally changing the treatment paradigms for various cancers.[1][2][3] These agents typically target key signaling pathways involved in tumor growth, angiogenesis, and metastasis. Understanding the profiles of these established drugs is crucial for benchmarking the performance of new investigational compounds.

Key players in the current clinical setting include Sorafenib, Regorafenib, Pazopanib, and Cabozantinib. These oral multi-kinase inhibitors have demonstrated significant clinical benefits, albeit with distinct kinase inhibition profiles and associated toxicities.[4][5][6]

Table 1: Profile of Standard Multi-Kinase Inhibitors

Inhibitor	Primary Kinase Targets	Key Indications	Common Adverse Events
Sorafenib	VEGFR-1, -2, -3, PDGFR-β, c-KIT, FLT-3, RET, RAF-1, B-RAF[7][8][9]	Hepatocellular Carcinoma, Renal Cell Carcinoma, Differentiated Thyroid Carcinoma	Hand-foot skin reaction, diarrhea, fatigue, hypertension[8]
Regorafenib	VEGFR-1, -2, -3, TIE2, PDGFR-β, FGFR, KIT, RET, BRAF, CSF1R[10][11][12]	Metastatic Colorectal Cancer, Gastrointestinal Stromal Tumors, Hepatocellular Carcinoma	Hand-foot skin reaction, fatigue, diarrhea, hypertension, hepatotoxicity[4][11]
Pazopanib	VEGFR-1, -2, -3, PDGFR-α, -β, c-KIT, FGFR[13][14][15]	Renal Cell Carcinoma, Soft Tissue Sarcoma	Diarrhea, hypertension, hair color changes, nausea, hepatotoxicity[13]
Cabozantinib	MET, AXL, RET, VEGFR-2, FLT3, c-KIT[6]	Medullary Thyroid Cancer, Renal Cell Carcinoma, Hepatocellular Carcinoma	Diarrhea, fatigue, nausea, hypertension, hand-foot syndrome[6]

These inhibitors underscore the therapeutic validity of targeting multiple kinases simultaneously to combat the complexity and redundancy of cancer signaling networks. However, their broad-spectrum activity can also lead to off-target effects and dose-limiting toxicities, highlighting the ongoing need for inhibitors with refined selectivity profiles.

The Promise of the 3-Aminobenzo[b]thiophene Scaffold

The benzo[b]thiophene core is a heterocyclic motif that has garnered significant attention in medicinal chemistry due to its presence in a variety of biologically active compounds. The 3-aminobenzo[b]thiophene scaffold, in particular, has emerged as a versatile starting point for the development of kinase inhibitors.[10] Published research has demonstrated that derivatives of this scaffold exhibit inhibitory activity against a range of kinases, including LIMK1, PIM kinases, and MAP kinase-activated protein kinase 2 (MK2).[10]

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate: A Key Building Block

Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS # 144899-95-6) is a key synthetic intermediate that provides a strategic platform for generating a library of diverse kinase inhibitor candidates. Its structure incorporates several features that are advantageous for drug design:

• The 3-Amino Group: This functional group serves as a crucial handle for synthetic elaboration, allowing for the introduction of various substituents to explore the chemical space around the scaffold and optimize interactions with the target kinase.

• The Benzo[b]thiophene Core: This bicyclic system provides a rigid framework that can be appropriately decorated to achieve high-affinity binding to the ATP-binding pocket of kinases.

• The 4-Fluoro Substituent: The fluorine atom can influence the electronic properties of the aromatic ring and may be involved in specific interactions with the kinase, potentially enhancing binding affinity and selectivity. It can also improve metabolic stability.

• The 2-Carboxylate Group: The methyl ester at the 2-position offers another site for chemical modification, such as conversion to amides, to further probe structure-activity relationships.

The synthesis of this and related 3-aminobenzo[b]thiophene scaffolds can be achieved through various synthetic routes, including microwave-assisted methods that offer rapid and efficient access to these key intermediates.[10]

Envisioning the Path Forward: From Scaffold to Clinical Candidate

The development of a novel kinase inhibitor from a promising scaffold like Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate is a multi-step process that requires rigorous experimental validation. The ultimate goal is to develop a molecule with potent and selective activity against a specific kinase or a desired set of kinases, favorable pharmacokinetic properties, and a manageable safety profile.

Below is a diagrammatic representation of a typical workflow for the discovery and preclinical evaluation of a novel kinase inhibitor.

Figure 1. A generalized workflow for kinase inhibitor discovery and preclinical development.

Key Signaling Pathways Targeted by Multi-Kinase Inhibitors

The standard inhibitors listed in Table 1 exert their anti-cancer effects by modulating critical signaling pathways. A novel inhibitor derived from the 3-aminobenzo[b]thiophene scaffold would likely need to demonstrate activity against one or more of these well-validated pathways.

Figure 2. Simplified representation of key signaling pathways targeted by multi-kinase inhibitors.

Experimental Protocols for Efficacy Evaluation

To ascertain the potential of novel 3-aminobenzo[b]thiophene-based kinase inhibitors, a series of robust in vitro and cell-based assays must be performed. These experiments are designed to determine the potency, selectivity, and cellular activity of the compounds.

In Vitro Kinase Inhibition Assay (Example: VEGFR-2)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the kinase. The signal is typically detected using a luminescent or fluorescent readout.

Materials:

• Recombinant human VEGFR-2 kinase

• Kinase substrate (e.g., a synthetic peptide)

• ATP

• Test compound (dissolved in DMSO)

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 384-well plate, add the test compound, recombinant VEGFR-2 kinase, and the kinase substrate to the assay buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and measure the amount of ADP produced using the detection reagent and a microplate reader.

• Plot the percentage of kinase inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Proliferation Assay (Example: MTT Assay)

Objective: To assess the effect of a test compound on the proliferation of cancer cells.

Principle: The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.

Materials:

• Cancer cell line (e.g., HUVEC for anti-angiogenic effects, or a tumor cell line overexpressing the target kinase)

• Cell culture medium and supplements

• Test compound (dissolved in DMSO)

• MTT solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compound and incubate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Conclusion

While direct efficacy data for Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate as a kinase inhibitor is not yet available in the public domain, the demonstrated activity of its derivatives strongly suggests that this scaffold holds significant promise for the development of novel anti-cancer therapeutics. Its synthetic tractability and the presence of key functional groups make it an attractive starting point for medicinal chemists.

By leveraging the established knowledge of standard multi-kinase inhibitors and employing rigorous experimental validation as outlined in this guide, researchers can systematically explore the potential of the 3-aminobenzo[b]thiophene scaffold. The insights gained from such studies will be instrumental in designing the next generation of kinase inhibitors with enhanced potency, selectivity, and clinical utility.

References

• Bagley, M. C., Dwyer, J. E., Molina, M. D. B., Rand, A. W., Rand, H. L., & Tomkinson, N. C. O. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry, 13(24), 6814–6824. [Link]

• The anti-tumour drug Pazopanib: Uses, Mechanism of action and Side effects. (n.d.). Retrieved from [Link]

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• Regorafenib mechanism of action. (n.d.). ResearchGate. Retrieved from [Link]

• Cabozantinib: Multi-kinase Inhibitor of MET, AXL, RET, and VEGFR2. (2017). Recent Results in Cancer Research, 209, 63–73. [Link]

• Pazopanib: a promising new agent in the treatment of soft tissue sarcomas. (2012). Therapeutic Advances in Medical Oncology, 4(6), 311–319. [Link]

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• What is the mechanism of action, adverse effects, and contraindications of Votrient (pazopanib)? (2025). Dr.Oracle. Retrieved from [Link]

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• Cabozantinib - Uses, Side Effects, Warnings & FAQs. (n.d.). MacariusHealth. Retrieved from [Link]

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• Antitumor effects of the multi-target tyrosine kinase inhibitor cabozantinib: a comprehensive review of the preclinical evidence. (2020). Expert Opinion on Drug Discovery, 15(11), 1319–1332. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate

This document provides a detailed protocol for the safe and compliant disposal of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate (CAS No. 144899-95-6). As a specialized heterocyclic compound used in research and development, its handling and disposal require a thorough understanding of its chemical properties and associated hazards. This guide is designed for researchers, laboratory managers, and drug development professionals to ensure that disposal procedures not only comply with regulatory standards but are also grounded in sound scientific principles to protect both personnel and the environment.

The procedural choices outlined below are based on established best practices for chemical waste management and hazard data from structurally analogous compounds. The core principle of this guide is risk mitigation through proper characterization, segregation, and containment of waste streams.

Hazard Assessment and Chemical Profile

Analogous compounds consistently exhibit the following GHS hazard classifications:

• Skin Irritation (Category 2) [1][2][3]

• Serious Eye Irritation (Category 2) [1][2][3]

• Specific target organ toxicity — single exposure (Category 3), Respiratory system [1][2][3]

Furthermore, the presence of a fluorine atom classifies this compound as a halogenated organic compound . This is a critical factor in determining the correct waste stream, as co-disposal with non-halogenated organic solvents can interfere with certain recycling or disposal methods, such as solvent reclamation.[4]

Table 1: Summary of Chemical and Safety Information

Property	Data	Source/Rationale
Chemical Name	Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate	-
CAS Number	144899-95-6	[5]
Molecular Formula	C₁₀H₈FNO₂S	[5]
Anticipated Hazards	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	Based on analogous compounds[1][2][3][6]
Waste Classification	Hazardous Chemical Waste; Halogenated Organic Solid	Presence of fluorine[4]
Required PPE	Nitrile gloves, safety goggles (or face shield), lab coat	Standard for handling irritants[4][7]

| Incompatibilities | Strong oxidizing agents, strong acids, strong bases | General for aminothiophenes[8] |

Core Disposal Workflow

The following diagram outlines the decision-making process for the proper segregation and disposal of waste generated from handling this compound. Adherence to this workflow is the first step in ensuring laboratory safety and regulatory compliance.

Caption: Decision tree for segregating waste associated with the target compound.

Step-by-Step Disposal Protocols

These protocols provide explicit instructions for handling different waste streams. Crucially, all waste containers must be kept closed except when adding waste and must be stored in a designated Satellite Accumulation Area (SAA) with secondary containment. [9][10][11]

Protocol 1: Disposal of Unused, Expired, or Waste Product (Solid)

This procedure is for the bulk chemical that is no longer needed.

• Work Area Preparation: Perform all manipulations within a certified chemical fume hood to mitigate inhalation risk.[7]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety goggles, and nitrile gloves.

• Container Labeling: Obtain a designated hazardous waste container for "Halogenated Organic Solid Waste." Ensure it is clearly labeled with the full chemical name and the words "Hazardous Waste."[11][12]

• Chemical Transfer: Carefully transfer the solid Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate into the waste container. Use a dedicated spatula or scoop. Avoid creating dust. If any material contaminates the balance or surrounding area, decontaminate and clean it immediately, disposing of the cleaning materials (e.g., wipes) as contaminated solid waste (see Protocol 2).

• Container Sealing: Securely close the waste container.

• Logistics: Store the container in your lab's designated SAA and arrange for pickup through your institution's Environmental Health & Safety (EHS) department.

Protocol 2: Disposal of Contaminated Labware and PPE

This covers items that have come into direct contact with the chemical, such as gloves, weigh paper, pipette tips, and spill cleanup materials.

• Segregation: Do not mix this waste with regular trash. All contaminated disposable materials are considered hazardous waste.

• Containment: Place all contaminated solid items directly into the "Halogenated Organic Solid Waste" container described in Protocol 1.

• Justification (Causality): Co-mingling these items in a single, properly designated waste stream prevents the cross-contamination of non-hazardous waste and ensures that all materials potentially bearing the chemical are treated with the appropriate level of caution.

Protocol 3: Disposal of Empty Containers

An "empty" container that held a hazardous chemical is not considered regular trash until it has been properly decontaminated.[10][11]

• Initial Rinsing (in a fume hood): Add a small amount of a suitable solvent (e.g., acetone, ethanol, or methanol) to the empty container. The solvent should be capable of dissolving the residue.

• Triple Rinse Procedure:

  • Seal the container and swirl to dissolve any remaining solid.

  • Pour the solvent rinsate into a designated "Halogenated Organic Liquid Waste" container.

  • Repeat this rinsing process two more times for a total of three rinses.[10][11]

  • Scientific Rationale: The triple rinse procedure is a regulatory standard designed to ensure that the residual chemical mass in the container is reduced to a de minimis level, rendering the container safe for disposal as non-hazardous waste.[9]

• Container Preparation for Disposal: Allow the rinsed container to air dry completely in the fume hood.

• Final Disposal: Once dry, obliterate or remove the original chemical label to prevent confusion.[9][10] Dispose of the container in accordance with your institution's policy for rinsed chemical bottles (e.g., designated glass disposal box or regular trash).

Protocol 4: Spill Cleanup and Disposal

In the event of a small spill within a controlled environment like a fume hood:

• Alert Personnel: Inform others in the immediate area.

• Restrict Access: Cordon off the affected area.

• Don PPE: Ensure you are wearing appropriate PPE, including double-gloving if necessary.

• Containment: Gently cover the spill with a chemically compatible absorbent material (e.g., vermiculite or a commercial spill pad). Avoid spreading the material.

• Collection: Carefully sweep up the absorbed material and place it into the "Halogenated Organic Solid Waste" container.

• Decontamination: Clean the spill surface with a cloth dampened with a suitable solvent, and dispose of the cloth in the same waste container.

• For large spills, evacuate the area immediately and contact your institution's emergency response team. [7]

By adhering to these scientifically-grounded and regulation-aligned procedures, you contribute to a culture of safety and environmental stewardship, building trust in your laboratory's operational integrity.

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• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency. [Link]

• Discovery of a 6-Aminobenzo[b]thiophene 1,1-Dioxide Derivative (K2071) with a Signal Transducer and Activator of Transcription 3 Inhibitory, Antimitotic, and Senotherapeutic Activities. ACS Publications. [Link]

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Navigating the Synthesis and Handling of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate: A Comprehensive Guide to Personal Protective Equipment and Safe Laboratory Practices

For the pioneering researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics, the synthesis and utilization of complex heterocyclic molecules are paramount. Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, a compound of significant interest, presents a unique set of handling and safety challenges due to its trifecta of functional groups: an aromatic amine, a fluorinated benzene ring, and a benzo[b]thiophene core. This guide provides an in-depth, procedural framework for the safe handling of this compound, emphasizing the rationale behind each personal protective equipment (PPE) recommendation and operational protocol. Our commitment is to empower your research with the highest standards of safety, ensuring both scientific integrity and the well-being of laboratory personnel.

Understanding the Hazard Profile: A Tri-Functional Molecule

• Aromatic Amines: This class of compounds is known for its potential toxicity, including carcinogenicity and mutagenicity.[1] They can be absorbed through the skin, making dermal protection a critical concern.[2][3]

• Fluoro-organic Compounds: The introduction of fluorine can significantly alter the biological activity and toxicity of a molecule.[4] Many fluorinated compounds can be persistent or have metabolic toxicity.[4]

• Benzo[b]thiophene Derivatives: Thiophenes and their benzo derivatives can be skin and eye irritants.[2][5] They may also be harmful if swallowed or inhaled.[5][6][7]

Given this composite hazard profile, a comprehensive approach to personal protection is not merely recommended but essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe handling for this and similar chemical entities. The following table outlines the minimum required PPE, with explanations grounded in the compound's anticipated reactivity and toxicity.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical splash goggles are mandatory. [4] Given the potential for splashes during transfers and reactions, a face shield worn over goggles is strongly recommended.[4] This provides a secondary layer of protection for the entire face.
Hand Protection	Double-gloving with chemically resistant gloves is required. [4] The inner glove should be a nitrile glove, providing a good barrier against a wide range of chemicals. The outer glove should be selected based on the specific solvents being used, with neoprene being a robust choice for many organic solvents.[8] Always inspect gloves for any signs of degradation or perforation before use.[6]
Body Protection	A flame-resistant lab coat must be worn at all times.[4] For procedures with a higher risk of splashing or spillage, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	All work with Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, particularly when handling the solid powder or volatile solutions, must be conducted in a certified chemical fume hood. [4] If engineering controls are insufficient to maintain exposure below permissible limits, a respirator may be necessary. The type of respirator and cartridge must be selected based on a formal risk assessment.[4]

Operational and Disposal Plans: A Step-by-Step Procedural Guide

Adherence to a strict operational workflow is critical to minimize exposure and prevent accidental release. The following protocols are designed to guide the user through the key stages of handling this compound.

Pre-Operational Checklist:

• Designated Area: All work with this compound should be performed in a designated and clearly marked area within the laboratory.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a current certification.

• Spill Kit Accessibility: A spill kit containing appropriate absorbent materials for organic compounds should be readily accessible.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower and eyewash station.[2][8]

Step-by-Step Handling Protocol:

• Donning PPE: Before entering the designated work area, don all required PPE as outlined in the table above.

• Compound Weighing: If working with the solid form, carefully weigh the required amount in the chemical fume hood. Use anti-static tools and equipment to prevent dispersal of the powder.[2][9]

• Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to avoid splashing. Keep the container covered as much as possible during this process.

• Reaction Setup: All reactions involving this compound must be set up within the fume hood. Ensure all glassware is properly secured.

• Post-Reaction Workup: During the workup phase, be mindful of the potential for the compound to be present in all fractions. Handle all liquid and solid waste as hazardous.

• Decontamination: After completing the work, decontaminate all surfaces and equipment. A suitable decontamination solution should be used, followed by a thorough rinse.[10]

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Always wash hands thoroughly with soap and water after removing gloves.[6][11]

Disposal Plan:

Proper disposal is a critical final step in the safe handling of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and absorbent materials, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: All liquid waste, including reaction mixtures and solvent rinses, must be collected in a designated, sealed, and properly labeled hazardous waste container. Do not pour any waste down the drain.[9]

• Regulatory Compliance: Ensure that all waste disposal practices are in strict accordance with local, regional, and national environmental regulations.[7]

Visualizing the Workflow: From Preparation to Disposal

To further clarify the procedural flow, the following diagram illustrates the critical steps and decision points in the safe handling of Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate.

Caption: A flowchart outlining the key stages of safe handling.

By integrating these robust safety protocols and a deep understanding of the potential hazards, researchers can confidently and safely work with Methyl 3-amino-4-fluorobenzo[b]thiophene-2-carboxylate, paving the way for new discoveries in drug development.

References

• BenchChem. (2025).
• Industrial Environments. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• ECHEMI. (n.d.).
• ACS Publications. (2023, November 9).
• Sigma-Aldrich. (2024, March 2).
• ACS Publications. (n.d.).
• (n.d.). 4.
• Santa Cruz Biotechnology. (n.d.). 2-(Tributylstannyl)thiophene.
• Fisher Scientific. (2016, February 5).
• NJ.gov. (n.d.). HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE.
• SKC Ltd. (n.d.).
• CDC. (n.d.).
• Ossila. (2022, December 12).
• (n.d.).
• Fisher Scientific. (2021, December 24).

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